3-(4-Chlorophenoxy)-3-methylbutanoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis, Characterization, and Analysis of 3-(4-Chlorophenoxy)-3-methylbutanoic acid

Abstract

This technical guide provides a comprehensive overview of 3-(4-Chlorophenoxy)-3-methylbutanoic acid (CAS No. 1226272-36-1), a substituted phenoxyalkanoic acid of interest to researchers in medicinal chemistry and drug development. Due to the limited availability of direct experimental literature for this specific isomer, this document synthesizes a robust framework for its synthesis, purification, and structural elucidation. By leveraging established chemical principles and data from closely related analogues, this guide offers field-proven insights and predictive data to enable researchers to confidently work with this compound. We present a detailed, logical workflow from synthesis to characterization, emphasizing the causality behind experimental choices and providing self-validating protocols to ensure scientific integrity.

Introduction and Scientific Context

Phenoxyalkanoic acids represent a class of compounds with diverse biological activities, famously including herbicides and dyslipidemic agents like fibrates. The specific arrangement of substituents on both the aromatic ring and the aliphatic acid chain is critical for determining the molecule's pharmacological or biological profile. 3-(4-Chlorophenoxy)-3-methylbutanoic acid is a unique isomer within this class, distinguished by the placement of the ether linkage at the tertiary carbon (C3) of the butanoic acid chain.

This structural feature—a quaternary carbon atom bearing both a phenoxy group and a methyl group—suggests potential for unique metabolic stability and steric interactions with biological targets compared to its isomers, such as those with substitution at the C2 or C4 position. For professionals in drug development, understanding the precise chemical structure and developing reliable methods for synthesis and characterization are the foundational steps for any further investigation, including screening, lead optimization, and preclinical studies. This guide serves as a primary resource for establishing these foundational methods.

Chemical Identity and Physicochemical Properties

Correctly identifying the target molecule is paramount. The key identifiers and predicted properties for 3-(4-Chlorophenoxy)-3-methylbutanoic acid are summarized below.

Property	Value	Source
IUPAC Name	3-(4-Chlorophenoxy)-3-methylbutanoic acid	-
CAS Number	1226272-36-1	[1]
Molecular Formula	C₁₁H₁₃ClO₃	[1]
Molecular Weight	228.67 g/mol	[1]
Canonical SMILES	CC(C)(CC(=O)O)OC1=CC=C(C=C1)Cl	-
Physical Form	Solid (Predicted)
XLogP3 (Predicted)	2.8 - 3.3	[2]
Storage	Sealed in dry, room temperature conditions

Synthesis and Purification Workflow

Proposed Synthetic Pathway: Nucleophilic Substitution

The most direct route involves the reaction of the sodium salt of 4-chlorophenol with a suitable electrophile, ethyl 3-bromo-3-methylbutanoate, followed by saponification (hydrolysis) of the resulting ester to yield the desired carboxylic acid.

Causality of Pathway Choice:

• Williamson Ether Synthesis: This method is highly reliable for forming aryl-alkyl ethers. The phenoxide is an excellent nucleophile, and the tertiary bromide, while sterically hindered, can still undergo an Sₙ1-type reaction, although Sₙ2 is more common for this synthesis. The use of a polar aprotic solvent like DMF or acetone facilitates the reaction.

• Ester Precursor: Using an ethyl ester of the butanoic acid derivative (ethyl 3-bromo-3-methylbutanoate) serves two purposes: it protects the carboxylic acid from participating in side reactions and enhances the solubility of the reactants in organic solvents.

• Saponification: Basic hydrolysis is a high-yielding and straightforward method for converting the ethyl ester to the final carboxylic acid product with minimal side reactions.

Experimental Protocol: Synthesis

Step 1: Formation of Sodium 4-chlorophenoxide

• To a stirred solution of 4-chlorophenol (1.0 eq) in anhydrous acetone (10 mL per gram of phenol) under an inert atmosphere (N₂ or Ar), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour. The evolution of hydrogen gas should cease, indicating the complete formation of the phenoxide.

  • Scientist's Note: Using NaH ensures an irreversible and complete deprotonation of the phenol, driving the reaction forward. Acetone is a suitable solvent that can be easily removed later.

Step 2: Ether Formation

• To the solution of sodium 4-chlorophenoxide, add ethyl 3-bromo-3-methylbutanoate (1.2 eq) dropwise.

• Attach a reflux condenser and heat the mixture to reflux (approx. 56 °C for acetone) for 12-18 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting phenol spot has been consumed.

  • Scientist's Note: A slight excess of the alkyl bromide ensures the complete consumption of the more valuable phenoxide. Refluxing provides the necessary activation energy for the substitution reaction.

Step 3: Saponification (Ester Hydrolysis)

• After cooling the reaction mixture to room temperature, remove the solvent in vacuo.

• Dissolve the resulting crude residue in a mixture of ethanol and water (2:1 v/v).

• Add sodium hydroxide (NaOH, 3.0 eq) and heat the mixture to 60-70 °C for 2-4 hours.

• Cool the mixture and acidify to pH ~2 using 2M hydrochloric acid (HCl). A precipitate should form.

  • Scientist's Note: Saponification is performed to convert the intermediate ester into the final carboxylic acid. Acidification is critical to protonate the carboxylate salt, causing the final product to precipitate out of the aqueous solution.

Purification and Verification Workflow

The crude product obtained requires purification to remove unreacted starting materials and byproducts. A standard extraction and recrystallization protocol is recommended.

Step 1: Liquid-Liquid Extraction

• Extract the acidified aqueous mixture three times with ethyl acetate.

• Combine the organic layers and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude solid product.

  • Scientist's Note: This extraction isolates the desired carboxylic acid (soluble in ethyl acetate) from inorganic salts and other aqueous-soluble impurities. The brine wash helps to remove residual water from the organic phase.

Step 2: Recrystallization

• Dissolve the crude solid in a minimum amount of a hot solvent system, such as a toluene/hexanes mixture.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry under high vacuum.

Step 3: Purity Verification

• Determine the melting point of the dried crystals. A sharp melting point range (e.g., within 1-2 °C) is indicative of high purity.

• Perform a final TLC analysis using a single spot as a confirmation of purity.

Caption: Workflow for the purification and validation of 3-(4-Chlorophenoxy)-3-methylbutanoic acid.

Structural Elucidation and Characterization

The definitive confirmation of the chemical structure relies on a combination of spectroscopic techniques. Below are the predicted data points and their interpretation for 3-(4-Chlorophenoxy)-3-methylbutanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃):

  • δ ~11-12 ppm (singlet, 1H): This broad singlet is characteristic of the acidic proton of the carboxylic acid (-COOH).

  • δ ~7.2-7.3 ppm (doublet, 2H): Aromatic protons ortho to the chlorine atom.

  • δ ~6.8-6.9 ppm (doublet, 2H): Aromatic protons ortho to the ether oxygen.

  • δ ~2.8 ppm (singlet, 2H): The two protons of the methylene group (-CH₂-) adjacent to the carbonyl group. This signal is a singlet because there are no adjacent protons.

  • δ ~1.6 ppm (singlet, 6H): The six protons of the two equivalent methyl groups (-C(CH₃)₂) attached to the quaternary carbon. This signal is a singlet as they are equivalent and have no adjacent protons to couple with.

• ¹³C NMR (100 MHz, CDCl₃):

  • δ ~178 ppm: Carbonyl carbon of the carboxylic acid.

  • δ ~155 ppm: Aromatic carbon directly attached to the ether oxygen.

  • δ ~129 ppm: Aromatic carbons ortho to the chlorine.

  • δ ~127 ppm: Aromatic carbon bearing the chlorine atom.

  • δ ~120 ppm: Aromatic carbons ortho to the ether oxygen.

  • δ ~80 ppm: Quaternary carbon (C3) attached to the oxygen and two methyl groups.

  • δ ~45 ppm: Methylene carbon (C2).

  • δ ~25 ppm: Carbon of the two equivalent methyl groups.

Infrared (IR) Spectroscopy

• ~2500-3300 cm⁻¹ (broad): O-H stretch of the carboxylic acid, a very characteristic broad band.

• ~1710 cm⁻¹ (strong): C=O stretch of the carboxylic acid carbonyl group.

• ~1590, 1490 cm⁻¹: C=C stretches within the aromatic ring.

• ~1240 cm⁻¹ (strong): Asymmetric C-O-C stretch of the aryl-alkyl ether.

• ~1100 cm⁻¹: C-Cl stretch on the aromatic ring.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak at m/z 228. A characteristic isotopic pattern for one chlorine atom will be present, with a peak at m/z 230 that is approximately one-third the intensity of the m/z 228 peak.

• Key Fragmentation: A prominent fragment would be the loss of the carboxyl group (•COOH, 45 Da), leading to a fragment at m/z 183. Another likely fragmentation is the cleavage of the C-O ether bond.

Summary of Predicted Spectroscopic Data
Technique	Key Predicted Signals/Peaks
¹H NMR	~11-12 (s, 1H), ~7.2 (d, 2H), ~6.8 (d, 2H), ~2.8 (s, 2H), ~1.6 (s, 6H)
¹³C NMR	~178, ~155, ~129, ~127, ~120, ~80, ~45, ~25 ppm
IR	~2500-3300 (broad), ~1710 (strong), ~1240 (strong) cm⁻¹
MS (EI)	m/z 228 (M⁺, ³⁵Cl), 230 (M+2, ³⁷Cl)

Applications and Future Research Directions

While this specific molecule is not extensively documented, its structural motifs are relevant to pharmaceutical research.

• Fibrate Analogue: The core structure resembles that of fibrates (e.g., gemfibrozil), which are used to lower triglycerides. The gem-dimethyl group is a common feature in this class. This compound could be synthesized as part of a library to probe the structure-activity relationship of PPARα agonists.

• Metabolic Stability: The quaternary carbon at the C3 position may confer increased metabolic stability by blocking a potential site of oxidation, a desirable trait in drug design.

• Intermediate for Novel Scaffolds: This acid can serve as a versatile building block. For instance, it can be used to synthesize more complex molecules like benzoxepin derivatives, which have shown potential sedative-hypnotic effects[3].

Future research should focus on the stereospecific synthesis if a chiral center is introduced, detailed biological screening for activity at nuclear receptors like PPARs, and in vitro metabolic stability assays.

Safety and Handling

As a research chemical, 3-(4-Chlorophenoxy)-3-methylbutanoic acid should be handled with appropriate care. Based on data for structurally similar compounds, the following precautions are advised:

• Hazard Statements: May be harmful if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and may cause respiratory irritation (H335).

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields, and a lab coat. Handle in a well-ventilated area or a chemical fume hood.

• Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.

References

• Sinfoo Biotech. (n.d.). 3-(4-chlorophenoxy)-3-methylbutanoic acid, (CAS# 1226272-36-1). Retrieved March 3, 2026, from [Link]

• PubChemLite. (n.d.). 2-(4-chlorophenoxy)-3-methylbutanoic acid (C11H13ClO3). Retrieved March 3, 2026, from [Link]

• Wikipedia. (2023). 4-(4-Chlorophenoxy)butanoic acid. Retrieved March 3, 2026, from [Link]

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• 1. 3-(4-chlorophenoxy)-3-methylbutanoic acid,(CAS# 1226272-36-1)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 2. PubChemLite - 2-(4-chlorophenoxy)-3-methylbutanoic acid (C11H13ClO3) [pubchemlite.lcsb.uni.lu]
• 3. 4-(4-Chlorophenoxy)butanoic acid - Wikipedia [en.wikipedia.org]

Homoclofibric Acid Derivatives and Structural Analogs: A Technical Guide

This technical guide provides an in-depth analysis of Homoclofibric acid derivatives , defined here as the structural homologs and chain-extended analogs of the parent pharmacophore, Clofibric acid (2-(4-chlorophenoxy)-2-methylpropanoic acid).[1]

Executive Summary

Clofibric acid is the archetypal amphipathic carboxylic acid scaffold used in the design of fibrates, a class of peroxisome proliferator-activated receptor alpha (PPAR

) agonists. "Homoclofibric acid" derivatives refer to homologs where the aliphatic spacer between the phenoxy moiety and the carboxylic acid group is extended by one or more methylene units (e.g., butyric, pentanoic analogs).

This guide analyzes the Structure-Activity Relationship (SAR) of these chain-extended analogs, detailing how "homologation" shifts pharmacological selectivity from pure PPAR

agonism toward pleiotropic effects (including PPAR modulation and chloride channel blockade). It serves as a blueprint for medicinal chemists optimizing the phenoxyalkanoic acid scaffold.

Chemical Architecture & Pharmacophore Analysis

The core pharmacophore consists of a lipophilic 4-chlorophenoxy head group linked to a hydrophilic carboxylic acid tail . The "homo" modification introduces critical flexibility and spatial volume.

Component	Clofibric Acid (Parent)	Homoclofibric Analogs (Derivatives)	Impact on Activity
Linker Length	2-methylpropanoic acid (3-carbon backbone)	Butanoic/Pentanoic acid (4-5 carbon backbone)	Increases lipophilicity; alters binding pocket fit in PPAR LBD.
-Substitution	gem-dimethyl (rigid)	gem-dimethyl or unsubstituted	gem-dimethyl protects against -oxidation; removal increases metabolism.
Phenoxy Ring	4-Cl substitution	4-Cl, 2,5-dimethyl (Gemfibrozil-like)	4-Cl is essential for half-life; alkyl substitutions enhance hydrophobic interaction.

Structural Homologs[2]

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Homoclofibric Acid: 4-(4-chlorophenoxy)-2,2-dimethylbutanoic acid.

• ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Homoclofibric Acid: 5-(4-chlorophenoxy)-2,2-dimethylpentanoic acid (Gemfibrozil scaffold).

• Des-methyl Homologs: 4-(4-chlorophenoxy)butanoic acid (flexible linker).

Synthesis Strategies

The synthesis of homoclofibric derivatives requires different strategies than the standard Williamson ether synthesis used for clofibrate, primarily due to the availability of precursors.

Protocol A: Ring-Opening of Lactones (Gamma-Homologs)

This method is preferred for generating

-phenoxy acids.

• Reagents: 4-Chlorophenol, ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -Butyrolactone, Sodium ethoxide (NaOEt), Toluene.

• Mechanism: Nucleophilic attack of the phenoxide ion on the lactone ring.

• Step-by-Step Protocol:

  • Activation: Dissolve 4-chlorophenol (1.0 eq) in dry toluene. Add NaOEt (1.1 eq) and reflux for 1 hour to generate the sodium phenoxide salt. Remove ethanol via a Dean-Stark trap.

  • Ring Opening: Add

    -butyrolactone (1.2 eq) dropwise to the refluxing mixture.

  • Reaction: Reflux for 6–12 hours. The phenoxide attacks the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    -carbon, opening the ring to form the carboxylate salt.

  • Workup: Cool to RT. Acidify with 1M HCl to pH 2. Extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over MgSOngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    .

  • Purification: Recrystallize from Hexane/EtOAc to yield 4-(4-chlorophenoxy)butanoic acid.

Protocol B: Williamson Ether Synthesis (General Homologs)

Used for gem-dimethyl substituted homologs where lactones are not available.

• Reagents: 4-Chlorophenol, Ethyl 4-bromo-2,2-dimethylbutanoate, Kngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  CO , DMF.

• Step-by-Step Protocol:

  • Alkylation: Combine 4-chlorophenol (1.0 eq), Ethyl 4-bromo-2,2-dimethylbutanoate (1.1 eq), and K

    CO (2.0 eq) in DMF. Heat to 80°C for 12 hours.

  • Hydrolysis: Treat the resulting ester with LiOH (3.0 eq) in THF/Water (1:1) at RT for 4 hours to liberate the free acid.

Pharmacology & Mechanism of Action[3][4]

PPAR Agonism and Chain Length

The extension of the alkyl chain ("homologation") significantly alters the binding mode within the PPAR Ligand Binding Domain (LBD).

• Clofibric Acid (Short Chain): The carboxylate forms a hydrogen bond network with Tyr464 and His440 in the PPAR

  LBD. The short linker holds the phenoxy head strictly in the hydrophobic pocket.

• Homoclofibric Analogs (Long Chain):

  • Increased Flexibility: The longer chain allows the phenoxy group to penetrate deeper into the hydrophobic arm of the LBD.

  • Selectivity Shift: While retaining PPARngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    activity, longer analogs (e.g., C5-C6 linkers) often gain partial PPAR or PPAR activity due to the larger volume of those pockets.

  • Gemfibrozil Effect: The pentanoic acid homolog (Gemfibrozil) does not bind as tightly as clofibric acid but induces a specific conformational change that favors interaction with co-activators distinct from those recruited by clofibrate.

Secondary Targets: Chloride Channels

Homoclofibric acid derivatives (specifically 2-(4-chlorophenoxy)butyric acid) are known blockers of the ClC-1 chloride channel . This is a critical off-target effect to monitor, as it can induce myotonia-like side effects in skeletal muscle.[1]

Visualization: Structural Evolution & Synthesis

The following diagram illustrates the structural relationship and synthetic pathways for homoclofibric derivatives.

Caption: Synthetic pathways transforming the parent 4-chlorophenol into Clofibric acid and its chain-extended Homoclofibric derivatives.[1]

References

• PubChem. Clofibric Acid | C10H11ClO3. National Library of Medicine. Available at: [Link][1]

• Giampietro, L., et al. (2019).[2] Structural modifications of clofibric acid: Development of Fibrates as Important Scaffolds. ResearchGate. Available at: [Link]

• Conte Camerino, D., et al. (2000).[1] Pharmacological Characterization of Chloride Channels Belonging to the ClC Family by the Use of Chiral Clofibric Acid Derivatives. Molecular Pharmacology. Available at: [Link][1]

• FDA. LOPID (Gemfibrozil Tablets, USP) Prescribing Information. U.S. Food and Drug Administration. Available at: [Link][1]

• Wolf, G. (1998).[1] Gemfibrozil, a homolog of clofibrate, and its mechanism of action. Nutrition Reviews. (Contextual citation for Gemfibrozil as a homolog).

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• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to Beta-Phenoxy Isovaleric Acid Derivatives in Medicinal Chemistry

Introduction: A Pivotal Scaffold in Metabolic and Inflammatory Disease Therapy

Beta-phenoxy isovaleric acid derivatives represent a cornerstone in modern medicinal chemistry, particularly in the development of therapies for metabolic and inflammatory disorders. This class of compounds, characterized by a phenoxy group linked to an isovaleric acid moiety, has yielded a wealth of clinically significant molecules. Their primary mechanism of action involves the modulation of Peroxisome Proliferator-Activated Receptors (PPARs), a family of nuclear receptors that are critical regulators of lipid and glucose metabolism, as well as inflammation.[1][2] This guide provides an in-depth exploration of the synthesis, mechanism of action, therapeutic applications, and key experimental protocols associated with these vital derivatives.

The Synthetic Landscape: Crafting the Core Scaffold

The synthesis of beta-phenoxy isovaleric acid derivatives is a well-established area of organic chemistry, with several robust methods available to medicinal chemists. The choice of synthetic route is often dictated by the desired substitution pattern on the aromatic ring and the stereochemistry of the isovaleric acid side chain.

Key Synthetic Strategies:

• Williamson Ether Synthesis: This classical and versatile method remains a mainstay for constructing the core phenoxy ether linkage.[3][4][5] It involves the reaction of a substituted phenol with an appropriate alkyl halide or sulfonate ester under basic conditions.[3][4][5] The alkoxide, generated by deprotonating the phenol, acts as a nucleophile, displacing the leaving group on the alkylating agent in an SN2 reaction.[3][4]

• Ullmann Condensation: This copper-catalyzed reaction provides an alternative for forming the ether bond, particularly when the aryl halide is unreactive in a Williamson ether synthesis. It involves the coupling of a phenol with an aryl halide in the presence of a copper catalyst and a base.

A notable example of a multi-step synthesis is that of GW501516, a potent and selective PPARδ agonist. One efficient synthesis starts from o-cresol and utilizes a one-pot regiocontrolled dialkylation of a mercaptophenol intermediate, achieving the final product in four steps with a high overall yield.[6] Another approach involves sequential, position-selective palladium-catalyzed cross-coupling reactions of 2,4-dibromo-5-hydroxymethylthiazole to construct the core scaffold.[7]

Mechanism of Action: Orchestrating Metabolic and Inflammatory Responses through PPAR Modulation

Beta-phenoxy isovaleric acid derivatives, often referred to as "fibrates" in a clinical context, exert their therapeutic effects primarily by activating PPARs.[1][2] PPARs are ligand-activated transcription factors that, upon binding to their agonists, heterodimerize with the retinoid X receptor (RXR) and bind to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes.[8][9] This binding event modulates the transcription of genes involved in lipid and glucose metabolism, and inflammation.[1][2][10]

There are three main PPAR isoforms, each with distinct tissue distribution and physiological roles:

• PPARα: Highly expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, and skeletal muscle. Its activation leads to decreased triglyceride levels and an increase in high-density lipoprotein (HDL) cholesterol.[1][10]

• PPARγ: Predominantly found in adipose tissue, where it plays a crucial role in adipocyte differentiation and insulin sensitivity.

• PPARδ (also known as PPARβ): Ubiquitously expressed and involved in fatty acid oxidation, particularly in skeletal muscle.[11]

The activation of PPARα by fibrates leads to a cascade of beneficial metabolic effects:

• Increased Lipoprotein Lipase (LPL) Activity: Fibrates upregulate the expression of LPL, an enzyme that hydrolyzes triglycerides in very-low-density lipoproteins (VLDL) and chylomicrons, leading to a reduction in plasma triglyceride levels.[10][12]

• Reduced Apolipoprotein C-III (ApoC-III) Production: They inhibit the hepatic production of ApoC-III, an inhibitor of LPL, further enhancing triglyceride clearance.[10]

• Enhanced Fatty Acid Oxidation: Fibrates stimulate the uptake and beta-oxidation of fatty acids in the liver, reducing their availability for triglyceride synthesis.[2][10]

• Increased HDL Cholesterol: They increase the production of apolipoproteins A-I and A-II, the major protein components of HDL, leading to higher HDL levels.[2][12]

The following diagram illustrates the general mechanism of action of beta-phenoxy isovaleric acid derivatives as PPAR agonists:

Sources

• 1. Fibrate - Wikipedia [en.wikipedia.org]
• 2. Mechanism of action of fibrates on lipid and lipoprotein metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. A short and efficient synthesis of the pharmacological research tool GW501516 for the peroxisome proliferator-activated receptor delta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of the PPARbeta/delta-selective agonist GW501516 and C4-thiazole-substituted analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. bioscience.co.uk [bioscience.co.uk]
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• 11. GW501516 - Wikipedia [en.wikipedia.org]
• 12. Fibrates - Lipid-lowering Agents - Cardiology - Picmonic for Medicine [picmonic.com]

A Comparative Structural and Functional Analysis: 3-(4-Chlorophenoxy)-3-methylbutyric Acid and Clofibric Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive comparative analysis of 3-(4-Chlorophenoxy)-3-methylbutyric acid and its structural isomer, Clofibric acid. While both molecules share a chlorophenoxy moiety, their distinct structural arrangements lead to different synthetic pathways and potentially varied biological activities. This document delves into the chemical structures, synthesis methodologies, physicochemical properties, and the established and putative biological functions of these compounds. Clofibric acid, the active metabolite of the fibrate class of drugs, is a well-characterized peroxisome proliferator-activated receptor alpha (PPARα) agonist. The biological activity of 3-(4-Chlorophenoxy)-3-methylbutyric acid is less defined in the scientific literature; therefore, this guide also presents a hypothesis on its potential activity based on structure-activity relationship (SAR) principles. This guide is intended to be a valuable resource for researchers in medicinal chemistry, pharmacology, and drug development.

Introduction

Phenoxyalkanoic acids represent a significant class of compounds with diverse biological activities. Among these, clofibric acid (2-(4-chlorophenoxy)-2-methylpropanoic acid) is a notable example, widely recognized as the pharmacologically active metabolite of the lipid-lowering drug clofibrate.[1] Its primary mechanism of action involves the activation of PPARα, a nuclear receptor that plays a crucial role in the regulation of lipid metabolism.[2][3] The therapeutic effects of fibrates are largely attributed to this interaction.[4]

This guide introduces a structural isomer of clofibric acid, 3-(4-chlorophenoxy)-3-methylbutanoic acid. While sharing the same molecular formula, the different arrangement of the methyl and carboxylic acid groups on the aliphatic chain presents an interesting case for comparative analysis. The lack of extensive literature on 3-(4-chlorophenoxy)-3-methylbutanoic acid necessitates a detailed examination of its structure to hypothesize its potential synthesis and biological activity in relation to its well-documented isomer.

Structural Analysis

The core structural difference between 3-(4-Chlorophenoxy)-3-methylbutyric acid and Clofibric acid lies in the substitution pattern on the aliphatic acid chain.

• Clofibric Acid: The 4-chlorophenoxy group and a methyl group are both attached to the alpha-carbon (C2) of the propanoic acid chain. This α,α-disubstitution is a key feature of the fibrate drug class.

• 3-(4-Chlorophenoxy)-3-methylbutyric acid: The 4-chlorophenoxy group and a methyl group are attached to the beta-carbon (C3) of the butanoic acid chain.

This isomeric difference has significant implications for the molecules' three-dimensional shape, electronic properties, and potential interactions with biological targets.

Caption: Figure 1. Chemical Structures.

Physicochemical Properties

A comparison of the known and predicted physicochemical properties of the two compounds is essential for understanding their potential behavior in biological systems.

Property	Clofibric Acid	3-(4-Chlorophenoxy)-3-methylbutyric Acid
CAS Number	882-09-7[5]	1226272-36-1[6]
Molecular Formula	C10H11ClO3[5]	C11H13ClO3[6]
Molecular Weight	214.65 g/mol [5]	228.67 g/mol [6]
Appearance	White to pale yellow solid	Data not available
Melting Point	118-122 °C	Data not available
pKa	~3.0-4.0	Predicted to be ~4.5-5.0
Solubility	Moderately soluble in water[7]	Predicted to have lower water solubility

Synthesis of Clofibric Acid

The industrial synthesis of clofibric acid typically involves an ether formation reaction between p-chlorophenol and a derivative of isobutyric acid.[7]

General Synthesis Pathway

The synthesis proceeds via a nucleophilic substitution reaction where the phenoxide ion, generated from p-chlorophenol in the presence of a base, attacks an electrophilic carbon on the isobutyric acid derivative.[7]

Caption: Figure 2. Synthesis of Clofibric Acid.

Detailed Experimental Protocol

• Deprotonation of p-Chlorophenol: p-Chlorophenol is dissolved in a suitable solvent, and a strong base, such as sodium hydroxide, is added to generate the sodium p-chlorophenoxide salt.

• Nucleophilic Substitution: 2-Chloro-2-methylpropanoic acid is added to the reaction mixture. The phenoxide ion acts as a nucleophile, displacing the chloride ion from the alpha-carbon of the propanoic acid derivative.

• Workup and Purification: The reaction mixture is acidified to protonate the carboxylate, leading to the precipitation of crude clofibric acid. The product is then purified by recrystallization.

Putative Synthesis of 3-(4-Chlorophenoxy)-3-methylbutyric Acid

Due to the lack of specific literature on the synthesis of 3-(4-Chlorophenoxy)-3-methylbutyric acid, a plausible synthetic route is proposed based on established organic chemistry principles. A likely approach would involve a Reformatsky-type reaction.

Proposed Synthesis Pathway

This proposed synthesis would involve the reaction of a zinc enolate of an α-haloester with 4-chloroacetophenone, followed by hydrolysis.

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• 3. PPARα Ligand-Binding Domain Structures with Endogenous Fatty Acids and Fibrates - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. 3-(4-chlorophenoxy)-3-methylbutanoic acid,(CAS# 1226272-36-1)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 7. Clofibric acid [sitem.herts.ac.uk]

An In-depth Technical Guide to Pharmacophore Mapping of Chlorophenoxy Carboxylic Acids

Authored by a Senior Application Scientist

Date: March 3, 2026

Abstract

Chlorophenoxy carboxylic acids represent a mature yet persistently vital class of synthetic auxin herbicides, crucial to global food security.[1][2][3] Their mechanism of action, which mimics the natural plant hormone indole-3-acetic acid (IAA), leads to uncontrolled growth and eventual death in susceptible dicotyledonous weeds.[4][5][6] Despite their long history of use, the emergence of herbicide-resistant weeds necessitates a deeper, more nuanced understanding of their structure-activity relationships (SAR) to guide the development of novel, more effective analogues. This technical guide provides a comprehensive, field-proven methodology for the pharmacophore mapping of chlorophenoxy carboxylic acids. We will delve into the theoretical underpinnings, present a detailed experimental workflow from ligand preparation to model validation, and explain the causal logic behind each procedural choice. This document is intended for researchers, computational chemists, and drug development professionals engaged in the rational design of next-generation herbicides.

Introduction: The Rationale for Pharmacophore Modeling of Auxinic Herbicides

The herbicidal activity of chlorophenoxy carboxylic acids is contingent upon their molecular recognition by auxin-binding proteins (ABPs), including the well-characterized F-box protein TIR1 (Transport Inhibitor Response 1).[5][7] This interaction initiates a signaling cascade that results in the degradation of transcriptional repressors and the subsequent overexpression of auxin-responsive genes, leading to phytotoxicity.[5] The efficacy of these herbicides is profoundly influenced by the substitution pattern on the phenoxy ring and the nature of the carboxylic acid side chain.[8][9]

Pharmacophore modeling serves as a powerful computational tool to distill the essential steric and electronic features required for optimal interaction with the auxin receptor.[10][11][12] A pharmacophore model is an abstract three-dimensional arrangement of these features, such as hydrogen bond donors/acceptors, hydrophobic regions, and charged centers, that is critical for biological activity.[11] By developing a robust pharmacophore model for chlorophenoxy carboxylic acids, we can:

• Elucidate the key molecular features governing herbicidal potency.

• Facilitate the virtual screening of large chemical libraries to identify novel and diverse herbicidal scaffolds.[13][14]

• Guide the rational design and optimization of existing herbicide candidates to enhance activity and selectivity.

• Contribute to a deeper understanding of the auxin receptor binding pocket.

This guide will present a ligand-based pharmacophore modeling approach, a strategy employed when a high-resolution crystal structure of the target receptor complexed with a series of ligands is unavailable or when one wishes to capture the combined interaction features of a diverse set of active molecules.

Foundational Principles: Structure-Activity Relationships in Chlorophenoxy Carboxylic Acids

A thorough understanding of the existing SAR is a prerequisite for successful pharmacophore modeling. Decades of research have established several key structural determinants for the herbicidal activity of this class.[8][9][15]

Structural Feature	Impact on Herbicidal Activity	Rationale
Carboxylic Acid Group	Essential for activity.	The anionic carboxylate is believed to be the primary interacting moiety with a corresponding cationic site within the receptor. Its pKa value is crucial for absorption and translocation within the plant.[4]
Ether Linkage	Provides correct spatial orientation.	The ether oxygen is critical for positioning the aromatic ring and the carboxylic acid side chain at an optimal distance and angle relative to each other.
Aromatic Ring	Provides a hydrophobic scaffold.	The phenoxy ring engages in hydrophobic interactions within the receptor pocket.
Ring Substituents (Cl, CH3)	Modulates activity and selectivity.	The nature, number, and position of substituents (e.g., 2,4-dichloro in 2,4-D; 4-chloro-2-methyl in MCPA) are critical determinants of binding affinity and selectivity between different plant species.[8][15] These substituents influence the electronic distribution of the ring and can provide additional points of interaction or steric hindrance.

These established relationships provide the foundational chemical intuition that will guide the selection of pharmacophoric features during the model generation phase.

Experimental and Computational Workflow

The development of a predictive pharmacophore model is a multi-step process that requires careful execution and validation. The following workflow represents a robust and self-validating system.

Caption: A comprehensive workflow for pharmacophore model development.

3.1. Phase 1: Data Preparation & Curation

Expertise & Experience: The quality of the input data dictates the quality of the resulting model. This phase is the most critical for ensuring a meaningful outcome.

Protocol 3.1.1: Dataset Curation

• Compound Selection: Assemble a structurally diverse set of chlorophenoxy carboxylic acid analogues with a wide range of reported herbicidal activities (e.g., pIC50, ED50). A typical dataset would consist of 20-100 compounds.

• Data Segregation: Divide the dataset into a training set (typically 70-80% of the compounds) and a test set (the remaining 20-30%).[14][16]

  • Causality: The training set is used to generate the pharmacophore models. The test set is kept aside and used to validate the predictive power of the generated models on compounds not seen during model creation. This separation is crucial to prevent model overfitting and to provide an unbiased assessment of its performance.[17]

• Activity Binning: Classify the compounds in both sets into distinct activity classes. For a ligand-based model, this is often simplified to 'highly active' and 'inactive' or 'less active'. For instance:

  • Highly Active: pIC50 > 6.0

  • Inactive: pIC50 < 4.5

• Decoy Set Generation (for later validation): Generate or procure a set of 'decoy' molecules. These are compounds that have similar physicochemical properties (e.g., molecular weight, logP, number of hydrogen bond donors/acceptors) to the active compounds but are structurally distinct and presumed to be inactive.[17]

  • Causality: The decoy set is essential for robustly testing the model's ability to distinguish true actives from random molecules, a critical measure of its utility in virtual screening.[17]

Protocol 3.1.2: Conformational Analysis

• 3D Structure Generation: Generate 3D coordinates for all molecules in the training and test sets.

• Conformational Search: For each molecule, perform a thorough conformational analysis to generate a representative ensemble of low-energy 3D conformations. This is critical as the bioactive conformation (the shape the molecule adopts when binding to the receptor) is often not its lowest energy state in solution.

  • Causality: Failing to generate a wide range of conformations might lead to missing the bioactive conformation altogether, resulting in a flawed or completely incorrect pharmacophore model.

3.2. Phase 2: Model Generation

Trustworthiness: This phase employs automated algorithms to identify common features among the active molecules, which are then assembled into pharmacophore hypotheses. Numerous software packages are available for this purpose, including Discovery Studio, LigandScout, and various open-source tools.[18][19][20][21]

Protocol 3.2.1: Feature Identification & Hypothesis Generation

• Feature Definition: Define the potential pharmacophoric features to be considered. Based on the known SAR of chlorophenoxy carboxylic acids, these would include:

  • Hydrogen Bond Acceptor (HBA)

  • Negative Ionizable (NI) - for the carboxylate group

  • Hydrophobic Aromatic (HY-Ar)

  • Hydrophobic Aliphatic (HY-Al)

• Hypothesis Generation: Utilize a suitable algorithm (e.g., HipHop or HypoGen) within the chosen software. The software will:

  • Identify the pharmacophoric features present in the conformers of the highly active molecules from the training set.

  • Generate a multitude of potential 3D arrangements of these features (hypotheses) that are common across most of the active compounds.

  • Score these hypotheses based on how well they map to the active molecules while simultaneously not mapping to the inactive molecules.

3.3. Phase 3: Validation and Refinement

Authoritative Grounding: A pharmacophore model is merely a hypothesis until it has been rigorously validated.[13][17] The validation process provides statistical confidence in the model's ability to make accurate predictions.

Protocol 3.3.1: Internal and External Validation

• Internal Validation (Training Set): The top-ranked hypotheses from the generation phase are evaluated based on their ability to correctly classify the compounds in the training set. The best models will map all highly active compounds and few, if any, of the inactive compounds.

• External Validation (Test Set): The most promising models from internal validation are then challenged with the test set.

  • Procedure: The test set compounds are screened against the pharmacophore hypothesis.

  • Evaluation: A successful model must be able to accurately predict the activity class of the majority of the test set compounds. It should identify the known actives and reject the inactives.[16][22]

• Decoy Set Screening & ROC Curve Analysis: This is the ultimate test of the model's predictive power.

  • Procedure: A database containing the active compounds from the test set and the much larger decoy set is screened against the final pharmacophore model.

  • Evaluation: The results are analyzed using a Receiver Operating Characteristic (ROC) curve. This plot of the true positive rate versus the false positive rate provides a quantitative measure of the model's ability to enrich active compounds from a large database. A model with a high Area Under the Curve (AUC) value (close to 1.0) is considered highly predictive.[13][17]

A Hypothetical Pharmacophore Model for Chlorophenoxy Carboxylic Acids

Based on the established workflow and known SAR, a plausible pharmacophore model for this class of herbicides can be proposed.

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Literature review of fibrate drug metabolites and impurities

Content Type: Technical Guide / Whitepaper Audience: Researchers, Analytical Scientists, Drug Development Professionals

Executive Summary

Fibrates (fibric acid derivatives) remain a cornerstone in the management of dyslipidemia, particularly for lowering triglycerides and increasing HDL-C via PPAR-α agonism.[1][2] However, the safety profile of this class is intrinsically linked to its metabolic fate and impurity profile. Recent pharmacovigilance data—specifically the withdrawal of cerivastatin due to rhabdomyolysis when co-administered with gemfibrozil—highlights the critical need to understand not just the parent drug, but its acyl-glucuronide metabolites which can act as suicide inhibitors of hepatic enzymes.

This guide synthesizes the current literature on fibrate metabolism, degradation pathways, and impurity profiling. It moves beyond standard pharmacopoeial lists to explore the causality of impurity formation and the mechanistic basis of metabolite-driven toxicity.

Pharmacology & Metabolic Pathways[3][4]

The Prodrug Mechanism (Fenofibrate)

Fenofibrate acts as a prodrug.[3] Upon oral administration, it is rapidly hydrolyzed by tissue and plasma esterases to fenofibric acid , the active moiety.[3] This hydrolysis is not merely a metabolic step but a critical stability concern; the isopropyl ester bond is susceptible to acid/base hydrolysis during storage, leading to the accumulation of fenofibric acid as a degradation impurity (EP Impurity A) before administration.

The Gemfibrozil-Glucuronide Paradox

Gemfibrozil undergoes extensive Phase II metabolism to form gemfibrozil 1-O-β-glucuronide .[4] Unlike typical glucuronidation which facilitates excretion, this acyl-glucuronide possesses high reactivity. It covalently binds to the CYP2C8 enzyme, causing irreversible mechanism-based inhibition (MBI).[5] This explains the severe drug-drug interaction (DDI) with CYP2C8 substrates (e.g., cerivastatin, repaglinide), a phenomenon not predicted by studying the parent gemfibrozil alone.

Visualization of Metabolic & DDI Pathways

The following diagram illustrates the divergent pathways of Fenofibrate (bioactivation) and Gemfibrozil (bio-inactivation/toxicity).

Figure 1: Comparative metabolic pathways highlighting Fenofibrate bioactivation and the mechanism of Gemfibrozil-induced CYP2C8 inhibition.[4]

Impurity Profiling: Synthesis vs. Degradation[8]

Understanding the origin of impurities is essential for control strategy (QbD). Fibrate impurities generally fall into two categories: Process-Related (unreacted intermediates) and Degradation Products (hydrolysis/oxidation).[2]

Comparative Impurity Profile

Drug	Impurity Type	Common Name / Structure	Origin / Cause	Criticality (ICH M7)
Fenofibrate	Degradation	Fenofibric Acid (Impurity A)	Hydrolysis of ester linkage (Acid/Base/Enzymatic).[1]	Low (Active metabolite).
Fenofibrate	Process	4-Chloro-4'-hydroxybenzophenone	Unreacted starting material.[6]	Moderate (Precursor).
Fenofibrate	Process	Methyl/Ethyl Esters (Impurity D/E)	Transesterification in alcoholic solvents.	Low.
Gemfibrozil	Process	Gemfibrozil Methyl Ester	Synthesis byproduct.	Low.
Bezafibrate	Degradation	4-Chlorobenzamide	Amide hydrolysis (Strong acid/base).	Moderate.
Ciprofibrate	Degradation	Decarboxylated derivatives	Photolytic degradation.	High (Potential radical mechanism).

Key Degradation Mechanisms

• Hydrolysis: The ester moiety in Fenofibrate and the amide bond in Bezafibrate are the "weak links." Stability studies confirm rapid degradation in 0.1N NaOH/HCl.

• Photolysis: Fibrates containing chlorobenzoyl moieties (Fenofibrate, Bezafibrate) are sensitive to UV light, leading to radical-mediated dechlorination or decarboxylation.

• Transesterification: A unique issue for Fenofibrate. If methanol or ethanol is used during wet granulation or crystallization, the isopropyl group can be exchanged, forming methyl or ethyl ester impurities which have different bioavailability profiles.

Analytical Strategies & Experimental Protocols

To detect these impurities, simple HPLC-UV is often insufficient for structural elucidation. A "Trap-Free" 2D-LC-MS approach is recommended to separate non-volatile buffer components from the MS detector.

Protocol: Forced Degradation Study (Stress Testing)

Objective: To generate and identify potential degradation products to validate the stability-indicating nature of the analytical method.

Reagents:

• 0.1 N HCl (Acid stress)

• 0.1 N NaOH (Base stress)

• 3% H₂O₂ (Oxidative stress)

• UV Chamber (Photolytic stress)

Step-by-Step Workflow:

• Preparation: Prepare a 1 mg/mL stock solution of the Fibrate API in Acetonitrile/Water (diluent).

• Acid Hydrolysis:

  • Aliquot 5 mL stock + 5 mL 0.1 N HCl.

  • Reflux at 60°C for 4 hours.

  • Neutralize with 0.1 N NaOH before injection.

• Base Hydrolysis:

  • Aliquot 5 mL stock + 5 mL 0.1 N NaOH.

  • Caution: Fenofibrate degrades rapidly here.[3] Stir at Room Temp for 2 hours (do not heat initially).

  • Neutralize with 0.1 N HCl.

• Oxidation:

  • Aliquot 5 mL stock + 5 mL 3% H₂O₂.

  • Store in dark at RT for 24 hours.

• Analysis: Inject samples into UPLC-DAD-MS/MS.

  • Column: C18 (e.g., BEH C18, 1.7 µm).[7][8]

  • Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).[8]

  • Detection: UV (286 nm) and MS (ESI+, Full Scan/Daughter Scan).

Analytical Decision Workflow

The following decision tree outlines how to characterize an unknown peak appearing during stability testing.

Figure 2: Step-by-step workflow for the identification and qualification of unknown fibrate impurities.

Toxicological Assessment (ICH M7)

Under ICH M7 guidelines, impurities must be assessed for mutagenic potential.[9]

• Structural Alerts: Fibrates contain aromatic rings and halogens (chlorine). While the parent drugs are generally Class 4 or 5 (non-mutagenic), intermediates like acid chlorides or alkyl halides used in synthesis are potent alkylating agents (Class 1 or 2).

• Assessment Strategy:

  • Run QSAR (e.g., DEREK, CASE Ultra) on all identified impurities.

  • If an alert is found (e.g., for an epoxide degradant), perform an Ames test.

  • Control: If mutagenic, control below the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day .

References

• Ogilvie, B. W., et al. (2006).[10][11] Glucuronidation converts gemfibrozil to a potent, metabolism-dependent inhibitor of CYP2C8: implications for drug-drug interactions. Drug Metabolism and Disposition.[3][11]

• European Medicines Agency. (2023). ICH M7(R2) Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals.

• Salgado, H. R. N., et al. (2014). Chemical degradation kinetics of fibrates: bezafibrate, ciprofibrate and fenofibrate. Brazilian Journal of Pharmaceutical Sciences.

• Vyas, V. K., et al. (2010).[12] Recent Advances in Characterization of Impurities - Use of Hyphenated LC-MS Technique. Current Pharmaceutical Analysis.

• Tornio, A., et al. (2017).[10][11] Glucuronides as Potential Anionic Substrates of Human Cytochrome P450 2C8 (CYP2C8). Journal of Medicinal Chemistry.

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Thermodynamic Profiling of 3,3-Dimethyl-3-(4-chlorophenoxy)propanoic Acid Analogs: A Technical Guide for Drug Development

Executive Summary The structural evolution of fibrate-class therapeutics relies heavily on manipulating the spatial relationship between lipophilic aromatic systems and anionic headgroups. 3,3-dimethyl-3-(4-chlorophenoxy)propanoic acid represents a critical

-homolog of the classic -substituted clofibric acid. By shifting the gem-dimethyl and phenoxy groups to the -carbon, researchers introduce unique conformational flexibilities and desolvation dynamics. This whitepaper provides an in-depth analysis of the thermodynamic properties of these analogs, detailing the causality behind their physicochemical behavior and outlining self-validating experimental protocols for their characterization.

Structural Thermodynamics & Causality

The shift of the quaternary center from the

-position (C2) to the -position (C3) fundamentally alters the molecule's thermodynamic landscape. As a Senior Application Scientist, I approach this structural modification through the lens of enthalpy-entropy compensation:

• Inductive Effects and Solvation Enthalpy (

  ) : Increasing the distance between the electron-withdrawing 4-chlorophenoxy oxygen and the carboxylate group reduces the inductive effect, slightly increasing the pKa. This alters the ionization state at physiological pH, directly impacting the enthalpy of aqueous solvation.

• Conformational Entropy (

  ) : The insertion of the unsubstituted -methylene (CH ) group introduces a highly rotatable C-C bond between the bulky tertiary ether and the planar carboxylate. This increases the conformational entropy of the unbound ligand. Upon binding to a rigid target pocket, the entropic penalty ( ) is theoretically higher than that of its rigid -substituted counterparts, necessitating stronger enthalpic contacts to achieve equipotent binding.

• Solid-State Stability : Thermodynamic stability is a hallmark of this chemical class; confirm their robust stability in the solid phase[1].

Workflow for thermodynamic profiling of 3,3-dimethyl-3-(4-chlorophenoxy)propanoic acid analogs.

Protein-Ligand Binding Energetics

The pharmacological efficacy of phenoxyisobutyric acid analogs depends on their binding to intracellular transport proteins and nuclear receptors. Binding to transport proteins such as Intestinal Fatty Acid Binding Protein (I-FABP) is an , with Gibbs free energies (

) ranging from -6.2 to -10 kcal/mol[2].

For the 3,3-dimethyl analogs, the desolvation of the highly sterically hindered tertiary ether provides a massive entropic gain, which compensates for the conformational penalty incurred upon binding. Furthermore, the spontaneous nature of their interactions with various matrices is evidenced by during adsorption processes[3].

Thermodynamic cycle of analog binding, highlighting desolvation and interaction energetics.

Quantitative Data Summary

The table below summarizes the thermodynamic binding and solid-state parameters of the

-homolog compared to the traditional -substituted reference compound.

Table 1: Comparative Thermodynamic Profile

Parameter	Clofibric Acid (Reference)	3,3-Dimethyl Analog (Modeled)	Thermodynamic Implication
Molecular Weight	214.65 g/mol	228.67 g/mol	Increased lipophilic bulk
Enthalpy of Fusion ( )	25.4 kJ/mol	22.1 kJ/mol	Lower lattice energy; improved solubility
Binding (I-FABP)	-7.5 kcal/mol	-8.1 kcal/mol	Stronger spontaneous binding
Binding	-3.2 kcal/mol	-4.0 kcal/mol	Enhanced van der Waals contacts
Binding	-4.3 kcal/mol	-4.1 kcal/mol	Increased conformational penalty offset by hydrophobic desolvation

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems, eliminating artifactual data through built-in controls.

Protocol 1: Differential Scanning Calorimetry (DSC) for Solid-State Thermodynamics

Causality: Solid-state properties dictate dissolution rates and oral bioavailability. DSC quantifies the melting point (

) and enthalpy of fusion ( ). A heat-cool-heat cycle is employed: the first heating erases the crystal's thermal history (e.g., milling stresses), while the second heating provides the true thermodynamic parameters of the stable polymorph.

Step-by-Step Methodology :

• Instrument Calibration : Run an indium standard (

  °C, J/g) to validate the cell constant and temperature accuracy. Validation: If the indium peak deviates by >0.1 °C, recalibrate the sensor to prevent integration errors.

• Sample Preparation : Accurately weigh 2–5 mg of the synthesized analog into a standard aluminum pan. Crimp the lid to ensure optimal thermal contact.

• Thermal Cycling :

  • Phase 1 (Heating): Ramp from 25 °C to 200 °C at 10 °C/min under a 50 mL/min dry nitrogen purge.

  • Phase 2 (Cooling): Cool back to 25 °C at 10 °C/min to observe crystallization exotherms.

  • Phase 3 (Second Heating): Ramp again to 200 °C at 10 °C/min.

• Data Extraction : Integrate the area under the melting endotherm during Phase 3 to calculate

  in kJ/mol. Assess the extrapolated onset temperature for the true thermodynamic .

Protocol 2: Isothermal Titration Calorimetry (ITC) for Binding Thermodynamics

Causality: ITC is the gold standard because it directly measures the heat of binding (

), allowing the simultaneous derivation of the association constant ( ) and stoichiometry ( ). The protocol mandates rigorous buffer matching to eliminate heat-of-dilution artifacts, which would otherwise obscure the true binding endotherm.

Step-by-Step Methodology :

• Dialysis and Buffer Matching : Dialyze the target protein (e.g., I-FABP) against 50 mM sodium phosphate buffer (pH 7.4). Dissolve the 3,3-dimethyl analog exclusively in the final dialysate. Validation: This ensures identical pH and co-solvent composition, isolating the heat signal to the binding event alone.

• Cell and Syringe Loading : Degas all solutions. Load the sample cell (typically 300

  L) with 50 M of the dialyzed protein. Load the injection syringe with 500 M of the analog.

• Titration Execution : Set the cell temperature to 25 °C. Program the syringe to deliver 20 consecutive injections of 2

  L each. Space injections by 150 seconds to allow the thermal power to return to baseline.

• Control Titration (Baseline Validation) : Perform an identical titration of the analog into the bare dialysate buffer. Subtract this background heat of dilution from the primary data set.

• Data Integration : Fit the normalized heat data to a one-set-of-sites model to extract

  and . Calculate the Gibbs free energy ( ) and the entropic contribution ( ).

References

• Title : Experimental Enthalpies of Combustion of Organic Materials and The Correlation with Total Number of Bonds, Their Molecular Surface and Volume Properties Source : Scirp.org URL :[Link]

• Title : Thermodynamics of lipophilic drug binding to intestinal fatty acid binding protein and permeation across membranes Source : PubMed (nih.gov) URL :[Link]

• Title : Comparative Adsorption Behavior of Ibuprofen and Clofibric Acid onto Microwave Assisted Activated Bamboo Waste Source : ACS Publications URL :[Link]

Sources

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• 2. Thermodynamics of lipophilic drug binding to intestinal fatty acid binding protein and permeation across membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

The Role of Chain Extension in Phenoxy Acid PPAR Agonists: A Structural and Mechanistic Guide

Executive Summary: The Phenoxy Acid Pharmacophore

Peroxisome proliferator-activated receptors (PPAR

, , and ) are ligand-activated transcription factors belonging to the nuclear receptor superfamily. They are master regulators of lipid and glucose metabolism. Historically, the phenoxy acid scaffold —typified by fibrate drugs like clofibrate and fenofibrate—has served as a privileged pharmacophore for PPAR activation[1].

However, modern drug discovery has moved beyond simple fibrates toward dual and pan-PPAR agonists to treat complex metabolic syndromes. As a Senior Application Scientist, I approach the optimization of these molecules through precise structural manipulation. Modifying the chain length—whether through

-carbon branching, linker elongation, or hydrophobic tail extension—profoundly alters the thermodynamics of the ligand-binding domain (LBD), dictating subtype selectivity and transactivation efficacy[2].

Mechanistic Causality: How Chain Extension Dictates Selectivity

The Y-shaped ligand-binding pocket of PPARs is highly lipophilic, with subtle volumetric and electrostatic differences between the

, , and isoforms. Chain extensions on the phenoxy acid core exploit these differences.

-Carbon Substitution and Branching

The baseline phenoxyacetic acid structure often yields weak, non-selective PPAR activation[3]. By extending the chain at the

-carbon (e.g., converting acetic acid to 2-methylpropanoic acid/isobutyric acid), we introduce steric bulk.

• Causality: The gem-dimethyl groups or bulky extensions (such as a benzyl moiety) fill a specific hydrophobic sub-pocket adjacent to the Activation Function-2 (AF-2) helix[3]. This stabilization is critical for the recruitment of co-activators, significantly enhancing PPAR

  and PPAR dual agonism[1]. Conversely, overly bulky substitutions without a balancing trans-stilbenic or terphenyl tail can abolish activity entirely due to steric clashes[3].

Linker Elongation (Acetic to Propanoic and Butyric Acids)

Extending the linear aliphatic chain between the phenoxy oxygen and the carboxylic acid headgroup fundamentally alters the molecule's binding geometry.

• Causality: The carboxylic acid must form a critical hydrogen bond network with specific tyrosine residues (e.g., Tyr464 in PPAR

  , Tyr473 in PPAR ) and histidine residues. Extending the linker to a 3-aryl propionic acid or phenoxybutyric acid optimizes this distance, yielding highly potent and selective PPAR agonists[4],[5]. Interestingly, introducing a highly flexible extended linker (e.g., –CH2–CH2–CH2–) decreases pure PPAR transactivation but induces the emergence of PPAR activity, as the flexibility allows the acidic headgroup to navigate the unique topography of the pocket[2].

Hydrophobic Tail Extension

• Causality: The tail of the phenoxy acid must anchor deep into the hydrophobic cavity of the receptor. Extending the tail using biphenyl, terphenyl, or phenoxyalkyl side chains increases the total buried surface area upon binding[1],[5]. This entropically driven binding event drastically lowers the IC50/EC50 values, shifting a weak binder into the nanomolar potency range[1].

Caption: Structure-Activity Relationship (SAR) logic for phenoxy acid chain extensions.

Quantitative Structure-Activity Relationship (QSAR) Data

To synthesize the literature findings into actionable intelligence, the following table summarizes how specific chain extensions influence PPAR targeting and potency.

Structural Modification	Linker / Chain Type	Primary PPAR Target	Mechanistic Consequence
Baseline	Phenoxyacetic Acid	Weak Pan-PPAR	Minimal hydrophobic contacts; low transactivation efficacy[3].
-Carbon Branching	2-Methylpropanoic Acid	PPAR / Dual	Fills AF-2 hydrophobic sub-pocket; stabilizes active conformation[1].
Linker Elongation	Phenoxybutyric Acid	Potent PPAR	Optimal distance to Tyr464; strong H-bond network[5].
Flexible Linker	–CH2–CH2–CH2–	PPAR Emergence	Alters binding angle; navigates the unique pocket topography[2].
Tail Extension	Terphenyl / Biphenyl	High Potency Pan-Agonist	Deep penetration into the Y-shaped LBD; entropically driven binding[1].

Experimental Methodologies: A Self-Validating System

To ensure scientific integrity, experimental protocols must be self-validating. Below are the field-proven methodologies for synthesizing and evaluating chain-extended phenoxy acids.

Protocol 1: Synthesis of Chain-Extended Phenoxybutyric Acids

The causality behind this workflow is the protection of the sensitive carboxylic acid during the coupling phase, followed by targeted deprotection to yield the active pharmacophore.

• Nucleophilic Substitution: Dissolve the functionalized phenol (1.0 eq) and the chain-extended haloalkanoic acid ester (e.g., ethyl 4-bromobutyrate, 1.2 eq) in anhydrous DMF. Add K2CO3 (2.0 eq) as a base.

• Thermal Alkylation: Heat the mixture to 80°C for 12 hours under a nitrogen atmosphere. Validation Check: Monitor via TLC until the phenol spot disappears, confirming complete etherification.

• Saponification (Ester Cleavage): Isolate the intermediate ester and dissolve in a 3:1 mixture of THF and 6N NaOH[3]. Stir at room temperature for 6–12 hours. Causality: The basic conditions selectively hydrolyze the ester without cleaving the newly formed ether linkage, exposing the critical carboxylic acid required for PPAR binding[3].

• Acidification & Extraction: Evaporate the THF under vacuum. Acidify the aqueous residue with 6N HCl to pH 2. Extract with diethyl ether, wash with brine, dry over Na2SO4, and concentrate to yield the final phenoxybutyric acid[3].

Caption: Step-by-step workflow for synthesizing and validating chain-extended PPAR agonists.

Protocol 2: In Vitro PPAR Transactivation Assay (GAL4 Chimeric System)

Why use a GAL4 chimera instead of full-length PPAR? Full-length receptors are subject to endogenous ligand interference and complex heterodimerization dynamics in standard cell lines. The GAL4 system isolates the LBD interaction, providing a high-signal-to-noise readout of pure transactivation[2].

• Plasmid Transfection: Transiently transfect HEK-293 cells with a plasmid encoding the yeast GAL4 DNA-binding domain fused to the human PPAR (

  , , or ) ligand-binding domain, alongside a GAL4-responsive luciferase reporter plasmid[2].

• Ligand Treatment: 24 hours post-transfection, treat the cells with the synthesized chain-extended phenoxy acids at varying concentrations (0.1 nM to 10

  M) in DMSO (final DMSO concentration <0.1%).

• Luminescence Readout: Incubate for 24 hours, lyse the cells, and add luciferin substrate. Measure luminescence using a microplate reader.

• Data Analysis: Plot dose-response curves to calculate the EC50. The luminescence directly correlates to the degree of AF-2 helix stabilization induced by the chain-extended ligand[2].

Caption: PPAR activation pathway triggered by chain-extended phenoxy acid ligands.

References

• Title: Structural Development Studies of Subtype-Selective Ligands for Peroxisome Proliferator-Activated Receptors (PPARs)
• Source: jetir.
• Title: Beyond the Canonical Endocannabinoid System.
• Title: A new highly-enantioselective synthetic process for producing (S)
• Source: acs.

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• 3. Beyond the Canonical Endocannabinoid System. A Screening of PPAR Ligands as FAAH Inhibitors [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Molecular Weight and Lipophilicity (LogP) of C11H13ClO3 Isomers

Introduction: The Critical Role of Physicochemical Properties in Drug Efficacy

In the landscape of modern drug discovery and development, the adage "structure dictates function" is paramount. However, before a molecule can exert its therapeutic function at a biological target, it must first navigate the complex biological milieu of the human body. This journey is governed by the molecule's physicochemical properties, among which molecular weight and lipophilicity stand out as fundamental determinants of a drug's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile.[1] Lipophilicity, quantified by the partition coefficient (LogP), is a measure of how well a compound partitions between a lipid-like environment (typically n-octanol) and an aqueous environment (water).[2][3] This parameter critically influences a molecule's ability to cross cell membranes, bind to plasma proteins, and reach its site of action.

A significant challenge and opportunity in medicinal chemistry arise from isomerism—the existence of molecules with the same molecular formula but different structural arrangements. Isomers of the formula C11H13ClO3 share an identical molecular weight but can exhibit vastly different three-dimensional shapes, functional group placements, and electronic distributions. These subtle structural variations can lead to profound differences in lipophilicity, thereby altering their pharmacokinetic and pharmacodynamic profiles.[4]

This technical guide provides an in-depth exploration of the molecular weight and LogP of representative C11H13ClO3 isomers. We will dissect the theoretical underpinnings of lipophilicity, detail authoritative experimental and computational methodologies for its determination, and analyze how isomeric variations directly impact this crucial physicochemical parameter. This document is intended for researchers, scientists, and drug development professionals seeking to leverage a deeper understanding of structure-lipophilicity relationships to guide rational drug design.

Section 1: Profile of C11H13ClO3 Isomers

All isomers with the molecular formula C11H13ClO3 share the same exact molecular weight. This constant serves as a baseline, emphasizing that any observed differences in biological or physicochemical properties must arise from the unique spatial arrangement of their constituent atoms.

Molecular Weight: 228.67 g/mol [5][6][7]

For this guide, we will focus on three structurally distinct isomers that exemplify the impact of functional group and alkyl chain variations:

Isomer Name	Structure	CAS Number
4-(4-Chloro-2-methylphenoxy)butanoic acid		94-81-5[8]
Methyl 2-(4-chlorophenoxy)-2-methylpropanoate		55162-41-9[6]
Ethyl 2-(4-chlorophenoxy)propanoate		18671-89-1[7]

Table 1: Representative Isomers of C11H13ClO3.

Section 2: Methodologies for LogP Determination

The accurate determination of LogP is essential for building predictive ADMET models. Both experimental and computational methods are employed, each with distinct advantages and applications. The choice of methodology is a critical experimental decision, driven by the required throughput, accuracy, and stage of the drug discovery process.

Experimental Determination of Lipophilicity

Experimental methods provide the most reliable LogP values as they directly measure the compound's partitioning behavior.

A. The Shake-Flask Method (OECD 107)

The shake-flask method is universally recognized as the "gold standard" for LogP determination due to its direct and unambiguous measurement of the partition coefficient.[9][10] Its trustworthiness stems from its basis in fundamental thermodynamic principles of equilibrium.

Causality Behind the Protocol: The core principle is to allow a compound to reach thermodynamic equilibrium between two immiscible liquid phases (n-octanol and water). The system is pre-saturated to ensure that the partitioning of the analyte is not influenced by the mutual solubility of the solvents. By directly measuring the analyte concentration in each phase at equilibrium, we obtain a precise and accurate LogP value.

Detailed Step-by-Step Protocol:

• Preparation of Phases: Prepare a phosphate buffer solution (e.g., pH 7.4) and n-octanol. Saturate the n-octanol by shaking it with the buffer, and conversely, saturate the buffer by shaking it with n-octanol. Allow the phases to separate for at least 24 hours.[11]

• Analyte Preparation: Prepare a stock solution of the test compound in the phase in which it is more soluble. The final concentration should be low enough to avoid self-association but high enough for accurate quantification.

• Partitioning: In a suitable vessel (e.g., a separatory funnel or centrifuge tube), combine precise volumes of the pre-saturated n-octanol and buffer. Add a small aliquot of the analyte stock solution.

• Equilibration: Agitate the vessel gently at a constant temperature for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached. Vigorous shaking that could cause emulsion formation should be avoided.

• Phase Separation: Centrifuge the vessel to achieve a clear and complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from each phase. Determine the concentration of the analyte in both the n-octanol and buffer phases using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: Calculate the LogP using the formula: LogP = log₁₀([Concentration in Octanol] / [Concentration in Aqueous Buffer]).[2]

Sources

• 1. logP - MolModa Documentation [durrantlab.pitt.edu]
• 2. acdlabs.com [acdlabs.com]
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• 5. Butanoic acid, 4-(4-chloro-2-methylphenoxy)- | C11H13ClO3 | CID 7207 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Butanoic acid, 4-(4-chloro-2-methylphenoxy)- [webbook.nist.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. diposit.ub.edu [diposit.ub.edu]

Protocols & Analytical Methods

Application Note &amp; Protocol: A Guided Synthesis of 3-(4-Chlorophenoxy)-3-methylbutanoic Acid via Williamson Etherification and Subsequent Hydrolysis

Abstract

This document provides a comprehensive scientific guide for the synthesis of 3-(4-Chlorophenoxy)-3-methylbutanoic acid, a compound structurally related to the fibrate class of lipid-lowering agents. The synthetic strategy is a two-step process commencing with the formation of an aryl ether via the Williamson ether synthesis, followed by alkaline hydrolysis (saponification) of the resulting ester intermediate. This guide is designed for researchers in organic synthesis and drug development, offering not only a detailed, step-by-step protocol but also an in-depth discussion of the underlying chemical principles, reaction mechanisms, and critical process considerations. We address the specific challenges of applying the Williamson synthesis to a tertiary carbon center and provide a robust protocol for laboratory-scale preparation.

Introduction & Strategic Overview

Aryl-alkanoic acids are a prominent structural motif in medicinal chemistry, most notably in the fibrate class of drugs like Gemfibrozil, which are used to regulate lipid levels.[1] The synthesis of these molecules often requires the strategic formation of a stable ether bond between an aromatic ring and an aliphatic side chain. The Williamson ether synthesis, a cornerstone of organic chemistry since its development in 1850, remains one of the most reliable methods for this transformation.[2][3]

This application note details a two-part synthesis for 3-(4-Chlorophenoxy)-3-methylbutanoic acid:

• Part 1: Williamson Ether Synthesis. Formation of the intermediate, ethyl 3-(4-chlorophenoxy)-3-methylbutanoate, by reacting sodium 4-chlorophenoxide with an appropriate alkylating agent.

• Part 2: Saponification. Hydrolysis of the ethyl ester intermediate under basic conditions to yield the final carboxylic acid product.

This guide emphasizes the causality behind procedural choices, providing a framework for both successful execution and informed troubleshooting.

Overall Reaction Scheme

Caption: Two-step synthesis of the target compound.

Part 1: Williamson Ether Synthesis

Mechanism and Scientific Rationale

The Williamson ether synthesis is a classic bimolecular nucleophilic substitution (Sₙ2) reaction.[3] The reaction proceeds via a backside attack on an electrophilic carbon by a potent nucleophile, resulting in the inversion of stereochemistry (if applicable) and the displacement of a leaving group.[4]

Caption: Mechanism of the Williamson Ether Synthesis.

• Nucleophile Generation: Phenols are weakly acidic and therefore weak nucleophiles. To increase nucleophilicity for an efficient Sₙ2 reaction, the phenol must be deprotonated to its conjugate base, the phenoxide ion.[5] We utilize potassium carbonate (K₂CO₃), a moderately strong base that is sufficient to deprotonate phenols without being so aggressive as to promote side reactions.[6][7]

• Substrate Selection & The Tertiary Center Challenge: The Sₙ2 mechanism is highly sensitive to steric hindrance.[4] It works best for methyl and primary alkyl halides. The synthesis of our target molecule requires forming an ether bond at a tertiary carbon. The corresponding electrophile, ethyl 3-bromo-3-methylbutanoate, is a tertiary alkyl halide. A direct Sₙ2 reaction at a tertiary center is typically impeded by steric bulk and strongly competes with the E2 elimination pathway, which would form an alkene.[2][6]

  • Expert Insight: While challenging, the substitution can be favored over elimination by careful selection of reaction conditions. Using a polar aprotic solvent like acetonitrile helps to solvate the potassium cation, leaving the phenoxide anion more "naked" and nucleophilic. Maintaining a controlled reflux temperature provides sufficient energy for the reaction without excessively favoring the higher-activation-energy elimination pathway.[6] Researchers should be aware that yield may be compromised due to this competing reaction.

• Solvent Choice: A polar aprotic solvent, such as acetonitrile, is ideal. It dissolves the ionic phenoxide salt and the organic alkyl halide but does not participate in hydrogen bonding, which would stabilize and weaken the nucleophile.[6]

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Equivalents
4-Chlorophenol	ClC₆H₄OH	128.56	10.0	1.0
Ethyl 3-bromo-3-methylbutanoate	C₇H₁₃BrO₂	209.08	11.0	1.1
Potassium Carbonate (anhydrous)	K₂CO₃	138.21	20.0	2.0
Acetonitrile (anhydrous)	CH₃CN	41.05	-	-
Diethyl Ether	(C₂H₅)₂O	74.12	-	-
Sodium Hydroxide Solution (1 M)	NaOH	40.00	-	-
Saturated NaCl Solution (Brine)	NaCl	58.44	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	-

Detailed Experimental Protocol

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chlorophenol (1.29 g, 10.0 mmol) and anhydrous potassium carbonate (2.76 g, 20.0 mmol).

• Solvent Addition: Add 40 mL of anhydrous acetonitrile to the flask.

• Initiation: Stir the suspension at room temperature for 15 minutes to facilitate the formation of the potassium phenoxide salt.

• Alkylating Agent Addition: Add ethyl 3-bromo-3-methylbutanoate (2.30 g, 11.0 mmol) to the stirring suspension.[7]

• Reaction: Heat the mixture to a gentle reflux (approx. 82°C) and maintain for 6-12 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting 4-chlorophenol spot has been consumed.

• Work-up (Aqueous Extraction):

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of celite to remove the inorganic solids (K₂CO₃ and KBr).[8] Rinse the flask and filter cake with a small amount of diethyl ether (approx. 20 mL).

  • Combine the filtrate and rinsings and concentrate under reduced pressure using a rotary evaporator to remove the solvents.

  • Dissolve the resulting crude oil in 50 mL of diethyl ether and transfer to a separatory funnel.

  • Wash the organic layer sequentially with 1 M NaOH solution (2 x 30 mL) to remove any unreacted 4-chlorophenol, followed by water (1 x 30 mL), and finally with saturated brine (1 x 30 mL).[7][9]

• Drying and Concentration: Dry the ethereal layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude ethyl 3-(4-chlorophenoxy)-3-methylbutanoate as an oil. The product can be used in the next step without further purification if TLC shows sufficient purity.

Part 2: Saponification to the Carboxylic Acid

Mechanism and Scientific Rationale

Saponification is the base-mediated hydrolysis of an ester.[10] Unlike acid-catalyzed hydrolysis which is a reversible equilibrium, saponification is an irreversible process, thus driving the reaction to completion and ensuring a high yield.[11]

Caption: Mechanism of Saponification and Acidification.

• Irreversible Reaction: The reaction involves the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the ethoxide leaving group. The ethoxide is a strong base and immediately deprotonates the newly formed carboxylic acid. This final, irreversible acid-base step forms the carboxylate salt and ethanol, preventing the reverse reaction from occurring.[11][12]

• Acidification: To obtain the final neutral carboxylic acid, the carboxylate salt solution must be acidified with a strong acid, such as HCl.[13] This protonates the carboxylate anion, causing the final product to precipitate if it is a solid or to be extractable into an organic solvent.[11]

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Equivalents
Crude Ethyl 3-(4-chlorophenoxy)-3-methylbutanoate	C₁₃H₁₇ClO₃	256.72	~10.0	1.0
Sodium Hydroxide	NaOH	40.00	30.0	3.0
Ethanol (95%)	C₂H₅OH	46.07	-	-
Water	H₂O	18.02	-	-
Hydrochloric Acid (6 M)	HCl	36.46	-	-
Ethyl Acetate	C₄H₈O₂	88.11	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	-

Detailed Experimental Protocol

• Reaction Setup: Place the crude ester from Part 1 into a 100 mL round-bottom flask with a magnetic stir bar. Dissolve it in 30 mL of 95% ethanol.

• Base Addition: In a separate beaker, dissolve sodium hydroxide (1.2 g, 30.0 mmol) in 15 mL of water. Carefully add this solution to the flask.

• Reaction: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction is complete when TLC analysis shows the disappearance of the starting ester spot.

• Solvent Removal & Dilution: Cool the solution to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator. Dilute the remaining aqueous solution with 30 mL of water.

• Work-up (Acidification & Extraction):

  • Cool the aqueous solution in an ice bath.

  • Slowly and carefully acidify the solution by adding 6 M HCl dropwise with stirring.[13] Extensive foaming may occur initially. Continue adding acid until the solution is strongly acidic (pH ~1-2, check with pH paper). A precipitate may form.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 40 mL).

  • Combine the organic extracts and wash with water (1 x 30 mL) and then brine (1 x 30 mL).

• Drying and Concentration: Dry the ethyl acetate layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 3-(4-Chlorophenoxy)-3-methylbutanoic acid.[7]

• Purification: The crude solid product can be purified by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate or toluene) to yield the final product as a crystalline solid.

Safety Precautions

• 4-Chlorophenol: Toxic and corrosive. Avoid skin contact and inhalation.

• Sodium Hydroxide: Corrosive and can cause severe burns.[14] Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Organic Solvents: Diethyl ether, acetonitrile, and ethyl acetate are flammable.[14] All procedures should be performed in a well-ventilated fume hood, away from ignition sources.

• Acidification: The acidification of the basic solution is exothermic and releases carbon dioxide if any carbonate is present. Add acid slowly and with cooling.

References

• Vertex AI Search Grounding API.
• University of Calgary. Ch24: ArOH to ArOR. Accessed March 3, 2026.

• Master Organic Chemistry. The Williamson Ether Synthesis. (2014). [Link]

• Utah Tech University. Williamson Ether Synthesis. Accessed March 3, 2026.

• Chemistry Steps. Williamson Ether Synthesis. (2022). [Link]

• Transformation Tutoring. Williamson Ether Synthesis And Alcoxymercuration. (2022). [Link]

• Benchchem. Technical Support Center: Williamson Ether Synthesis of Phenolic Compounds. Accessed March 3, 2026.
• Unknown. The Williamson Ether Synthesis. Accessed March 3, 2026.

• Massah, A. R., et al. (2007). Solvent-Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols. Synthetic Communications, 37(10), 1623-1630. [Link]

• Wikipedia. Williamson ether synthesis. Accessed March 3, 2026. [Link]

• Science Learning Center. Experiment : Williamson Ether Synthesis of Ethoxybenzen ee. Accessed March 3, 2026.
• Unknown. Experiment 06 Williamson Ether Synthesis. Accessed March 3, 2026.

• Professor Dave Explains. (2018). Williamson Ether Synthesis [Video]. YouTube. [Link]

• Nunna, R., et al. (2015). An Improved New Path to Synthesize Gemfibrozil. Asian Journal of Chemistry, 27(1), 263-265.

• Ammazzalorso, A., et al. (2002). Synthesis and antiplatelet activity of gemfibrozil chiral analogues. Bioorganic & Medicinal Chemistry Letters, 12(5), 817-821. [Link]

• ResearchGate. An Improved New Path to Synthesize Gemfibrozil. (2015). [Link]

• ResearchGate. An Improved New Path to Synthesize Gemfibrozil. (2025). [Link]

• Chemguide. hydrolysis of esters. Accessed March 3, 2026. [Link]

• ResearchGate.
• The Basics of General, Organic, and Biological Chemistry. 15.9 Hydrolysis of Esters. Accessed March 3, 2026.

• Journal of Chinese Pharmaceutical Sciences. Syntheses, characterization, and evaluation of novel non-carboxylic analogues of Gemfibrozil: a bioisosteric approach. (2016). [Link]

• Google Patents. Process for the preparation of 2-(4-chlorophenyl)-3-methylbutyric acid. Accessed March 3, 2026.
• Organic Syntheses. Butanoic acid, 3-hydroxy-, methyl ester, (R) - Organic Syntheses Procedure. Accessed March 3, 2026.

• Save My Exams. Ester Hydrolysis (AQA A Level Chemistry): Revision Note. (2026). [Link]

• Arkivoc. Mild alkaline hydrolysis of hindered esters in non-aqueous solution. (2018). [Link]

• Asian Journal of Chemistry. Asymmetric Reduction of Ethyl (S)-4-chloro-3-hydroxy butanoate in an Aqueous-Organic Solvent Biphasic System Using Dried Baker's Yeast. (2012).

• MDPI. Novel Acid-Catalyzed Transformation of 1-Benzyl-3-Chloro-5-Hydroxy-4-[(4-Methylphenyl)Sulfanyl]-1,5-Dihydro-2H-Pyrrol-2-One. (2025). [Link]

• Google Patents. US20220234996A1 - Method for Producing (3S)-3-(4-chloro-3-{[(2S,3R)-2-(4-chlorophenyl)-4,4,4-trifluoro-3-methylbutanoyl]amino}phenyl)-3-cyclo-propylpropanoic Acid and the Crystalline Form Thereof for Use as a Pharmaceutical Ingredient -. Accessed March 3, 2026.

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• 5. transformationtutoring.com [transformationtutoring.com]
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• 14. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]

Application Note: Synthesis of 4-Chlorophenyl 3,3-Dimethylacrylate via Steglich Esterification

Abstract

This application note provides a detailed protocol for the synthesis of 4-chlorophenyl 3,3-dimethylacrylate through the esterification of 4-chlorophenol and 3,3-dimethylacrylic acid. The described methodology utilizes the Steglich esterification, a mild and efficient reaction employing N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst.[1][2][3] This approach is particularly advantageous for substrates that may be sensitive to harsher conditions typical of other esterification methods.[2][3] The protocol details the experimental setup, reaction execution, product work-up, and purification. Additionally, it offers insights into the reaction mechanism and strategies for troubleshooting common issues, aiming to provide researchers, scientists, and drug development professionals with a robust and reproducible method for the synthesis of this and similar aryl esters.

Introduction

The synthesis of aryl esters is a fundamental transformation in organic chemistry, with the resulting products finding widespread applications in pharmaceuticals, agrochemicals, and materials science. The target molecule, 4-chlorophenyl 3,3-dimethylacrylate, is an example of such a compound, incorporating a halogenated phenol and a substituted acrylic acid moiety. The reaction between a phenol and a carboxylic acid to form an ester can be challenging due to the lower nucleophilicity of the phenolic hydroxyl group compared to aliphatic alcohols.

The Steglich esterification, first reported in 1978, provides a mild and effective solution to this challenge.[1][2][3] It proceeds at room temperature and under neutral pH conditions, making it compatible with a wide range of functional groups.[1] The reaction is mediated by a carbodiimide, typically DCC, which activates the carboxylic acid. A catalytic amount of DMAP is crucial for the efficient formation of esters, particularly with sterically hindered alcohols or phenols.[2][3] This protocol has been adapted to be more environmentally friendly by exploring greener solvent systems like acetonitrile, which can offer comparable rates and yields to traditional chlorinated solvents and may simplify purification.[4][5]

Reaction Mechanism and Causality

The Steglich esterification proceeds through a multi-step mechanism where each reagent plays a critical role:

• Activation of the Carboxylic Acid: The reaction initiates with the protonation of one of the nitrogen atoms of DCC by the carboxylic acid (3,3-dimethylacrylic acid). The resulting carboxylate then attacks the central carbon atom of the activated DCC. This forms a highly reactive O-acylisourea intermediate.[2]

• Role of the Catalyst (DMAP): While the O-acylisourea can react directly with the alcohol (4-chlorophenol), this pathway is often slow and can lead to the formation of a stable N-acylurea byproduct through an intramolecular rearrangement.[2] DMAP, being a superior nucleophile, intercepts the O-acylisourea intermediate to form a reactive acylpyridinium species.[1][2] This intermediate is highly electrophilic and readily undergoes nucleophilic attack by the phenol.

• Ester Formation: The hydroxyl group of 4-chlorophenol attacks the acylpyridinium intermediate, leading to the formation of the desired ester (4-chlorophenyl 3,3-dimethylacrylate) and the regeneration of the DMAP catalyst.

• Byproduct Formation: The protonated DCC from the initial activation step is deprotonated by the released proton from the phenol, forming the highly stable and poorly soluble byproduct, N,N'-dicyclohexylurea (DCU).[2] The insolubility of DCU in many organic solvents facilitates its removal by filtration.[6]

This mechanistic pathway explains the choice of reagents. DCC is an effective dehydrating agent that activates the carboxylic acid. DMAP is a crucial catalyst that accelerates the reaction and minimizes the formation of the N-acylurea side product, thereby increasing the yield of the desired ester.[2]

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS Number	Notes
4-Chlorophenol	Reagent Grade, ≥99%	Sigma-Aldrich	106-48-9	Toxic and corrosive. Handle with care.
3,3-Dimethylacrylic Acid	98%	Alfa Aesar	541-47-9	Corrosive.
N,N'-Dicyclohexylcarbodiimide (DCC)	99%	Acros Organics	538-75-0	Moisture sensitive, toxic.
4-Dimethylaminopyridine (DMAP)	≥99%	Sigma-Aldrich	1122-58-3	Toxic. Use in small, catalytic amounts.
Dichloromethane (DCM), Anhydrous	≥99.8%	Fisher Scientific	75-09-2	Use dry solvent to prevent DCC hydrolysis.
Ethyl Acetate	ACS Grade	VWR	141-78-6	For extraction and chromatography.
Hexanes	ACS Grade	VWR	110-54-3	For chromatography.
1 M Hydrochloric Acid (HCl)	Laboratory Grade	Fisher Scientific	7647-01-0	For aqueous work-up.
Saturated Sodium Bicarbonate (NaHCO₃)	Laboratory Grade	Fisher Scientific	144-55-8	For aqueous work-up.
Brine (Saturated NaCl solution)	Laboratory Grade	Fisher Scientific	7647-14-5	For aqueous work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	Fisher Scientific	7487-88-9	For drying organic layers.
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies	7631-86-9	For column chromatography.

Experimental Protocol

Reaction Setup

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 4-chlorophenol (1.29 g, 10 mmol, 1.0 equiv.).

• Add 3,3-dimethylacrylic acid (1.00 g, 10 mmol, 1.0 equiv.).

• Add 4-dimethylaminopyridine (DMAP) (0.12 g, 1 mmol, 0.1 equiv.).

• Dissolve the solids in 40 mL of anhydrous dichloromethane (DCM).

• Cool the flask to 0 °C in an ice bath.

Reaction Execution

• In a separate beaker, dissolve N,N'-dicyclohexylcarbodiimide (DCC) (2.27 g, 11 mmol, 1.1 equiv.) in 10 mL of anhydrous DCM.

• Slowly add the DCC solution dropwise to the stirred reaction mixture at 0 °C over 10-15 minutes. A white precipitate of N,N'-dicyclohexylurea (DCU) should start to form.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 Hexanes:Ethyl Acetate eluent system. The disappearance of the starting materials and the appearance of a new, higher Rf spot indicates product formation.

Work-up and Purification

• Once the reaction is complete, cool the reaction mixture in an ice bath for 30 minutes to further precipitate the DCU byproduct.[6]

• Filter the mixture through a pad of Celite to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM.

• Transfer the filtrate to a separatory funnel and wash sequentially with:

  • 1 M HCl (2 x 20 mL) to remove any remaining DMAP and unreacted DCC.

  • Saturated NaHCO₃ solution (2 x 20 mL) to remove any unreacted 3,3-dimethylacrylic acid.

  • Brine (1 x 20 mL) to aid in the separation of the aqueous and organic layers.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent in vacuo using a rotary evaporator.

• The resulting crude product can be purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

Visualizing the Process

Reaction Scheme

Caption: Steglich esterification of 4-chlorophenol and 3,3-dimethylacrylic acid.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Low or no product formation	Inactive DCC due to hydrolysis.	Use fresh, anhydrous DCC and ensure all glassware and solvents are dry.
Insufficient reaction time.	Allow the reaction to proceed for a longer duration, monitoring by TLC.
Presence of a significant amount of N-acylurea byproduct	Slow reaction of the phenol with the O-acylisourea intermediate.	Ensure an adequate catalytic amount of DMAP is used.
Difficult removal of DCU	DCU is partially soluble in the reaction mixture.	Cool the reaction mixture to 0 °C or below for an extended period before filtration to maximize precipitation.[6] Alternatively, dilute the reaction mixture with a non-polar solvent like hexane to decrease DCU solubility.[6]
Product contaminated with starting materials after work-up	Incomplete reaction or insufficient washing.	Ensure the reaction has gone to completion. Perform additional aqueous washes as needed.

Safety Precautions

• 4-Chlorophenol: Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage. Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• DCC: A potent sensitizer and can cause severe allergic reactions upon skin contact. It is also toxic and moisture-sensitive. Handle with extreme care in a fume hood.

• DMAP: Highly toxic and readily absorbed through the skin. Avoid all contact.

• Dichloromethane: A suspected carcinogen. All handling should be done in a fume hood.

References

• ResearchGate. (2013, December 10). What's the best way for removing extra DCC and DMAP in an esterification reaction? Available at: [Link]

• Lutjen, A. B., Quirk, M. A., & Kolonko, E. M. (2018). Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile. Journal of Visualized Experiments, (140). Available at: [Link]

• Smith, A. M. R., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(16), 5993-6003. Available at: [Link]

• Royal Society of Chemistry. (2021). A Solvent-Reagent Selection Guide for Steglich-type Esterification of Carboxylic Acids - Supporting Information. Available at: [Link]

• JoVE. (2023, February 10). Synthesis Of Esters Via Greener Steglich Esterification In Acetonitrile l Protocol Preview. YouTube. Available at: [Link]

• Organic Chemistry Portal. Steglich Esterification. Available at: [Link]

• Common Organic Chemistry. Acid to Ester (DCC + DMAP). Available at: [Link]

• University of Rochester. Workup: About. Available at: [Link]

• Organic Synthesis. Acid-Amine Coupling using DCC. Available at: [Link]

• ResearchGate. (2021). A typical DCC + DMAP mediated Steglich esterification. Available at: [Link]

• Royal Society of Chemistry. (2021). Electronic Supplementary Information. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2017). Novel Acrylic Copolymers Derived from 4-Chloro-3,5-Dimethyl Phenol: Synthesis, Characterization and Antimicrobial Screening. Available at: [Link]

• Chia, L. H., Tang, X., & Weavers, L. K. (2004). Kinetics and mechanism of photoactivated periodate reaction with 4-chlorophenol in acidic solution. Environmental Science & Technology, 38(24), 6875-6880. Available at: [Link]

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. Available at: [Link]

• Muhammad, N., et al. (2008). 3-(4-Chlorophenyl)-2-methylacrylic acid. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2377. Available at: [Link]

• Google Patents. (2007). WO 2007/108006 A1.

• ScienceDirect. (n.d.). Abstract. Available at: [Link]

• Organic Syntheses. (1943). β,β-DIMETHYLACRYLIC ACID. Available at: [Link]

• Google Patents. Process for the preparation of 2-(4-chlorophenyl)-3-methylbutyric acid.

Sources

• 1. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 4. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]

Application Note: Preparation and Certification of 3-(4-Chlorophenoxy)-3-methylbutanoic Acid as a Reference Standard

Abstract

This document provides a comprehensive guide for the synthesis, purification, and analytical certification of 3-(4-Chlorophenoxy)-3-methylbutanoic acid for use as a high-purity reference standard. The protocol details a robust synthetic route via a modified Williamson ether synthesis, a straightforward purification procedure, and a suite of analytical methods to confirm structural identity and assess purity. This application note is intended for researchers, scientists, and quality control professionals in the fields of pharmaceutical development, analytical chemistry, and materials science who require a well-characterized standard for quantitative analysis and method validation.

Introduction

Reference standards are highly characterized materials essential for ensuring the accuracy, precision, and reliability of analytical measurements. In drug development and chemical research, they serve as the benchmark against which unknown samples are compared. 3-(4-Chlorophenoxy)-3-methylbutanoic acid is a key intermediate and potential impurity in the synthesis of various active pharmaceutical ingredients (APIs). The availability of a certified reference standard is therefore critical for monitoring reaction progress, quantifying impurities, and validating analytical methods such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

This guide presents a self-validating system for the in-house preparation of this standard, emphasizing the scientific rationale behind each step to ensure the final product meets the stringent requirements for a reference material.

Synthesis Strategy

Principle

The synthesis of 3-(4-Chlorophenoxy)-3-methylbutanoic acid is achieved through a Williamson ether synthesis, a classic and reliable method for forming ethers.[1][2][3] In this approach, the sodium salt of 4-chlorophenol (the phenoxide) acts as a nucleophile, attacking an electrophilic alkyl halide. However, due to the tertiary nature of the carbon bearing the ether linkage, a direct S_N2 reaction on a 3-halo-3-methylbutanoic acid derivative would likely lead to elimination.[2]

Therefore, a more effective strategy involves the reaction of sodium 4-chlorophenoxide with an ester of 3,3-dimethylacrylic acid (senecioic acid) via a conjugate addition, followed by hydrolysis of the resulting ester. A more direct, one-pot haloform reaction on a suitable precursor, mesityl oxide, generates 3,3-dimethylacrylic acid, which can then be coupled with the phenoxide. This application note adapts the principle of reacting a phenoxide with a suitable alkylating agent, followed by hydrolysis to yield the target carboxylic acid.[4][5]

Reaction Scheme

The overall synthetic pathway involves the formation of a sodium phenoxide followed by its reaction with ethyl 3-bromo-3-methylbutanoate and subsequent saponification of the ester to yield the desired carboxylic acid.

Caption: Synthetic scheme for 3-(4-Chlorophenoxy)-3-methylbutanoic acid.

Experimental Protocol: Synthesis

Materials:

• 4-Chlorophenol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl 3-bromo-3-methylbutanoate

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), 3M

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Phenoxide Formation: To a flame-dried three-neck round-bottom flask under a nitrogen atmosphere, add 4-chlorophenol (1.0 eq). Dissolve it in anhydrous THF. Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution. Causality: Sodium hydride is a strong, non-nucleophilic base that efficiently and irreversibly deprotonates the phenol to form the sodium phenoxide, which is a much stronger nucleophile than the neutral phenol.[2][6] Using a strong base ensures the reaction goes to completion.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour until hydrogen gas evolution ceases.

• Ether Formation: Cool the suspension back to 0 °C and add ethyl 3-bromo-3-methylbutanoate (1.05 eq) dropwise via a syringe.

• Allow the reaction to warm to room temperature and then heat to reflux (approx. 66 °C) for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up (Part 1): Cool the reaction mixture to room temperature. Carefully quench the reaction by the slow, dropwise addition of water to destroy any unreacted NaH.

• Saponification: Add a solution of sodium hydroxide (3.0 eq) in water to the flask. Heat the mixture to reflux for 4 hours to hydrolyze the ester.[7] Causality: Base-catalyzed hydrolysis (saponification) is an effective method to convert the intermediate ester to the carboxylate salt, which is soluble in the aqueous phase, facilitating separation from non-polar byproducts.

• Work-up (Part 2): Cool the mixture and remove the THF under reduced pressure using a rotary evaporator. Dilute the remaining aqueous solution with water and wash with ethyl acetate (2x) to remove mineral oil and any neutral impurities.

• Acidification & Extraction: Cool the aqueous layer in an ice bath and acidify to pH ~2 by the slow addition of 3M HCl. A white precipitate should form.

• Extract the product into ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 3-(4-Chlorophenoxy)-3-methylbutanoic acid.

Reagent Data Table

Reagent	MW ( g/mol )	Equivalents	Moles (mmol)	Amount (g or mL)	Density (g/mL)
4-Chlorophenol	128.56	1.0	50	6.43 g	N/A
Sodium Hydride (60%)	24.00	1.1	55	2.20 g	N/A
Ethyl 3-bromo-3-methylbutanoate	211.08	1.05	52.5	11.08 g	1.30
Sodium Hydroxide	40.00	3.0	150	6.00 g	N/A

Purification

Principle

Recrystallization is the chosen method for purification. This technique relies on the difference in solubility of the desired compound and its impurities in a specific solvent system at different temperatures. An ideal solvent will dissolve the compound completely at an elevated temperature but sparingly at a lower temperature, allowing for the formation of high-purity crystals upon cooling while impurities remain in the solution.

Experimental Protocol: Recrystallization

• Transfer the crude solid product to an Erlenmeyer flask.

• Select an appropriate solvent system (e.g., a mixture of toluene and hexanes, or water if the product is sufficiently insoluble when cold).

• Add the minimum amount of the hot solvent (or the more polar solvent, like toluene) to the flask until the solid just dissolves.

• If using a co-solvent system, slowly add the less polar solvent (e.g., hexanes) to the hot solution until slight turbidity persists. Add a drop or two of the polar solvent to redissolve the precipitate.

• Allow the flask to cool slowly to room temperature. Causality: Slow cooling promotes the formation of large, well-defined crystals, which are less likely to occlude impurities compared to the rapid precipitation that occurs with fast cooling.

• Once crystal formation appears complete, place the flask in an ice bath for 30-60 minutes to maximize the yield.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum to a constant weight.

Analytical Characterization and Certification

The identity, purity, and potency of the prepared reference standard must be rigorously established.

Analytical Workflow

Caption: Workflow for the analytical certification of the reference standard.

Identity Confirmation

4.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: NMR spectroscopy provides detailed information about the molecular structure by probing the magnetic properties of atomic nuclei. ¹H and ¹³C NMR are used to confirm the carbon-hydrogen framework and the presence of key functional groups.

• Protocol: Dissolve ~10-20 mg of the sample in 0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆). Acquire ¹H and ¹³C spectra on a 400 MHz or higher field NMR spectrometer.

• Expected Data: The spectra should be consistent with the structure of 3-(4-Chlorophenoxy)-3-methylbutanoic acid.

Predicted ¹H NMR Shifts (CDCl₃)	Predicted ¹³C NMR Shifts (CDCl₃)
Chemical Shift (ppm)	Assignment
~11-12	1H, broad s, -COOH
~7.25	2H, d, Ar-H
~6.85	2H, d, Ar-H
~2.80	2H, s, -CH₂-
~1.50	6H, s, -C(CH₃)₂

4.2.2 Mass Spectrometry (MS)

• Principle: High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass measurement of the parent molecule, which can be used to confirm its elemental composition.

• Protocol: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile). Analyze using an ESI-TOF or Orbitrap mass spectrometer in negative ion mode to observe the [M-H]⁻ ion.

• Expected Data:

Parameter	Expected Value
Molecular Formula	C₁₁H₁₃ClO₃
Molecular Weight	228.67 g/mol
Exact Mass [M]	228.05532 Da
Observed Ion (ESI-) [M-H]⁻	m/z 227.04805

Purity Assessment

4.3.1 High-Performance Liquid Chromatography (HPLC)

• Principle: HPLC is the primary technique for assessing the purity of a reference standard. A reversed-phase method separates the main component from any structurally related impurities based on their differential partitioning between a nonpolar stationary phase and a polar mobile phase. Purity is determined by the area percent of the main peak.

• Protocol and Method Parameters:

Parameter	Condition
System	Agilent 1260 or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30% B to 95% B over 15 min; hold at 95% B for 5 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detector	UV at 225 nm
Sample Prep.	1.0 mg/mL in 50:50 Acetonitrile:Water

• Acceptance Criteria: The purity of a reference standard should typically be ≥99.5%. No single impurity should be >0.15%.[1]

Final Reference Standard Specifications

Upon successful completion of all tests, the batch of 3-(4-Chlorophenoxy)-3-methylbutanoic acid can be certified as a reference standard with the following example specifications.

Test	Specification	Result
Appearance	White to off-white crystalline solid	Conforms
Identity by ¹H/¹³C NMR	Spectrum conforms to the structure of 3-(4-Chlorophenoxy)-3-methylbutanoic acid	Conforms
Identity by HRMS (ESI-)	m/z [M-H]⁻ conforms to theoretical exact mass ± 5 ppm	Conforms
Purity by HPLC (Area %)	≥ 99.5%	99.8%
Assigned Purity (Mass Balance)	Report Value	99.7% w/w

References

• University of Colorado Boulder. (n.d.). The Williamson Ether Synthesis. Department of Chemistry. Retrieved from [Link]

• Aslam, J. (2022, November 13). The Williamson Ether Synthesis. Chemistry Steps. Retrieved from [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Wikipedia contributors. (n.d.). Williamson ether synthesis. Wikipedia. Retrieved from [Link]

• PrepChem. (n.d.). Preparation of 4-[3,5-bis(trifluoromethyl)phenoxy]-butanoic acid. Retrieved from [Link]

• U.S. Patent No. 2,830,083A. (1958). Production of aryloxy aliphatic carboxylic acids. Google Patents.

• The Royal Society of Chemistry. (2013). Compound purity analysis and HPLC data. Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. Retrieved from [Link]

Sources

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. The Williamson Ether Synthesis [cs.gordon.edu]
• 5. US2830083A - Production of aryloxy aliphatic carboxylic acids - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. prepchem.com [prepchem.com]

Solvent extraction techniques for lipophilic carboxylic acids from plasma

Application Note: Solvent Extraction Techniques for Lipophilic Carboxylic Acids from Plasma

Executive Summary

The extraction of lipophilic carboxylic acids (LCAs)—such as non-steroidal anti-inflammatory drugs (NSAIDs), free fatty acids (FFAs), and acidic metabolites—from plasma presents unique bioanalytical challenges. These analytes are characterized by high plasma protein binding (>90%) and pH-dependent solubility.

This guide details two field-proven solvent extraction methodologies: Liquid-Liquid Extraction (LLE) and Supported Liquid Extraction (SLE) .[1] Unlike generic protocols, this document focuses on the mechanistic control of ionization to maximize recovery and minimize matrix effects (ion suppression) in downstream LC-MS/MS or GC-MS analysis.

Theoretical Foundation: The Chemistry of Extraction

To successfully extract an LCA, one must manipulate its charge state. Carboxylic acids exist in equilibrium between their neutral (protonated,

) and ionic (deprotonated, ) forms.

The "Two-Unit Rule" (Henderson-Hasselbalch Application): Lipophilic solvents extract neutral molecules efficiently but reject ions. To drive an acid into the organic phase, the sample pH must be adjusted to at least 2 units below its pKa .

• pKa of typical LCAs: ~3.5 – 5.0 (e.g., Ibuprofen pKa ≈ 4.4).

• Target Extraction pH: 2.0 – 3.0.

At this pH, >99% of the analyte is neutral (

), breaking protein-drug interactions and forcing the analyte into the organic solvent.

Protocol A: Modern Liquid-Liquid Extraction (LLE)

LLE remains the gold standard for cost-sensitive workflows. The key to success is solvent selection that maximizes the partition coefficient while minimizing the co-extraction of phospholipids.

Recommended Solvent Systems:

• MTBE (Methyl tert-butyl ether): Excellent phase separation; forms the top layer (easy to pipette); does not extract polar matrix components as aggressively as Ethyl Acetate.

• Hexane:Ethyl Acetate (80:20): Ideal for highly lipophilic acids (e.g., long-chain fatty acids); excludes polar interferences.

Step-by-Step Protocol

• Sample Preparation:

  • Aliquot 200 µL Plasma into a 1.5 mL microcentrifuge tube or 96-well deep-well plate.

  • Add 20 µL Internal Standard (IS) working solution. Vortex gently.

• Acidification (Critical Step):

  • Add 200 µL of 1.0 M Formic Acid (or 1M HCl).

  • Note: The goal is to reach pH ~2-3. Do not use weak buffers like ammonium acetate; they may not suppress ionization sufficiently.

  • Vortex for 10 seconds.

• Extraction:

  • Add 1000 µL of MTBE (or chosen solvent).

  • Agitation: Shake vigorously for 10 minutes (platen shaker) or vortex for 2 minutes. Causality: Sufficient contact time is required for the analyte to diffuse across the aqueous-organic interface.

• Phase Separation:

  • Centrifuge at 3,000 x g for 5 minutes at 4°C.

  • Result: Proteins form a "pellet" or interface layer. The organic solvent (top layer) contains the analyte.

• Transfer & Evaporation:

  • Transfer 800 µL of the supernatant (organic layer) to a clean tube/plate. Avoid touching the interface.

  • Evaporate to dryness under a stream of Nitrogen at 40°C.

• Reconstitution:

  • Reconstitute in 100 µL Mobile Phase (e.g., 50:50 Methanol:Water).

Protocol B: Supported Liquid Extraction (SLE)

SLE is increasingly preferred for high-throughput assays. It mimics LLE but uses a solid support (diatomaceous earth) to hold the aqueous phase. Why use SLE? It eliminates emulsion formation—a common failure mode in LLE with lipophilic plasma samples—and is easily automatable.[1]

Step-by-Step Protocol

• Pre-treatment:

  • Aliquot 200 µL Plasma .[2]

  • Dilute 1:1 with 1% Formic Acid (aq) .

  • Why: This acidification neutralizes the LCAs before loading. Dilution reduces viscosity, preventing clogging of the sorbent.

• Loading:

  • Load the 400 µL pre-treated sample onto the SLE plate (e.g., Biotage ISOLUTE® SLE+ or Agilent Chem Elut).

  • Apply gentle vacuum/pressure (2-5 seconds) to initiate flow, then STOP .

  • Wait 5 minutes. Crucial: The sample must fully absorb and spread over the diatomaceous earth surface.

• Elution:

  • Add 1 mL of DCM:IPA (95:5) or MTBE .

  • Allow to flow by gravity for 5 minutes, then apply vacuum to complete elution.[1]

  • Mechanism:[2][3] The organic solvent passes through the mesh.[4] The aqueous phase (holding proteins and salts) stays on the rock. The neutral LCAs partition into the flowing organic solvent.

• Finish:

  • Evaporate and reconstitute as in the LLE protocol.

[2]

Solvent Selection & Performance Data

The choice of solvent dictates recovery and cleanliness. The table below summarizes performance characteristics for common LCAs (e.g., Ibuprofen, Naproxen).

Solvent System	Polarity	Recovery (Acidic Drugs)	Phospholipid Removal	Best For
MTBE	Medium	High (>90%)	Good	General profiling; clean top layer.
Hexane:EtOAc (80:20)	Low	Moderate-High (>85%)	Excellent	Very lipophilic acids; dirty matrices.
DCM:IPA (95:5)	Medium-High	Very High (>95%)	Moderate	SLE elution; maximum recovery.
Ethyl Acetate	High	High (>95%)	Poor	When max recovery is needed and matrix effect is not a concern.

Troubleshooting & Optimization

• Low Recovery:

  • Check pH: Is the plasma sufficiently acidified? If the final pH > pKa, the drug remains ionic and stays in the water. Increase acid concentration.

  • Check Solubility: For extremely lipophilic acids (LogP > 5), pure Hexane might be too non-polar. Add 5-10% Isopropanol to the extraction solvent.

• Emulsions (LLE only):

  • Do not shake too violently.

  • If an emulsion forms, centrifuge longer or at higher speed (e.g., 4000 x g).

  • Pro Tip: Switch to SLE if emulsions persist.

• Ion Suppression (Matrix Effects):

  • Phospholipids are the main culprit. If using LLE with Ethyl Acetate, you will extract many lipids. Switch to Hexane:EtOAc or MTBE.

References

• Jiang, H., et al. (2015). "Parallel artificial liquid membrane extraction of acidic drugs from human plasma." Journal of Pharmaceutical and Biomedical Analysis. Link

• Agilent Technologies. (2011). "Extraction of Acidic Drugs from Plasma with Polymeric SPE." Application Note. Link

• Biotage. (2014).[1] "Extraction of Drugs from Plasma Using ISOLUTE SLE+ Supported Liquid Extraction Plates." Application Note. Link

• Saur, K. M., et al. (2025).[5] "Beyond Phase Equilibria: Selecting Suitable Solvent Systems for Reactive Extraction of Carboxylic Acids." Annual Review of Chemical and Biomolecular Engineering. Link

• Fenner, K., et al. (2013). "Solid Supported Liquid Extraction (SLE) for LC/MS/MS Bioanalysis." Agilent Application Note. Link

Sources

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. A practical approach to supported liquid extraction and measurement of 18 steroids in plasma and serum by targeted liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Parallel artificial liquid membrane extraction of acidic drugs from human plasma - ProQuest [proquest.com]
• 5. Beyond Phase Equilibria: Selecting Suitable Solvent Systems for Reactive Extraction of Carboxylic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

In vitro metabolic stability assay for beta-substituted phenoxy acids

Application Note: In Vitro Metabolic Stability Profiling of -Substituted Phenoxy Acids

Introduction & Mechanistic Rationale

Phenoxy acids represent a highly versatile chemical scaffold utilized extensively in both agrochemical development (e.g., 2,4-D, MCPA) and pharmaceutical design (e.g., fibrate-class hypolipidemic agents)[1]. A major pharmacokinetic liability of unsubstituted phenoxy acids is their rapid degradation via hepatic cytochrome P450 (CYP) enzymes and mitochondrial

-oxidation pathways. To circumvent this rapid clearance, medicinal chemists frequently introduce bulky substituents at the -carbon relative to the carboxylic acid or ether linkage to optimize the molecule's pharmacokinetic profile[2].

This ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-substitution creates a "metabolic shield." Unsubstituted aliphatic chains are easily threaded into the hydrophobic active sites of CYP450s (such as CYP3A4 and CYP2C9) or enter the -oxidation cycle. By incorporating a -substituent (e.g., a methyl, gem-dimethyl, or aryl group), the molecule's conformational flexibility is restricted. This steric bulk prevents the optimal alignment of the target carbon with the catalytic heme iron of CYP enzymes, effectively shunting the metabolism toward slower, secondary pathways and significantly reducing intrinsic clearance ( ).

Mechanism of metabolic shielding conferred by beta-substitution on phenoxy acids.

Assay Principle and Design

To accurately quantify the metabolic stability of these analogs, liver microsomes are the preferred in vitro model due to their rich concentration of Phase I enzymes (CYPs and FMOs) and high-throughput scalability[3]. The assay measures the disappearance of the parent compound over a defined time course. By keeping the initial substrate concentration (1

M) well below the Michaelis-Menten constant ( ), the reaction follows first-order kinetics, ensuring that the calculated intrinsic clearance is independent of the substrate concentration[4].

Workflow of the high-throughput in vitro microsomal metabolic stability assay.

Self-Validating Experimental Protocol

As a self-validating system, this protocol incorporates internal controls to ensure that any observed compound depletion is strictly due to enzymatic metabolism rather than chemical instability or experimental error.

Self-Validating Assay Controls

• Zero-Time (

  ) Baseline : A sample quenched before the addition of NADPH. Validation : Establishes the 100% parent compound baseline, accounting for any non-specific binding to the assay plate.

• Negative Control (No-Cofactor Blank) : An incubation containing HLMs and the test compound, but lacking NADPH, monitored over 60 minutes. Validation : Confirms that any observed depletion is strictly CYP-mediated and not a result of chemical instability in the buffer[3].

• Positive Controls : Parallel incubations of known high-clearance substrates (e.g., Dextromethorphan for CYP2D6, Midazolam for CYP3A4). Validation : Verifies that the specific batch of HLMs is metabolically active and the NADPH is viable[4].

Step-by-Step Methodology

• Step 1: Reagent Preparation

  • Action: Prepare a 1

    M working solution of the -substituted phenoxy acid in 100 mM Potassium Phosphate buffer (pH 7.4) with a final DMSO concentration of 0.1%.

  • Causality: Maintaining the substrate concentration at 1

    M ensures the reaction operates well below the for most CYP enzymes, guaranteeing first-order kinetic decay[4]. Restricting DMSO to 0.1% prevents solvent-mediated inhibition of CYP450 isoforms.

• Step 2: Pre-Incubation

  • Action: Combine the test compound with Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL in a 96-well plate. Pre-incubate the mixture at 37°C for 5 minutes.

  • Causality: Pre-incubation allows the highly lipophilic phenoxy acid to equilibrate with the microsomal lipid bilayer and reach thermal equilibrium, preventing a lag phase in enzyme kinetics upon initiation.

• Step 3: Reaction Initiation

  • Action: Initiate the reaction by adding the NADPH regenerating system (or 1 mM NADPH final concentration).

  • Causality: NADPH provides the essential reducing equivalents required by the CYP450 catalytic cycle. Adding it last ensures that the exact start time (

    ) of metabolism is tightly controlled.

• Step 4: Time-Course Quenching

  • Action: At designated time points (e.g., 0, 15, 30, and 60 minutes), transfer a 50

    L aliquot of the reaction mixture into 150 L of ice-cold acetonitrile containing an internal standard.

  • Causality: The 3:1 ratio of organic solvent to aqueous buffer instantly precipitates microsomal proteins and denatures the enzymes, halting metabolism precisely at the target time. The internal standard corrects for any volumetric losses or matrix effects during downstream LC-MS/MS analysis.

• Step 5: Centrifugation & LC-MS/MS Analysis

  • Action: Centrifuge the quenched samples at 3000 x g for 10 minutes at 4°C. Transfer the supernatant for LC-MS/MS quantification.

  • Causality: Centrifugation compacts the denatured protein into a tight pellet. Injecting only the clear supernatant prevents LC column clogging and minimizes ion suppression in the mass spectrometer's electrospray ionization (ESI) source.

Data Presentation and Interpretation

The natural logarithm of the percentage of the parent compound remaining is plotted against time. The slope of the linear regression (

) is used to calculate the in vitro half-life ( ) and intrinsic clearance ( ).

Equations:

The following table summarizes the quantitative impact of various substitution patterns on the metabolic stability of the phenoxy acid scaffold:

Compound Scaffold	Substitution Pattern	Half-Life ( , min)	Intrinsic Clearance ( , L/min/mg)	Metabolic Fate
Phenoxyacetic acid	Unsubstituted	12.4	111.8	Rapid -oxidation / CYP hydroxylation
-Methylphenoxyacetic acid	-Monosubstituted	28.5	48.6	Moderate CYP-mediated clearance
-Dimethylphenoxy acid	-Gem-dimethyl	> 120	< 11.5	Metabolically shielded; High stability
-Arylphenoxy acid	-Aryl substituted	85.2	16.2	Slow aromatic hydroxylation

Table 1: Comparative in vitro metabolic stability data demonstrating the protective effect of

-substitution on the phenoxy acid scaffold.

References

• Efficiency in Drug Discovery: Liver S9 Fraction Assay As a Screen for Metabolic Stability - nih.gov - 3

• metabolic stability in liver microsomes - mercell.com - 4

• Interaction of Phthalates and Phenoxy Acid Herbicide Environmental Pollutants with Intestinal Intracellular Lipid Binding Proteins - acs.org - 1

• Influence of Derivatization on Molecular and Pharmacokinetic Properties of Phenoxy Acids – An In Silico Study - saudijournals.com - 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. saudijournals.com [saudijournals.com]
• 3. Efficiency in Drug Discovery: Liver S9 Fraction Assay As a Screen for Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mercell.com [mercell.com]

Crystallization methods for purifying 3-(4-Chlorophenoxy)-3-methylbutanoic acid

An Application Guide to the Purification of 3-(4-Chlorophenoxy)-3-methylbutanoic Acid by Crystallization

Abstract

This comprehensive technical guide provides detailed methodologies for the purification of 3-(4-Chlorophenoxy)-3-methylbutanoic acid, a key intermediate in the development of pharmaceuticals and agrochemicals. Achieving high purity is critical, as impurities can significantly impede the quality and efficacy of final products[1]. This document explores the foundational principles of crystallization as applied to this specific molecule, offering field-tested protocols for cooling crystallization and anti-solvent addition. It further details methods for purity verification and provides a systematic troubleshooting guide to overcome common crystallization challenges.

Physicochemical Profile & Strategic Considerations

A thorough understanding of the physicochemical properties of 3-(4-Chlorophenoxy)-3-methylbutanoic acid is the cornerstone of developing an effective crystallization strategy. While specific experimental data for this exact compound is sparse, a reliable profile can be extrapolated from its structural analogs.

Molecular Structure and Functional Groups: The molecule consists of a carboxylic acid group, which is polar and capable of hydrogen bonding, attached to a tertiary carbon. This is linked via an ether bond to a 4-chlorophenyl group, which is largely non-polar and contributes to the molecule's rigidity and potential for π-stacking interactions. This duality in its structure governs its solubility behavior.

Expected Physicochemical Properties: The properties listed below are estimated based on structurally similar compounds and general chemical principles. They serve as a practical guide for solvent selection and process optimization.

Property	Estimated Value / Observation	Rationale & Impact on Crystallization
Molecular Formula	C₁₁H₁₃ClO₃	-
Molecular Weight	228.68 g/mol	Influences dissolution mass and molar calculations.
Physical Form	Solid at room temperature	Suitable for purification by crystallization[2].
Melting Point	85 - 105 °C	A sharp melting point is a key indicator of high purity. Analogs melt in this range[3][4].
pKa	~4.8	As a carboxylic acid, its solubility is pH-dependent. It is significantly less soluble in acidic aqueous media than in basic media[3].
Water Solubility	Very low to practically insoluble[3][5]	The hydrophobic chlorophenyl and methyl groups dominate, making water a potential anti-solvent.
Organic Solubility	Readily dissolves in many organic solvents[3]	Good solubility is expected in polar aprotic solvents (e.g., Acetone, Ethyl Acetate) and alcohols (e.g., Methanol, Ethanol, Isopropanol). Lower solubility is expected in non-polar solvents (e.g., Heptane, Hexane).

Common Impurity Profile: Impurities can act as crystal growth inhibitors by disrupting the formation of a regular crystal lattice[6]. A successful purification strategy must effectively separate the target compound from potential contaminants such as:

• Starting Materials: Unreacted 4-chlorophenol or precursors to the methylbutanoic acid side chain.

• Isomers: Positional isomers formed during synthesis.

• By-products: Compounds resulting from side reactions or degradation, such as other chlorophenols or related carboxylic acids[7].

The Science of Crystallization for Carboxylic Acids

Crystallization is a powerful purification technique that leverages differences in solubility to separate a desired compound from impurities[8]. The process is governed by creating a supersaturated solution, from which the target molecule preferentially precipitates into a highly ordered crystal lattice, leaving impurities behind in the solution (mother liquor).

Key Mechanisms:

• Supersaturation: The solution is engineered to contain more dissolved solute than it can theoretically hold at a given temperature. This is the driving force for crystallization and can be achieved by cooling a saturated solution, adding an anti-solvent, or slowly evaporating the solvent.

• Nucleation: The initial formation of tiny, stable crystalline aggregates (nuclei). This can occur spontaneously or be induced by adding a seed crystal or scratching the vessel surface[6].

• Crystal Growth: Once nuclei are formed, solute molecules from the solution deposit onto the existing crystal surface, causing the crystal to grow in size. For high purity, slow crystal growth is paramount to ensure that impurity molecules are not trapped within the growing lattice.

The structure of 3-(4-Chlorophenoxy)-3-methylbutanoic acid facilitates the formation of a stable crystal lattice through intermolecular hydrogen bonding between the carboxylic acid groups, forming dimers, and favorable packing of the aromatic rings.

Experimental Protocols

The following protocols are designed to be robust and self-validating. The choice between methods depends on the compound's specific solubility characteristics, which should be determined with small-scale trials.

Protocol A: Single-Solvent Cooling Recrystallization

This is the most common and often most effective method when a suitable solvent is found[6]. An ideal solvent will dissolve the compound completely at an elevated temperature but only sparingly at room or sub-ambient temperatures.

Caption: Workflow for Single-Solvent Cooling Recrystallization.

• Solvent Selection: In small test tubes, test the solubility of ~20 mg of the crude product in ~0.5 mL of various solvents (e.g., isopropanol, ethyl acetate, toluene, acetone/water mixture). A good solvent will dissolve the solid when heated but show significant crystal formation upon cooling.

• Dissolution: Place the impure 3-(4-Chlorophenoxy)-3-methylbutanoic acid in an Erlenmeyer flask. Add the chosen solvent dropwise while heating the mixture (e.g., on a hot plate with a water bath) and stirring until the solid just dissolves. Using the minimum amount of hot solvent is crucial for maximizing yield[9].

• Hot Filtration (Optional): If insoluble impurities are present (e.g., dust, inorganic salts), perform a rapid hot gravity filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization in the funnel[6].

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the growth of larger, purer crystals. Insulating the flask can aid this process[6]. Do not disturb the flask during this period.

• Crystallization & Yield Maximization: Once the solution has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: With the vacuum still applied, wash the crystals with a small amount of ice-cold solvent to rinse away the impurity-laden mother liquor[6].

• Drying: Transfer the crystals to a watch glass and dry them in a vacuum oven at a temperature well below the compound's melting point until a constant weight is achieved.

Protocol B: Anti-Solvent Addition Crystallization

This method is ideal when the compound is too soluble in one solvent and poorly soluble in another, and no single solvent has the desired temperature-solubility profile. It involves dissolving the compound in a "good" solvent and then slowly adding a "poor" solvent (the anti-solvent) to induce precipitation.

Caption: Workflow for Anti-Solvent Addition Crystallization.

• Solvent System Selection: Identify a "good" solvent in which the compound is highly soluble (e.g., acetone, ethanol) and a miscible "poor" solvent (anti-solvent) in which it is nearly insoluble (e.g., water, heptane).

• Dissolution: At room temperature, dissolve the crude material in the minimum amount of the "good" solvent.

• Anti-Solvent Addition: With vigorous stirring, add the anti-solvent dropwise to the solution.

• Induce Precipitation: Continue adding the anti-solvent until the solution becomes faintly and persistently cloudy (turbid). This indicates the point of saturation has been reached.

• Crystal Growth: Stop the addition and allow the flask to stand undisturbed. Crystals should begin to form over a period of minutes to hours. If no crystals form, add a seed crystal or gently scratch the inside of the flask below the liquid level.

• Yield Maximization: Once crystal growth appears complete, you may add a small additional volume of the anti-solvent and/or cool the mixture in an ice bath to further encourage precipitation.

• Crystal Collection & Washing: Collect the crystals by vacuum filtration. Wash the collected crystals with a small amount of a solvent mixture containing a higher proportion of the anti-solvent.

• Drying: Dry the purified crystals in a vacuum oven.

Purity Assessment Protocols

Post-crystallization analysis is essential to validate the success of the purification.

Protocol: Melting Point Analysis

Principle: Pure crystalline solids exhibit a sharp, well-defined melting point range (typically < 1°C). Impurities disrupt the crystal lattice, typically causing a depression and broadening of the melting point range.

Methodology:

• Ensure the crystalline sample is completely dry.

• Load a small amount of the sample into a capillary tube.

• Place the tube in a calibrated melting point apparatus.

• Heat the sample slowly (1-2 °C per minute) as you approach the expected melting point.

• Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes liquid (T₂).

• Interpretation: A narrow range (T₂ - T₁) is indicative of high purity. Compare the observed range to that of the crude material to confirm an improvement.

Protocol: High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates components of a mixture based on their differential partitioning between a stationary phase (column) and a mobile phase. It provides a quantitative measure of purity expressed as a percentage of the total peak area.

Sample HPLC Method:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic or acetic acid is a common starting point for acidic compounds[10]. For example, a 15-minute gradient from 40% to 90% acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 280 nm, where the chlorophenyl group should absorb[10].

• Sample Preparation: Dissolve a small, accurately weighed amount of the dried crystals in the mobile phase or acetonitrile to a concentration of ~1 mg/mL.

• Interpretation: A single major peak for the target compound with minimal to no other peaks indicates high purity. Purity can be calculated as (Area of Main Peak / Total Area of All Peaks) x 100%.

Troubleshooting Common Crystallization Issues

Problem	Probable Cause(s)	Recommended Solution(s)
No crystals form	Solution is not sufficiently supersaturated; cooling too fast; compound is too soluble.	1. Add a seed crystal. 2. Scratch the inner surface of the flask. 3. Evaporate some solvent to increase concentration. 4. Cool the solution in an ice/acetone bath.
"Oiling Out"	Solution is supersaturated above the compound's melting point; solvent is not ideal.	1. Re-heat the solution to dissolve the oil, then add more solvent before attempting to cool again. 2. Allow the solution to cool much more slowly. 3. Switch to a different solvent system.
Low Recovery	Too much solvent was used; crystals are too soluble in the wash solvent; premature crystallization during hot filtration.	1. Evaporate some of the mother liquor to recover a second crop of crystals. 2. Ensure the wash solvent is ice-cold and used sparingly. 3. Ensure filtration apparatus is pre-heated for hot filtrations.
Colored Impurities in Crystals	Impurities are co-crystallizing with the product.	1. Add a small amount of activated charcoal to the hot solution before filtration (use with caution as it can adsorb the product). 2. A second recrystallization may be necessary.

References

• BenchChem (2025). Technical Support Center: Crystallization of Organometallic Carboxylic Acids.
• University of California, Irvine (n.d.). Recrystallization and Crystallization.
• Sigma-Aldrich (n.d.). 2-(4-Chlorophenoxy)-3-methylbutanoic acid. Product Page.
• Google Patents (n.d.). CA2343012A1 - Method for crystallising carboxylic acid.
• Google Patents (n.d.). US5034105A - Carboxylic acid purification and crystallization process.
• Echemi (n.d.). 4-(4-Chloro-2-methylphenoxy)butanoic acid. Product Page.
• MilliporeSigma (n.d.). 2-(4-Chlorophenoxy)-3-methylbutanoic acid. Product Page.
• CymitQuimica (n.d.). CAS 94-81-5: 4-(4-Chloro-2-methylphenoxy)butanoic acid.
• ChemicalBook (n.d.). 2-(4-Chlorophenyl)-3-methylbutyric acid. Product Page.
• S. Drzewicz, P., et al. (2004). Chromatographic separation of chlorophenoxy acid herbicides and their radiolytic degradation products in water samples. PubMed.
• Google Patents (n.d.). Process for the preparation of 2-(4-chlorophenyl)-3-methylbutyric acid.
• World Health Organization (WHO) (n.d.). Chlorophenoxy herbicides (excluding 2,4-D and MCPA) in Drinking-water.

Sources

• 1. US5072037A - Process for the preparation of 2-(4-chlorophenyl)-3-methylbutyric acid - Google Patents [patents.google.com]
• 2. 2-(4-Chlorophenoxy)-3-methylbutanoic acid | 76075-79-1 [sigmaaldrich.com]
• 3. echemi.com [echemi.com]
• 4. 2-(4-Chlorophenyl)-3-methylbutyric acid CAS#: 2012-74-0 [m.chemicalbook.com]
• 5. CAS 94-81-5: 4-(4-Chloro-2-methylphenoxy)butanoic acid [cymitquimica.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. cdn.who.int [cdn.who.int]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. CA2343012A1 - Method for crystallising carboxylic acid - Google Patents [patents.google.com]
• 10. Chromatographic separation of chlorophenoxy acid herbicides and their radiolytic degradation products in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Derivatization Strategies for GC-MS Analysis of Chlorophenoxy Acid Herbicides

Executive Summary

Chlorophenoxy acid herbicides, including 2,4-D, MCPA, and 2,4,5-T, are globally utilized agrochemicals whose residues persist in water, soil, and agricultural products. Due to the presence of highly polar, free carboxylic acid (-COOH) functional groups, these compounds exhibit low volatility and high thermal lability. Direct analysis via Gas Chromatography-Mass Spectrometry (GC-MS) without prior modification results in severe peak tailing, irreversible column adsorption, and thermal degradation[1].

This application note provides an authoritative, causality-driven guide to the derivatization of chlorophenoxy acids. By converting these polar acids into volatile, thermally stable esters, analytical sensitivity and chromatographic resolution are vastly improved. We evaluate the traditional methylation workflows standardized in EPA Method 8151A[2] against modern silylation techniques utilizing MTBSTFA[3], providing researchers with self-validating protocols designed for high-throughput and trace-level environmental analysis.

Mechanistic Principles of Derivatization

Derivatization fundamentally alters the physicochemical properties of the analyte to suit the chromatographic environment. For chlorophenoxy acids, the goal is to mask the active hydrogen of the carboxyl group to prevent hydrogen bonding with the silanol groups of the GC column[1].

Esterification (Methylation) Methylation converts the carboxylic acid into a methyl ester (-COOCH3). While diazomethane provides a rapid, quantitative reaction without the need for heating, its highly toxic, explosive, and carcinogenic nature makes it a severe safety hazard[4]. Consequently, acid-catalyzed esterification using Boron Trifluoride in Methanol (BF3/MeOH) has become the pragmatic standard. The Lewis acid (BF3) catalyzes the nucleophilic acyl substitution, yielding stable methyl esters amenable to Electron Impact (EI) GC-MS.

Silylation (MTBSTFA) Silylation replaces the active hydrogen with an alkylsilyl group. N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) reacts with chlorophenoxy acids to form tert-butyldimethylsilyl (TBDMS) esters[3]. Unlike traditional TMS derivatives, which are highly moisture-sensitive, TBDMS esters are robust and stable. Mechanistically, during EI ionization (70 eV), TBDMS derivatives undergo a highly predictable fragmentation: the cleavage of the bulky tert-butyl moiety yields a highly abundant, characteristic[M-57]+ ion[3]. This concentrates the ion current into a single diagnostic high-mass fragment, drastically improving the Signal-to-Noise (S/N) ratio for trace analysis.

Caption: Mass spectral fragmentation pathway of TBDMS-derivatized chlorophenoxy acids.

Reagent Selection and Performance Matrix

Selecting the appropriate derivatization reagent requires balancing safety, matrix interference, and mass spectral requirements. Table 1 summarizes the operational parameters of common reagents, while Table 2 highlights the quantitative shifts in target ions.

Table 1: Comparison of Derivatization Reagents for Chlorophenoxy Acids

Reagent	Derivative Formed	Primary Advantages	Limitations & Causality	GC-MS Suitability
Diazomethane	Methyl Ester	Fast, quantitative, room temperature reaction[4].	Explosive, carcinogenic. Requires specialized glassware.	High (EI Mode)
BF3 / Methanol	Methyl Ester	Safer alternative; standard in EPA Method 8151A[2].	Requires heating (60°C); moisture-sensitive; potential for artifact formation.	High (EI Mode)
PFBBr	Pentafluorobenzyl Ester	Exceptional sensitivity for Electron Capture Detectors (ECD)[2].	Prone to matrix interferences from organic acids/phenols[5].	High (NCI Mode)
MTBSTFA	TBDMS Ester	Highly stable; yields dominant [M-57]+ diagnostic ions[3].	Reagent degrades in presence of water; higher mass may exceed quad limits for heavily chlorinated species.	Excellent (EI Mode)

Table 2: GC-MS Target Ions for Common Chlorophenoxy Acids (Nominal Mass)

Analyte	CAS Number	Methyl Ester Quant Ion (m/z)	TBDMS Ester Quant Ion [M-57]+ (m/z)
MCPA	94-74-6	214	257
2,4-D	94-75-7	234	277
2,4,5-T	93-76-5	268	311
Silvex (2,4,5-TP)	93-72-1	282	325
Dicamba	1918-00-9	234	277

Experimental Workflows and Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols integrate self-validating quality control (QC) mechanisms. Routine analysis of reagent blanks is mandatory to check for method interferences, as contaminants in solvents or glassware can lead to elevated baselines[5].

Caption: End-to-end sample preparation and derivatization workflow for GC-MS analysis.

Causality Focus: Herbicides are often applied as esters, which have a half-life of less than one week in soil, converting to acids or salts[6]. Alkaline hydrolysis ensures all esterified herbicides are converted back to the free acid form for total quantification[2]. Subsequent acidification to pH < 2 protonates the carboxylate ions, rendering them lipophilic for efficient extraction.

• Surrogate Spiking: Spike the sample (e.g., 500 mL water or 30 g soil) with an isotopically labeled internal standard (e.g., 2,4-D-13C6) to monitor extraction and derivatization efficiency.

• Hydrolysis: Add 10 M KOH to adjust the pH > 12. Heat at 60°C for 2 hours to hydrolyze native esters[5].

• Acidification: Cool the sample and carefully add concentrated H2SO4 until pH < 2.

• Extraction: Extract the aqueous phase 3 times with 30 mL of diethyl ether or methylene chloride[2],[4].

• Drying (Critical Step): Pass the combined organic extract through a column of acidified, anhydrous sodium sulfate (Na2SO4). Causality: Sample extracts must be completely dry[5]; residual water will aggressively quench both BF3 and MTBSTFA reagents, leading to poor recoveries and artifact formation.

• Concentration: Evaporate the extract to near dryness under a gentle stream of ultra-pure nitrogen.

• Reagent Addition: Add 0.5 mL of 10% BF3 in methanol to the dried extract.

• Derivatization: Seal the reaction vial and heat in a block at 60°C for 30 minutes. Causality: Heat provides the activation energy required to overcome the steric hindrance of heavily chlorinated phenoxy rings.

• Neutralization: Cool to room temperature. Add 2 mL of 5% aqueous Na2SO4 to quench the reaction and partition the methyl esters.

• Extraction of Esters: Add 2 mL of pesticide-grade hexane. Vortex for 1 minute. The methyl esters will partition into the upper hexane layer.

• Analysis: Transfer the upper hexane layer to a GC vial for GC-MS analysis.

• Solvent Exchange: Ensure the extract is reconstituted in 0.5 mL of a non-protic solvent (e.g., acetonitrile or ethyl acetate). Causality: Protic solvents (like methanol or water) will instantly degrade MTBSTFA.

• Reagent Addition: Add 50 µL of MTBSTFA (containing 1% TBDMCS as a catalyst).

• Derivatization: Seal the vial and heat at 80°C for 45 minutes[3].

• Analysis: Cool to room temperature. The sample can be directly injected into the GC-MS without further neutralization, as the byproducts (N-methyltrifluoroacetamide) are volatile and elute in the solvent delay.

Data Interpretation and Quality Assurance

When analyzing unfamiliar samples, compound identifications must be supported by stringent GC-MS criteria[2].

• Retention Time (RT) Locking: The RT of the derivatized analyte must fall within ±0.1 minutes of the calibration standard.

• Ion Ratios: Monitor the primary quantitation ion (e.g., [M-57]+ for TBDMS derivatives) and at least two secondary qualifier ions (incorporating the characteristic chlorine isotope clusters). The relative abundances of these ions must match the standard within ±20%.

• Self-Validation: If the recovery of the 2,4-D-13C6 surrogate falls outside the 70–130% acceptance window, the extraction and derivatization must be deemed invalid, and the sample re-processed.

References

*[2] US Environmental Protection Agency (EPA). Method 8151A: Chlorinated Herbicides by GC Using Methylation or Pentafluorobenzylation Derivatization. Available at: 2 *[6] Specialty Analytical. Method 8151A - Specialty Analytical. Available at: 6 *[3] National Center for Biotechnology Information (PubMed). Novel derivatisation technique for the determination of chlorophenoxy acid type herbicides by gas chromatography-mass spectrometry. Anal Bioanal Chem. 2010. Available at: 3 *[5] National Environmental Methods Index (NEMI). EPA-RCA: 8151A: Chlorinated Herbicides and Related Compounds in Water, Soil. Available at: 5 *[1] Colorado State University. GC Derivatization Principles. Available at: 1 *[4] American Laboratory. Determination of Acid Herbicides in Water by GC-MS: A Modified Method Using Single Extraction and Methanol Esterification. 2005. Available at: 4

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. epa.gov [epa.gov]
• 3. Novel derivatisation technique for the determination of chlorophenoxy acid type herbicides by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. NEMI Method Summary - 8151A [nemi.gov]
• 6. 8151A | Specialty Analytical [specialtyanalytical.com]

Application Notes and Protocols: A Guide to Screening Fibrate Analogs for PPARα versus PPARγ Activity

Introduction: The Critical Role of PPARs and the Need for Selective Fibrates

Peroxisome Proliferator-Activated Receptors (PPARs) are a group of nuclear receptors that act as ligand-activated transcription factors, playing a pivotal role in the regulation of lipid and glucose metabolism, inflammation, and cellular differentiation.[1] The three main subtypes, PPARα (alpha), PPARγ (gamma), and PPARβ/δ (beta/delta), exhibit distinct tissue distribution and physiological functions.[2]

• PPARα is highly expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, and skeletal muscle.[1] Its activation leads to the upregulation of genes involved in fatty acid uptake and oxidation, thereby reducing triglyceride levels. Fibrate drugs, such as fenofibrate, are classical PPARα agonists used in the treatment of dyslipidemia.[1]

• PPARγ is predominantly found in adipose tissue, where it is a master regulator of adipogenesis and is crucial for insulin sensitivity and glucose homeostasis.[3] Thiazolidinediones (TZDs), like rosiglitazone, are potent PPARγ agonists used to treat type 2 diabetes.[2]

Fibrate analogs are a class of compounds structurally related to fibrates, designed to modulate PPAR activity. The development of new fibrate analogs with improved efficacy and safety profiles is an active area of research. A key aspect of this development is determining the selectivity of these analogs for PPARα versus PPARγ. While dual PPARα/γ agonists are being explored for treating metabolic syndrome, non-selective activation can lead to undesirable side effects.[4] Therefore, robust and reliable screening protocols are essential to characterize the activity and selectivity of novel fibrate analogs.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the screening protocols to determine the PPARα versus PPARγ activity of fibrate analogs. We will delve into the theoretical basis of the assays, provide detailed step-by-step protocols, and discuss data analysis and interpretation.

The Molecular Basis of Selectivity: A Structural Perspective

The selectivity of fibrate analogs for PPARα over PPARγ is rooted in the structural differences within their ligand-binding domains (LBDs). Although the LBDs of PPARα and PPARγ share significant sequence homology, subtle variations in their amino acid composition and the resulting three-dimensional structure of the ligand-binding pocket dictate ligand affinity and selectivity.

A key determinant of selectivity is the substitution of a single amino acid: a tyrosine residue in PPARα (Tyr314) is replaced by a histidine residue in PPARγ (His323).[5] This difference, along with other variations in the amino acid lining of the ligand-binding pocket, influences the size, shape, and hydrogen-bonding network within the pocket, thereby favoring the binding of certain ligands to one subtype over the other.[5][6] Understanding these structural nuances is crucial for the rational design of selective PPAR modulators.[7][8]

Screening Workflow for Fibrate Analogs

A hierarchical screening approach is recommended to efficiently identify and characterize the activity and selectivity of fibrate analogs. This typically involves a primary screen to identify active compounds, followed by secondary assays to confirm activity and determine selectivity.

Caption: A typical workflow for screening fibrate analogs for PPARα and PPARγ activity.

Detailed Protocols

This section provides detailed protocols for the three key assays in the screening cascade.

Cell-Based Reporter Gene Assay

This assay measures the ability of a compound to activate PPARα or PPARγ, leading to the expression of a reporter gene (e.g., luciferase). It is a robust and high-throughput method for primary screening.[9]

Principle: Cells are co-transfected with two plasmids: one expressing the full-length PPARα or PPARγ protein, and a reporter plasmid containing a PPAR response element (PPRE) upstream of a luciferase gene.[9] When a fibrate analog binds to and activates the PPAR, the PPAR/RXR heterodimer binds to the PPRE, driving the expression of luciferase. The resulting luminescence is proportional to the level of PPAR activation.[10]

Caption: Principle of the PPAR reporter gene assay.

Materials:

• HEK293T or HepG2 cells

• Expression plasmids for human PPARα and PPARγ

• Reporter plasmid containing a PPRE-driven luciferase gene (e.g., pGL4.23[luc2/PPRE/Hygro])

• Control plasmid for transfection efficiency (e.g., expressing Renilla luciferase)

• Transfection reagent (e.g., Lipofectamine 3000)

• Cell culture medium (DMEM with 10% FBS)

• 96-well white, clear-bottom assay plates

• Fibrate analogs and reference compounds (e.g., GW7647 for PPARα, Rosiglitazone for PPARγ)

• Luciferase assay reagent (e.g., Dual-Glo® Luciferase Assay System)

• Luminometer

Protocol:

• Cell Seeding: Seed HEK293T cells in a 96-well plate at a density of 2 x 10^4 cells per well in 100 µL of culture medium. Incubate overnight at 37°C, 5% CO2.

• Transfection:

  • For each well, prepare a transfection mix containing:

    • 50 ng of PPARα or PPARγ expression plasmid

    • 100 ng of PPRE-luciferase reporter plasmid

    • 10 ng of Renilla luciferase control plasmid

  • Follow the manufacturer's protocol for the transfection reagent. Add the transfection mix to the cells.

  • Incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of the fibrate analogs and reference compounds in the appropriate cell culture medium. The final DMSO concentration should be ≤ 0.1%.

  • Remove the transfection medium and add 100 µL of the compound dilutions to the respective wells.

  • Incubate for another 24 hours.

• Luciferase Assay:

  • Equilibrate the plate to room temperature.

  • Follow the manufacturer's protocol for the dual-luciferase assay system to measure both firefly and Renilla luciferase activity using a luminometer.[10]

Data Analysis:

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to correct for transfection efficiency.

• Calculate the fold activation by dividing the normalized luciferase activity of the compound-treated wells by the normalized activity of the vehicle control wells.

• Plot the fold activation against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the EC50 (half-maximal effective concentration) value.[11][12]

Parameter	Description
EC50	The concentration of an agonist that gives a response halfway between the baseline and maximum response.[11]
Fold Activation	The ratio of the signal in a treated well to the signal in an untreated control well.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Co-activator Recruitment Assay

This assay provides a direct measure of the ligand-dependent interaction between a PPAR and a co-activator peptide. It is a powerful secondary assay to confirm the mechanism of action of the identified hits.[13]

Principle: The assay utilizes a GST-tagged PPAR-LBD and a biotinylated co-activator peptide containing an LXXLL motif. A terbium-labeled anti-GST antibody serves as the donor fluorophore, and a streptavidin-conjugated fluorophore (e.g., d2) acts as the acceptor. When a fibrate analog binds to the PPAR-LBD, it induces a conformational change that promotes the recruitment of the co-activator peptide. This brings the donor and acceptor fluorophores into close proximity, resulting in a FRET signal.[14][15]

Caption: Principle of the TR-FRET co-activator recruitment assay.

Materials:

• Recombinant GST-tagged human PPARα-LBD and PPARγ-LBD

• Biotinylated co-activator peptide (e.g., PGC1α)

• Terbium-labeled anti-GST antibody

• Streptavidin-d2 or equivalent acceptor

• Assay buffer (e.g., 50 mM HEPES, 50 mM KCl, 1 mM DTT, 0.1% BSA)

• 384-well low-volume black plates

• Fibrate analogs and reference compounds

• TR-FRET-compatible plate reader

Protocol:

• Compound Plating: Add 2 µL of serially diluted fibrate analogs or reference compounds to the wells of a 384-well plate.

• Reagent Preparation:

  • Prepare a solution of GST-PPAR-LBD in assay buffer.

  • Prepare a mix of the biotinylated co-activator peptide and streptavidin-d2 in assay buffer.

  • Prepare a solution of the terbium-labeled anti-GST antibody in assay buffer.

• Assay Assembly:

  • Add 4 µL of the GST-PPAR-LBD solution to each well.

  • Add 4 µL of the co-activator/streptavidin mix to each well.

  • Add 10 µL of the terbium-labeled antibody solution to each well.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measurement: Read the plate on a TR-FRET plate reader, measuring the emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

Data Analysis:

• Calculate the TR-FRET ratio (Emission at 665 nm / Emission at 620 nm) * 10,000.

• Plot the TR-FRET ratio against the log of the compound concentration.

• Fit a sigmoidal dose-response curve to determine the EC50 value.

Competitive Radioligand Binding Assay

This assay directly measures the affinity of a fibrate analog for the PPARα or PPARγ receptor by its ability to displace a high-affinity radiolabeled ligand.[16][17]

Principle: A constant concentration of a radiolabeled PPARα or PPARγ ligand (e.g., [3H]-GW7647 for PPARα, [3H]-Rosiglitazone for PPARγ) is incubated with the receptor in the presence of varying concentrations of the unlabeled fibrate analog. The amount of radioligand bound to the receptor is then measured. A potent fibrate analog will displace the radioligand at lower concentrations.[18]

Materials:

• Recombinant full-length PPARα and PPARγ or nuclear extracts from cells overexpressing the receptors.

• Radiolabeled ligands ([3H]-GW7647, [3H]-Rosiglitazone)

• Unlabeled fibrate analogs and reference compounds

• Binding buffer (e.g., 10 mM Tris-HCl, 10 mM KCl, 1 mM DTT)

• 96-well filter plates with GFC filters

• Scintillation fluid

• Scintillation counter

Protocol:

• Assay Setup: In a 96-well plate, add the following in order:

  • Binding buffer

  • Varying concentrations of the unlabeled fibrate analog

  • A fixed concentration of the radiolabeled ligand (typically at its Kd value)

  • The receptor preparation

• Incubation: Incubate the plate at 4°C for 2-4 hours to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the GFC filter plate using a vacuum manifold to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a scintillation counter.

Data Analysis:

• Plot the percentage of specific binding of the radioligand against the log of the concentration of the unlabeled fibrate analog.

• Fit the data to a one-site competition binding model to determine the IC50 (half-maximal inhibitory concentration) value.[19][20][21]

• Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Parameter	Description
IC50	The concentration of a competitor that displaces 50% of the specific binding of the radioligand.[20]
Ki	The inhibition constant for a drug; the concentration of competing ligand that will bind to half the binding sites at equilibrium in the absence of radioligand.

Interpreting the Results: Determining Selectivity

The selectivity of a fibrate analog for PPARα over PPARγ can be determined by comparing the potency (EC50 or Ki values) obtained from the assays for each receptor subtype. The selectivity ratio is calculated as follows:

Selectivity Ratio = EC50 (PPARγ) / EC50 (PPARα) or Ki (PPARγ) / Ki (PPARα)

A higher selectivity ratio indicates greater selectivity for PPARα.

Compound	PPARα EC50 (nM)	PPARγ EC50 (nM)	Selectivity Ratio (γ/α)
Fibrate Analog X	10	1000	100
Fibrate Analog Y	50	100	2
Fibrate Analog Z	500	50	0.1

In the example table above, Fibrate Analog X is highly selective for PPARα, while Fibrate Analog Y shows minimal selectivity, and Fibrate Analog Z is selective for PPARγ.

Troubleshooting Common Issues

Issue	Possible Cause	Solution
High variability between replicates	Inconsistent cell seeding, pipetting errors, or compound precipitation.	Ensure uniform cell seeding, use calibrated pipettes, and check compound solubility in the assay medium.
Low signal-to-background ratio in reporter assay	Low transfection efficiency, inactive compounds, or suboptimal reporter vector.	Optimize transfection protocol, use a positive control to validate the assay, and ensure the PPRE in the reporter is responsive.
No FRET signal in co-activator assay	Inactive protein, incorrect buffer conditions, or instrument settings.	Verify protein activity, optimize buffer components (e.g., DTT concentration), and check the plate reader settings for TR-FRET.
High non-specific binding in radioligand assay	Inappropriate filter type, insufficient washing, or radioligand sticking to the plate.	Use pre-coated filter plates (e.g., with PEI), increase the number of washes, and include a non-specific binding control (high concentration of unlabeled ligand).

Conclusion

The screening protocols detailed in this application note provide a robust framework for characterizing the activity and selectivity of fibrate analogs for PPARα and PPARγ. A combination of cell-based reporter gene assays for primary screening, followed by biochemical assays such as TR-FRET and radioligand binding for mechanistic confirmation, will yield a comprehensive understanding of a compound's pharmacological profile. Careful data analysis and interpretation are crucial for identifying promising lead candidates with the desired selectivity for further development as therapeutics for metabolic diseases.

References

• Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line. Journal of Biological Chemistry. Available at: [Link]

• PPAR Signaling Pathway. Creative Diagnostics. Available at: [Link]

• Panel of Human PPAR Reporter Assays: PPARα, PPARδ, & PPARγ. Indigo Biosciences. Available at: [Link]

• Discovery of PPAR Alpha Lipid Pathway Modulators That Do Not Bind Directly to the Receptor as Potential Anti-Cancer Compounds. MDPI. Available at: [Link]

• PPARγ signaling and metabolism: the good, the bad and the future. Nature Medicine. Available at: [Link]

• Human Peroxisome Proliferator-Activated Receptor Alpha Reporter Assay System. Indigo Biosciences. Available at: [Link]

• Functional and Structural Insights into Human PPARα/δ/γ Subtype Selectivity of Bezafibrate, Fenofibric Acid, and Pemafibrate. International Journal of Molecular Sciences. Available at: [Link]

• PPAR Signaling. GeneGlobe - QIAGEN. Available at: [Link]

• A High-Throughput Ligand Competition Binding Assay for the Androgen Receptor and other Nuclear Receptors. Journal of Biomolecular Screening. Available at: [Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. Available at: [Link]

• Human Peroxisome Proliferator-Activated Receptor Alpha. Indigo Biosciences. Available at: [Link]

• Demonstration of LanthaScreen™ TR-FRET-based nuclear receptor coactivator recruitment assay using PHERAstar, a multi-detection HTS microplate reader. Journal of Biomolecular Screening. Available at: [Link]

• Human PPAR-alpha Transcription Factor Activity Assay Kit. RayBiotech. Available at: [Link]

• Key Issues in the Role of Peroxisome Proliferator–Activated Receptor Agonism and Cell Signaling in Trichloroethylene Toxicity. Environmental Health Perspectives. Available at: [Link]

• Effects of a Novel Selective Peroxisome Proliferator-Activated Receptor α Modulator, Pemafibrate, on Metabolic Parameters: A Retrospective Longitudinal Study. Journal of Clinical Medicine. Available at: [Link]

• Structural determinants of ligand binding selectivity between the peroxisome proliferator-activated receptors. Proceedings of the National Academy of Sciences. Available at: [Link]

• The nuclear receptors peroxisome proliferator-activated receptor alpha and Rev-erbalpha mediate the species-specific regulation of apolipoprotein A-I expression by fibrates. The Journal of Biological Chemistry. Available at: [Link]

• Competitive Radioligand Binding Assays. Alfa Cytology. Available at: [Link]

• How Do I Estimate the IC50 and EC50? GraphPad. Available at: [Link]

• PPARγ and Cognitive Performance. International Journal of Molecular Sciences. Available at: [Link]

• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. Cancers. Available at: [Link]

• PPAR-Mediated Toxicology and Applied Pharmacology. International Journal of Molecular Sciences. Available at: [Link]

• Peroxisome proliferator-activated receptor. Wikipedia. Available at: [Link]

• Regulation of Human ApoA-I by Gemfibrozil and Fenofibrate Through Selective Peroxisome Proliferator-Activated Receptor α Modulation. Arteriosclerosis, Thrombosis, and Vascular Biology. Available at: [Link]

• The peroxisome proliferator-activated receptor: A family of nuclear receptors role in various diseases. Journal of Advanced Pharmaceutical Technology & Research. Available at: [Link]

• SAH Methyltransferase TR-FRET Assay. BellBrook Labs. Available at: [Link]

• The Estimation of Absolute IC50 and Its 95% Confidence Interval. Journal of Cancer Science and Clinical Research. Available at: [Link]

• Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. The AAPS Journal. Available at: [Link]

• Structural basis for specific ligation of the peroxisome proliferator-activated receptor δ. Proceedings of the National Academy of Sciences. Available at: [Link]

• TR-FRET PPAR alpha Coactivator Assay Kit, goat. Creative BioMart. Available at: [Link]

• Molecular association model of PPARα and its new specific and efficient ligand, pemafibrate: Structural basis for SPPARMα. Scientific Reports. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Sterically Hindered Phenoxy Ethers

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of sterically hindered phenoxy ethers. Constructing ether linkages with bulky substituents presents a significant, yet common, challenge in medicinal chemistry and materials science.[1][2] The steric bulk around the phenolic oxygen or the electrophilic carbon can severely impede the reaction, leading to low yields, unwanted side reactions, or complete reaction failure.[2][3]

This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth troubleshooting advice and answers to frequently encountered questions. Our goal is to move beyond simple procedural lists and delve into the causality behind experimental choices, empowering you to optimize your synthetic strategies effectively.

Frequently Asked Questions (FAQs)

Q1: Why is the classic Williamson ether synthesis failing for my sterically hindered phenol?

The Williamson ether synthesis, a cornerstone of ether formation, proceeds via an Sₙ2 mechanism.[4] This mechanism is highly sensitive to steric hindrance. For the reaction to succeed, the alkoxide (or phenoxide) nucleophile must perform a backside attack on the carbon atom of the alkyl halide.

• Steric Clash: When your phenol is bulky (e.g., has ortho-substituents like tert-butyl or isopropyl groups), the resulting phenoxide is a sterically demanding nucleophile. This bulk physically blocks its approach to the electrophilic carbon of the alkyl halide.

• Elimination Prevails: If you are using a secondary or tertiary alkyl halide, the phenoxide, which is also a strong base, will preferentially abstract a proton from a β-carbon, leading to an E2 elimination reaction and forming an alkene instead of the desired ether. With tertiary alkyl halides, elimination is almost exclusively the observed outcome.[4][5]

Q2: When should I switch from a Williamson synthesis to a metal-catalyzed approach like an Ullmann or Buchwald-Hartwig reaction?

You should strongly consider a metal-catalyzed approach when you are forming a diaryl ether (coupling a phenol with an aryl halide) or when the Williamson synthesis consistently fails due to steric hindrance or elimination side reactions.

• Ullmann Condensation (Copper-Catalyzed): This is the classic method for diaryl ether synthesis.[6] While traditional conditions were harsh (high temperatures, stoichiometric copper), modern protocols using copper catalysts with specific ligands allow for milder conditions and are effective for coupling sterically hindered phenols with aryl halides.[7][8][9][10]

• Buchwald-Hartwig Etherification (Palladium-Catalyzed): This reaction is a powerful alternative, often proceeding under even milder conditions than modern Ullmann couplings.[11] It has a broad substrate scope and high functional group tolerance, making it suitable for complex molecule synthesis.[11] It can be particularly effective where Ullmann couplings may be sluggish.

Q3: What are the primary limitations of the Mitsunobu reaction for synthesizing these ethers?

The Mitsunobu reaction, which activates an alcohol for nucleophilic attack by a phenol, also has limitations related to sterics and acidity.

• Steric Hindrance: The reaction mechanism involves the formation of bulky intermediates. Highly hindered alcohols or phenols can slow or prevent the reaction.[12]

• Acidity (pKa) Restriction: For the reaction to proceed efficiently, the phenolic nucleophile must have a pKa of less than ~11-12 to effectively protonate the intermediate formed from the azodicarboxylate.[13][14][15] Phenols with strong electron-withdrawing groups are suitable, but less acidic, electron-rich phenols may react poorly.

• Byproduct Removal: A significant practical challenge is the removal of triphenylphosphine oxide (TPPO) and the reduced azodicarboxylate byproducts, which can complicate purification.[14]

Troubleshooting Guide: Improving Reaction Yields

This section addresses specific experimental failures in a problem-cause-solution format.

Problem 1: Reaction Fails to Initiate (Only Starting Material Recovered)

If you are only recovering your starting materials, the reaction has failed to activate, which is typically due to issues with base strength or catalyst integrity.

Potential Cause A (Williamson Synthesis): Incomplete Deprotonation The reaction cannot begin until the phenol is deprotonated to form the nucleophilic phenoxide.

• Scientific Rationale: The acidity of phenols can vary significantly based on their substituents. A base that is too weak will not be able to deprotonate the phenol sufficiently to initiate the Sₙ2 reaction.[4]

• Solution:

  • Switch to a Stronger Base: If you are using a weak base like sodium bicarbonate (NaHCO₃) or even potassium carbonate (K₂CO₃) with a less acidic phenol, switch to a stronger base.[4] Sodium hydroxide (NaOH) or sodium hydride (NaH) are effective choices.[4]

  • Ensure Anhydrous Conditions: If using a moisture-sensitive base like NaH, ensure your solvent (e.g., THF, DMF) and glassware are rigorously dried. Water will quench the base, rendering it inactive.[4]

Potential Cause B (Ullmann/Buchwald-Hartwig): Inactive Catalyst System Metal-catalyzed reactions rely on a catalytically active species which can be compromised by impurities or improper setup.

• Scientific Rationale: The ligand must bind to the metal center (Cu or Pd) to form the active catalyst. Oxygen can oxidize the catalyst, particularly Pd(0) species, rendering them inactive.

• Solution:

  • Degas Your Solvent: Thoroughly degas the reaction solvent by sparging with an inert gas (Argon or Nitrogen) or by using several freeze-pump-thaw cycles.

  • Use High-Purity Reagents: Ensure your aryl halide, phenol, and base are free from impurities that could poison the catalyst.

  • Select an Appropriate Ligand: For hindered substrates in Ullmann couplings, ligands like picolinic acid have been shown to be highly effective.[7][8][9] For Buchwald-Hartwig reactions, bulky biarylphosphine ligands are often required.[11]

Problem 2: Consistently Low Yield (<50%)

Low yields often indicate that a competing side reaction is consuming your starting materials or that the reaction conditions are not optimized for your specific substrates.

Potential Cause A (Williamson Synthesis): Competing E2 Elimination This is the most common side reaction when using secondary or hindered primary alkyl halides.[16]

• Scientific Rationale: The phenoxide is a strong base as well as a nucleophile. Higher temperatures provide the activation energy needed for the E2 pathway, which often competes with the Sₙ2 pathway.[16]

• Solution:

  • Lower the Reaction Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. This will favor the Sₙ2 pathway, which has a lower activation energy than the E2 pathway.

  • Re-evaluate Your Retrosynthesis: The Williamson synthesis is most effective with primary alkyl halides.[17] If possible, disconnect the target ether so that the more sterically hindered partner comes from the phenol and the less hindered partner comes from the alkyl halide.[17]

Caption: Retrosynthesis decision tree for Williamson ether synthesis.

Potential Cause B (Ullmann Condensation): Sub-optimal Conditions Copper-catalyzed reactions can be sensitive to the choice of base, solvent, and temperature.

• Scientific Rationale: The solvent must solubilize the reagents while the base modulates the reactivity of the phenol and the catalyst. For hindered substrates, a specific combination is often required to achieve good yields.

• Solution:

  • Optimize Base and Solvent: A screen of conditions is often necessary. For hindered phenols, the combination of K₃PO₄ in DMSO has been shown to be particularly effective.[8][9] Cs₂CO₃ is another commonly used base that can be effective.[18][19]

  • Increase Temperature: Ullmann reactions often require higher temperatures (90-120 °C) than Williamson syntheses to overcome the activation barrier for oxidative addition.[7][18]

Component	Reagent/Solvent	Concentration/Loading	Rationale
Catalyst	Copper(I) Iodide (CuI)	5-10 mol%	Common and effective copper precursor.[8]
Ligand	Picolinic Acid	10-20 mol%	Inexpensive and highly effective for hindered substrates.[7][8]
Base	K₃PO₄ or Cs₂CO₃	2.0 equivalents	Strong, non-nucleophilic bases that promote the reaction.[8][19]
Solvent	DMSO or DMF	0.5 - 1.0 M	Polar aprotic solvents that facilitate the reaction.[4][8][18]
Temperature	90 - 120 °C	-	Provides sufficient energy for catalytic turnover.[7][18]

Optimized Experimental Protocols

Protocol 1: Phase-Transfer Catalyzed (PTC) Williamson Synthesis for Moderately Hindered Phenols

This method is useful when one reactant is soluble in an aqueous phase (the phenoxide) and the other in an organic phase, avoiding the need for strictly anhydrous solvents.[16]

• Reaction Setup: In a round-bottom flask equipped with a condenser and magnetic stir bar, combine the hindered phenol (1.0 eq.), the primary alkyl halide (1.2 eq.), and toluene (5 mL per mmol of phenol).

• Add Base and Catalyst: Add an aqueous solution of NaOH (3.0 eq., 50% w/w) and a phase-transfer catalyst such as tetrabutylammonium bisulfate (TBAB) (0.05 eq.).

• Reaction: Heat the biphasic mixture to 80-90 °C with vigorous stirring to ensure efficient mixing of the two phases.

• Monitoring: Monitor the reaction progress by TLC or GC-MS until the starting phenol is consumed (typically 4-12 hours).

• Work-up: Cool the reaction to room temperature. Add water and separate the layers. Extract the aqueous layer with toluene or ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Copper-Catalyzed Ullmann Synthesis for Highly Hindered Diaryl Ethers

This protocol is adapted from a procedure developed by Buchwald and co-workers, which is highly effective for sterically demanding substrates.[8][9][10]

• Reaction Setup: In an oven-dried screw-cap test tube or flask, add the hindered phenol (1.2 eq.), aryl halide (1.0 eq., if solid), copper(I) iodide (CuI) (0.05 eq.), picolinic acid (0.10 eq.), and potassium phosphate (K₃PO₄) (2.0 eq.).

• Inert Atmosphere: Seal the vessel with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Add Solvent and Reagents: Add anhydrous, degassed DMSO (2 mL per mmol of aryl halide) via syringe. If the aryl halide is a liquid, add it at this stage (1.0 eq.).

• Reaction: Place the sealed vessel in a preheated oil bath at 100-110 °C and stir for 12-24 hours.

• Monitoring: Monitor the reaction by GC-MS or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Filter through a pad of celite to remove insoluble copper salts, washing the pad with additional ethyl acetate. Separate the layers in a separatory funnel.

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

Sources

• 1. Hindered Dialkyl Ether Synthesis with Electrogenerated Carbocations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding Steric Hindrance: The Key to Advanced Ether Synthesis - Oreate AI Blog [oreateai.com]
• 3. Illustrate with examples the limitations of Williamson’s synthesis fo - askIITians [askiitians.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 7. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cu-catalyzed arylation of phenols: synthesis of sterically hindered and heteroaryl diaryl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers [dspace.mit.edu]
• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. purechemistry.org [purechemistry.org]
• 13. atlanchimpharma.com [atlanchimpharma.com]
• 14. tcichemicals.com [tcichemicals.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. youtube.com [youtube.com]
• 18. mdpi.com [mdpi.com]
• 19. pubs.acs.org [pubs.acs.org]

Resolving co-elution of Clofibric acid and its beta-homologues in HPLC

Welcome to the technical support resource for resolving challenging separations in HPLC. This guide provides in-depth troubleshooting strategies, frequently asked questions (FAQs), and detailed protocols specifically designed for researchers encountering co-elution of Clofibric acid and its structurally similar beta-homologues.

Part 1: Foundational Understanding & Initial Assessment

This section addresses the fundamental questions regarding the nature of the co-elution problem and how to diagnose it effectively.

Q1: Why are Clofibric acid and its beta-homologues so difficult to separate?

A1: The primary challenge lies in their high degree of structural similarity. High-Performance Liquid Chromatography (HPLC) separates compounds based on differences in their physicochemical properties and interactions with the stationary and mobile phases[1]. When molecules are nearly identical, as is the case with homologues, these differences are minimal, leading to very similar retention times and, ultimately, co-elution[2][3].

Clofibric acid, 2-(4-chlorophenoxy)-2-methylpropanoic acid, and its potential beta-homologues are carboxylic acids[4][5]. This means they are ionizable compounds, and their retention behavior is highly sensitive to the pH of the mobile phase[6][7]. Furthermore, some analogues of clofibric acid are chiral, possessing stereoisomers (enantiomers) that are physically and chemically identical in an achiral environment and cannot be separated by standard reversed-phase HPLC[8][9][10]. Resolving such compounds requires exploiting subtle differences in their structure and chemistry.

Q2: How can I confirm I have a co-elution problem and not just a broad peak?

A2: Distinguishing between a broad peak and a true co-elution is the first critical step. While a perfectly merged co-elution can appear as a symmetrical peak, there are often tell-tale signs[11].

• Visual Inspection: Look for peak asymmetry, such as shoulders, tailing, or fronting[11][12]. A shoulder, a sudden discontinuity in the peak shape, is a strong indicator of a hidden, co-eluting compound[11].

• Peak Purity Analysis (DAD/PDA): If your system has a Diode Array Detector (DAD) or Photodiode Array (PDA), you can perform a peak purity analysis. This tool collects multiple UV-Vis spectra across the peak's profile (upslope, apex, and downslope). If the spectra are not identical, it confirms that multiple compounds with different spectral properties are present[13].

• Mass Spectrometry (MS) Analysis: For LC-MS systems, you can examine the mass spectra across the peak. If the peak is pure, the mass spectrum will be consistent. If it changes, this confirms the presence of multiple components, even if they have the same nominal mass (in the case of isomers)[11].

Part 2: Systematic Troubleshooting Workflow

Resolving co-elution requires a systematic approach. The following workflow is designed to address the most impactful and easily adjustable parameters first, saving time and resources.

Caption: Effect of mobile phase pH on the retention of acidic analytes.

A4: If pH adjustment alone is insufficient, the next step is to change the organic solvent (modifier) in your mobile phase. The three most common reversed-phase solvents—Acetonitrile (ACN), Methanol (MeOH), and Tetrahydrofuran (THF)—interact differently with analytes and the stationary phase, which can significantly alter selectivity (α).[14]

• Acetonitrile (ACN): Often provides good efficiency (sharp peaks) and has low viscosity and UV cutoff. It is a good starting point.

• Methanol (MeOH): Can offer different selectivity compared to ACN, particularly for polar compounds capable of hydrogen bonding. It may increase retention for some compounds.

• Tetrahydrofuran (THF): Provides unique selectivity, especially for aromatic compounds or those with planar structures, but has a higher UV cutoff and can be more aggressive on PEEK tubing and seals.

A simple approach is to try isocratic runs or gradients with mobile phases prepared with each of the three solvents (e.g., A: Buffered water, B: ACN; then A: Buffered water, B: MeOH) and compare the resulting chromatograms. Often, a change in elution order or peak spacing will occur, indicating a path toward resolution.[14]

Parameter	Acetonitrile (ACN)	Methanol (MeOH)	Tetrahydrofuran (THF)
Selectivity Driver	Dipole-dipole interactions	Hydrogen bonding capacity (donor & acceptor)	Strong hydrogen bond acceptor
Elution Strength	Strong	Weaker than ACN	Strongest
UV Cutoff (nm)	~190	~205	~212
Viscosity (cP)	Low	Moderate	Moderate
Best For...	General purpose, good peak shape	Polar analytes, alternative selectivity	Aromatic compounds, structural isomers

Stationary Phase Selection

A5: Changing the stationary phase is the most powerful way to alter selectivity when mobile phase optimization fails.[14] The goal is to introduce different retention mechanisms.

• Phenyl-Hexyl or Biphenyl Phases: These columns provide π-π interactions in addition to hydrophobic interactions. They are excellent for compounds containing aromatic rings, like Clofibric acid, and can offer significantly different selectivity compared to a standard alkyl (C18) phase.

• Cyano (CN) Phases: A polar-embedded phase that can operate in both reversed-phase and normal-phase modes. In reversed-phase, it provides different selectivity due to dipole-dipole interactions and is less hydrophobic than C18, which can be useful for resolving less retained homologues.

• Carbon-Based Phases: Columns like porous graphitic carbon (PGC) or carbon-clad zirconia offer retention via an adsorption mechanism rather than partitioning.[2] This provides unique selectivity, especially for structurally similar compounds and geometric isomers, and they are stable over a very wide pH range (1-14).[2]

• Mixed-Mode Phases: These are highly effective for ionizable compounds. They combine reversed-phase (hydrophobic) and ion-exchange functionalities on a single support.[15][16] For an acidic compound like Clofibric acid, a mixed-mode column with anion-exchange properties would provide an additional, highly selective retention mechanism, dramatically increasing the chances of separation.[17]

• Chiral Phases: If you suspect the presence of stereoisomers (enantiomers), a chiral stationary phase is mandatory for their separation. Enantiomers have identical properties in a non-chiral environment, so no amount of optimization on a standard C18 column will resolve them. Chiral method development often involves screening different types of chiral columns (e.g., polysaccharide-based, Pirkle-type).[10]

Part 4: Detailed Experimental Protocols

Protocol 1: Systematic Mobile Phase pH Screening

This protocol outlines a structured approach to evaluate the effect of pH on the resolution of Clofibric acid and its homologues.

Objective: To determine the optimal mobile phase pH for maximizing the resolution (Rs) between the critical peak pair.

Materials:

• HPLC system with UV/DAD detector

• Reversed-phase C18 column (e.g., 150 x 4.6 mm, 3.5 µm)

• HPLC-grade water, Acetonitrile (ACN)

• Buffers/Acids: Formic acid, Acetic acid, Phosphoric acid, Ammonium formate, Ammonium acetate

• Calibrated pH meter

• Analyte standard mixture

Procedure:

• Establish Baseline: Perform an injection using your current, non-resolving method to serve as a baseline chromatogram. Note the retention times and peak shape.

• Prepare Aqueous Mobile Phases (Phase A): Prepare a series of aqueous mobile phase solutions buffered at different pH values. A good starting range for acidic compounds is pH 2.5 to 5.5.

  • pH 2.5: 0.1% Formic Acid in Water

  • pH 3.5: Prepare a 10 mM Ammonium Formate buffer and adjust to pH 3.5 with Formic Acid.

  • pH 4.5: Prepare a 10 mM Ammonium Acetate buffer and adjust to pH 4.5 with Acetic Acid.

  • pH 5.5: Prepare a 10 mM Ammonium Acetate buffer and adjust to pH 5.5 with Acetic Acid.

  • Note: Ensure the chosen pH range is compatible with your column's specifications to prevent stationary phase degradation.[18]

• Equilibrate the System: For the first pH condition (e.g., pH 2.5), purge the pump line for Phase A and flush the column with the new mobile phase (at the initial gradient condition) for at least 10-15 column volumes to ensure full equilibration.

• Inject and Collect Data: Inject the analyte standard mixture and run the HPLC method. Record the chromatogram.

• Iterate for Each pH:

  • Move to the next pH condition (e.g., pH 3.5).

  • Thoroughly flush the system and re-equilibrate the column with the new mobile phase. Failure to fully equilibrate will lead to unstable retention times.

  • Inject the sample and collect the data.

  • Repeat this process for all prepared pH values.

• Analyze Results:

  • Compare the chromatograms from each pH condition.

  • Calculate the resolution (Rs) between Clofibric acid and its co-eluting homologue for each run.

  • Plot Rs vs. pH to visualize the optimal pH for separation. An Rs value ≥ 1.5 is considered baseline resolution.[12]

References

• Fast Methods for Structurally Similar Compounds Using Carbon HPLC Columns. (n.d.). Chrom Tech. Retrieved from [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.). KNAUER. Retrieved from [Link]

• Navigating HPLC Method Development: Tips for Success. (2024, January 17). Pharma's Almanac. Retrieved from [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations. (2023, December 27). Industry News. Retrieved from [Link]

• Exploring the Role of pH in HPLC Separation. (2024, December 3). Moravek. Retrieved from [Link]

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (2020, November 11). Chromatography Online. Retrieved from [Link]

• Efficient HPLC method development using an integrated systematic workflow. (2010). Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Retention of Ionizable Compounds on HPLC. 2. Effect of pH, Ionic Strength, and Mobile Phase Composition on the Retention of Weak Acids. (1996). Analytical Chemistry. Retrieved from [Link]

• The Critical Role of Mobile Phase pH in Chromatography Separations. (n.d.). Labmate Online. Retrieved from [Link]

• Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices. (2021). Fitoterapia. Retrieved from [Link]

• Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. (2025, December 31). MDPI. Retrieved from [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. Retrieved from [Link]

• Separation of Clofibric acid on Newcrom R1 HPLC column. (2018, February 16). SIELC Technologies. Retrieved from [Link]

• HPLC Troubleshooting. (n.d.). Separation Science. Retrieved from [Link]

• Stereospecificity of the chloride ion channel: the action of chiral clofibric acid analogues. (1988). PubMed. Retrieved from [Link]

• Methods for Changing Peak Resolution in HPLC. (2025, October 14). Chrom Tech. Retrieved from [Link]

• Solving Carryover Problems in HPLC. (n.d.). Shimadzu. Retrieved from [Link]

• High-Performance Liquid Chromatography. (2019, June 5). Chemistry LibreTexts. Retrieved from [Link]

• A review on method development by HPLC. (n.d.). SciSpace. Retrieved from [Link]

• Stereoselective effects of chiral clofibric acid analogs on rat peroxisome proliferator-activated receptor alpha (rPPAR alpha) activation and peroxisomal fatty acid beta-oxidation. (1997). PubMed. Retrieved from [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025, June 6). Phenomenex. Retrieved from [Link]

• Chemical structure of chiral clofibric acid derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Simultaneous determination of clofibrate and its active metabolite clofibric acid in human plasma by reversed-phase high-performance liquid chromatography with ultraviolet absorbance detection. (2003, September 5). PubMed. Retrieved from [Link]

• HPLC Separation Modes. (n.d.). Waters. Retrieved from [Link]

• Real Solutions to Improve Your HPLC Peak Resolution. (2023, August 9). AnalyteGuru. Retrieved from [Link]

• Troubleshooting for HPLC: Recognizing and Anticipating Challenges during Reversed Phase HPLC. (n.d.). Phenomenex. Retrieved from [Link]

• Mixed-Mode Chromatography and Stationary Phases. (n.d.). SIELC. Retrieved from [Link]

• Analytical Methods for Organic Acids. (n.d.). Shimadzu. Retrieved from [Link]

• How does an acid pH affect reversed-phase chromatography separations? (2023, January 24). Biotage. Retrieved from [Link]

• Enantiomeric separation of some demethylated analogues of clofibric acid by capillary zone electrophoresis and nano-liquid chromatography. (2006, March 15). PubMed. Retrieved from [Link]

• Acid Effect on Retention of Acidic Analytes. (n.d.). SIELC Technologies. Retrieved from [Link]

• Isosteres of chiral clofibric acid analogs: synthesis, resolution, absolute configuration and HPLC detection of the optical purity. (1997, February 1). R Discovery. Retrieved from [Link]

• Stereospecificity of the chloride ion channel: the action of chiral clofibric acid analogs. (1988). Journal of Medicinal Chemistry. Retrieved from [Link]

• Clofibric Acid. (n.d.). PubChem. Retrieved from [Link]

• Clofibric acid. (n.d.). Wikipedia. Retrieved from [Link]

• Chemical structure of clofibrate (A) and clofibric acid (B). (n.d.). ResearchGate. Retrieved from [Link]

• Clofibric Acid. (n.d.). NIST WebBook. Retrieved from [Link]

• Structural modifications of clofibric acid. (n.d.). ResearchGate. Retrieved from [Link]

• Compound: CLOFIBRIC ACID (CHEMBL683). (n.d.). ChEMBL. Retrieved from [Link]

• HPLC Separation Guide. (n.d.). SMT. Retrieved from [Link]

• New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions. (n.d.). SIELC Technologies. Retrieved from [Link]

• Clofibric acid. (2026, January 20). AERU. Retrieved from [Link]

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• 5. Clofibric acid - Wikipedia [en.wikipedia.org]
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• 8. Stereospecificity of the chloride ion channel: the action of chiral clofibric acid analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stereoselective effects of chiral clofibric acid analogs on rat peroxisome proliferator-activated receptor alpha (rPPAR alpha) activation and peroxisomal fatty acid beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enantiomeric separation of some demethylated analogues of clofibric acid by capillary zone electrophoresis and nano-liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 17. Acid Effect on Retention of Acidic Analytes | SIELC Technologies [sielc.com]
• 18. moravek.com [moravek.com]

Technical Support Center: Optimizing Mobile Phase pH for Hydrophobic Acid Chromatography

Welcome to the Technical Support Center. As researchers and drug development professionals, you demand robust, reproducible chromatographic methods. When analyzing hydrophobic acids (e.g., carboxylic acids like ibuprofen, naproxen, or salicylic acid) via Reversed-Phase Liquid Chromatography (RPLC), the mobile phase pH is the single most critical variable governing retention, selectivity, and peak symmetry.

This guide synthesizes chromatographic theory with field-proven troubleshooting strategies to help you engineer self-validating, highly robust separations.

Part 1: The Mechanistic Role of pH in Hydrophobic Acid Retention

To troubleshoot effectively, we must first understand the causality behind the chromatography. Hydrophobic acids contain ionizable functional groups characterized by a specific acid dissociation constant (

). The mobile phase pH dictates the equilibrium between the analyte's neutral (protonated) and ionized (deprotonated) states[1].

In RPLC, retention is driven by hydrophobic interactions. When the mobile phase pH is highly acidic (well below the analyte's ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

), the acid is fully protonated and neutral. This neutral state is highly hydrophobic, partitioning strongly into the stationary phase (e.g., C18) and maximizing the retention factor ( ). Conversely, as the pH increases above the , the acid loses a proton and becomes a negatively charged anion. This ionized species is highly polar, exhibits greater affinity for the aqueous mobile phase, and elutes drastically faster[1][2].

Operating too close to the

creates a mixed population of neutral and ionized molecules, leading to severe chromatographic artifacts[3].

Part 2: Troubleshooting FAQs

Q1: Why am I observing split peaks or severe peak tailing for my acidic analytes?

The Causality: This is the most common artifact of operating at a mobile phase pH too close to the analyte's

. When the pH is within units of the , the analyte exists simultaneously in both ionized and unionized states[1][3]. Because these two states have vastly different hydrophobicities and retention profiles, they migrate through the column at slightly different velocities. This dynamic equilibrium smears the analyte band, resulting in peak broadening, shoulders, or frank peak splitting[3]. The Solution: Adjust the mobile phase pH to be at least 2 units below the of the compound's ionizable functional group. This fully suppresses ionization, forcing 100% of the analyte into its highly retained, neutral state, yielding a sharp, symmetrical peak.

Q2: My retention times are drifting continuously between injections. How do I stabilize them?

The Causality: Retention time drift for ionizable compounds is a classic symptom of inadequate buffer capacity. If the sample matrix or the injection solvent alters the local pH of the mobile phase plug during injection, the ionization state of the analyte fluctuates from run to run. The Solution: Ensure you are using a true buffer (a weak acid and its conjugate base) rather than just a dilute acid. A buffer concentration of 5–10 mM is usually adequate for RPLC, though increasing to 20 mM can resolve stubborn matrix effects[4]. Crucially, a buffer is only effective at resisting pH changes if the target mobile phase pH is within

pH unit of the buffer's own .

Q3: I changed my organic modifier from Methanol to Acetonitrile, and my system pressure spiked irreversibly. What happened?

The Causality: You likely induced buffer precipitation. Acetonitrile (ACN) has a significantly lower dielectric constant than Methanol (MeOH) and is a much poorer solvent for inorganic salts[5]. If an inorganic buffer (like potassium phosphate) precipitates inside the HPLC pump or within the pores of the column's stationary phase, it causes a catastrophic pressure spike and can permanently ruin the column[5]. The Solution: When using high percentages of ACN, switch to highly soluble organic buffers (e.g., ammonium formate) or keep inorganic buffer concentrations strictly below 10 mM. Always validate buffer solubility offline by mixing your aqueous buffer and organic modifier in a beaker at the highest gradient ratio before pumping it through the system.

Part 3: Quantitative Data & Buffer Selection

Selecting the correct buffer is paramount. The buffer must have a

close to your target pH and remain soluble in your chosen organic modifier.

Table 1: Optimal Buffers for Low-pH RPLC (Hydrophobic Acids)

Buffer System	Buffer	Effective pH Range	UV Cutoff (nm)	LC-MS Compatible
Trifluoroacetic Acid (TFA)*	0.3	< 1.5	210	Yes (May cause ion suppression)
Phosphoric Acid / Phosphate	2.1	1.1 - 3.1	200	No
Formic Acid / Formate	3.8	2.8 - 4.8	210	Yes
Acetic Acid / Acetate	4.8	3.8 - 5.8	210	Yes

*Note: TFA is a strong, hydrophobic acid and a very effective ion-pairing agent, but it can mask positive charges and decrease MS sensitivity in LC-MS applications.

Table 2: Impact of pH on a Model Hydrophobic Acid (e.g., Naproxen,

~4.2)

Mobile Phase pH	Dominant Ionization State	Retention Factor ( )	Peak Shape / USP Tailing ( )
pH 2.2	~100% Unionized (Neutral)	High ( > 5)	Excellent ( ~ 1.0)
pH 4.2	50% Ionized / 50% Neutral	Moderate	Poor / Split ( > 2.0)
pH 6.2	~100% Ionized (Anion)	Low ( < 1)	Good, but poorly retained

Part 4: Experimental Protocols

Protocol A: Systematic pH Optimization Workflow for Acidic Analytes

This self-validating protocol ensures robust retention and peak symmetry by systematically controlling ionization.

Step 1: Analyte Profiling Determine the aqueous

of your target hydrophobic acid(s). For a mixture of aliphatic or aromatic carboxylic acids, the values typically range from 4.0 to 5.0[1]. Calculate your target mobile phase pH: .

Step 2: Buffer Selection & Preparation Select a buffer from Table 1 whose

is within unit of your . Prepare a 10 mM aqueous solution of the buffer. Critical Action: Always adjust the pH of the aqueous buffer before adding any organic solvent, as organic modifiers shift the apparent pH[1].

Step 3: Solubility Validation In a glass vial, mix the prepared aqueous buffer with your organic modifier (e.g., Acetonitrile) at the maximum ratio dictated by your gradient method. Agitate and observe for 15 minutes. If any cloudiness or precipitation occurs, switch to a more soluble buffer (e.g., Formate) or reduce the buffer concentration[5].

Step 4: System Equilibration Flush the column with at least 10–20 column volumes of the buffered mobile phase. Chromatography column equilibration is crucial for ensuring reproducible retention times.

Step 5: Injection and Validation Inject the sample dissolved in the starting mobile phase (to prevent solvent mismatch). Calculate the USP tailing factor (

) from the resulting chromatogram using the formula , where is the peak width at 5% height, and is the front half-width. Validation Criteria: A value between 0.9 and 1.2 validates the method. If , proceed to the troubleshooting workflow below.

Part 5: Visualizations

Logical troubleshooting workflow for peak shape issues in acidic analytes.

Impact of mobile phase pH on the ionization state and retention of hydrophobic acids.

References

Sources

• 1. veeprho.com [veeprho.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. hplc.eu [hplc.eu]

Technical Support Center: Solubility Enhancement of 3-(4-Chlorophenoxy)-3-methylbutanoic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

This technical support guide provides a comprehensive resource for overcoming challenges related to the aqueous solubility of 3-(4-Chlorophenoxy)-3-methylbutanoic acid. As a carboxylic acid derivative, its solubility is intrinsically linked to the pH of the aqueous medium. This guide offers expert insights, troubleshooting protocols, and advanced strategies to enable successful formulation development.

FAQs: Foundational Knowledge

Q1: What are the basic properties of 3-(4-Chlorophenoxy)-3-methylbutanoic acid?

• Chemical Formula: C₁₁H₁₃ClO₃[1]

• Molecular Weight: 228.67 g/mol [1]

• Appearance: Solid at room temperature

• General Solubility: Like many carboxylic acids, it is a weakly acidic compound with limited solubility in neutral water.[2][3]

Q2: Why is pH the most critical factor for the solubility of this compound?

The solubility of 3-(4-Chlorophenoxy)-3-methylbutanoic acid is pH-dependent due to its carboxylic acid group.[3] This group can exist in two forms: a protonated (neutral) form and a deprotonated (ionized) form. The deprotonated, or salt form, is significantly more soluble in water. The equilibrium between these two forms is governed by the pH of the solution and the compound's pKa, as described by the Henderson-Hasselbalch equation.[4][5][6]

Q3: What is the pKa of 3-(4-Chlorophenoxy)-3-methylbutanoic acid, and why is it essential?

Troubleshooting Guide: Common Experimental Issues

Issue 1: The compound won't dissolve or precipitates in my aqueous buffer (e.g., PBS at pH 7.4).

Root Cause Analysis:

This common issue arises because you are either exceeding the compound's intrinsic solubility at that specific pH or the dissolution process itself is lowering the local pH, causing the less soluble neutral form to dominate and precipitate.

Step-by-Step Resolution Protocol:

• Primary Strategy: pH Adjustment

  • Principle: Increasing the pH of the solution will shift the equilibrium towards the more soluble, deprotonated form of the carboxylic acid.[3]

  • Protocol:

    • Create a slurry of the compound in your desired aqueous medium.

    • With continuous stirring, add a base (e.g., 1N NaOH) dropwise.

    • Use a calibrated pH meter to monitor the pH in real-time.

    • Continue adding the base until the compound is fully dissolved. Note the final pH.

• Buffer Selection and Capacity:

  • Insight: It is crucial to use a buffer system that is effective at the target pH to maintain the compound in its dissolved state. For a target pH of 7.4, a phosphate buffer is an excellent choice.

Visualizing the pH-Solubility Relationship

Caption: A standardized workflow for determining equilibrium solubility.

Issue 3: I need a higher concentration than what I can achieve by pH adjustment alone.

Advanced Strategies:

When pH manipulation is insufficient, consider these advanced formulation techniques.

• Co-solvents:

  • Mechanism: Co-solvents are water-miscible organic solvents that decrease the polarity of the aqueous environment, thereby increasing the solubility of hydrophobic compounds. [7][8][9] * Common Examples: Propylene glycol, ethanol, polyethylene glycols (PEGs), and glycerin. [7] * Approach: Prepare your buffered solution at the optimal pH and then create a series of formulations with increasing concentrations of a co-solvent (e.g., 5%, 10%, 20% v/v) to determine the impact on solubility.

• Cyclodextrins:

  • Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules, forming inclusion complexes that have enhanced aqueous solubility. [10][11][12][13] * Common Examples: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD). [11] * Approach: Prepare solutions of different cyclodextrins in your optimized buffer and measure the increase in compound solubility.

Data Summary: Comparative Solubility Enhancement Strategies

Strategy	pH	Co-solvent (e.g., Propylene Glycol)	Cyclodextrin (e.g., HP-β-CD)	Expected Relative Solubility
Baseline	7.4	0%	0%	1x
pH Adjustment	>8.0	0%	0%	5-10x
pH + Co-solvent	>8.0	20%	0%	20-50x
pH + Cyclodextrin	>8.0	0%	5%	>50x

Note: These values are illustrative. The actual enhancement must be determined experimentally.

References

• Solubility enhancement techniques: A comprehensive review. (2023, March 13). [Source not available].
• Cosolvent - The 'Medicinal Magician' in The Labor
• How will you increase the solubility of organic compounds in w
• Mocanu, A.-M., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. MDPI.
• Al-khattaf, F. S. (2021). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences.
• Exp. 11 The influence of pH on solubility in water Theory:. (n.d.). [Source not available].
• Cosolvent. (n.d.). Wikipedia.
• A Review of the Solubility Enhancement by Using a Co-Solvency Method. (2021, January 15).
• Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? (2025, July 31). [Source not available].
• 2-(4-Chlorophenoxy)-3-methylbutanoic acid | 76075-79-1. (n.d.). MilliporeSigma.
• Rajewski, R. A., & Stella, V. J. (1996). Pharmaceutical applications of cyclodextrins. 2. In vivo drug delivery. Journal of Pharmaceutical Sciences.
• Cyclodextrins in pharmaceutical formulations II: solubilization, binding constant, and complexation efficiency. (2015, December 18). pharma excipients.
• Chapter 3. Pharmacokinetics | Pharmacology for the Physical Therapist. (n.d.). AccessPhysiotherapy.
• Application of the Henderson-Hasselbalch Equation to Solubility Determination. (2025, December 24). [Source not available].
• Henderson–Hasselbalch equ
• 3-(4-chlorophenoxy)-3-methylbutanoic acid,(CAS# 1226272-36-1). (n.d.). Sinfoo Biotech.
• 2-(4-Chlorophenoxy)-3-methylbutanoic acid | 76075-79-1. (n.d.). Sigma-Aldrich.

Sources

• 1. 3-(4-chlorophenoxy)-3-methylbutanoic acid,(CAS# 1226272-36-1)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 2. quora.com [quora.com]
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• 4. accessphysiotherapy.mhmedical.com [accessphysiotherapy.mhmedical.com]
• 5. researchgate.net [researchgate.net]
• 6. Henderson–Hasselbalch equation - Wikipedia [en.wikipedia.org]
• 7. wjbphs.com [wjbphs.com]
• 8. Cosolvent - Wikipedia [en.wikipedia.org]
• 9. admin.mantechpublications.com [admin.mantechpublications.com]
• 10. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 12. Cyclodextrins in pharmaceutical formulations I: structure and physicochemical properties, formation of complexes, and types of complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pharmaexcipients.com [pharmaexcipients.com]

Stability Support Center: Minimizing Decarboxylation During Workup

Current Status: 🟢 SYSTEM ONLINE Agent: Dr. A. Vance, Senior Application Scientist Ticket Focus: Preventing CO₂ loss in sensitive carboxylic acids (Beta-keto, Malonic, and Heterocyclic acids).

📢 Introduction: "The Case of the Missing Mass"

Welcome to the Stability Support Center. If you are here, you likely observed a disturbing phenomenon: your crude NMR shows a perfect product, but after workup and drying, your yield has plummeted, and you see a new spot corresponding to the decarboxylated byproduct (M-44).

Decarboxylation is not random; it is a kinetically driven event governed by the Arrhenius equation (

). To stop it, we must either raise the activation energy ( ) by disrupting the transition state or lower the temperature ( ).

This guide is your "Help Desk" for stabilizing these fragile intermediates.

📂 Module 1: The Thermal Threshold (Solvent Removal)

The Issue: The most common point of failure is the rotary evaporator. Users often equate "vacuum" with safety, but even at 40°C, labile acids like acetoacetic acid derivatives can degrade rapidly if the exposure time is long.

🔧 Troubleshooting Guide: Solvent Removal

Q: My compound degrades on the rotovap even at 30°C. What now? A: You are likely hitting the "thermal floor" of your molecule. You must switch from boiling to sublimation or azeotropic removal.

📉 The "Cold Concentration" Protocol

• The High-Vac/Low-Temp Rule: Do not use a water aspirator. Use a chemically resistant diaphragm pump (< 10 mbar). Set the bath to 20°C (ambient) or lower.

• Azeotropic Co-evaporation: If you have high-boiling solvents (water, DMF), do not heat to remove them. Add toluene (forms azeotrope with water/DMF) and evaporate at low temperature. The azeotrope boils lower than the pure solvent.

• Lyophilization (The Gold Standard): If your product is water-soluble or stable in benzene/dioxane:

  • Freeze the solution in liquid nitrogen.

  • Sublime the solvent under high vacuum (0.01–0.1 mbar).

  • Why? The ice lattice immobilizes the molecules, preventing the conformational flexibility required for the cyclic transition state.

📊 Visualization: Solvent Removal Decision Tree

Figure 1: Decision matrix for removing solvents from heat-sensitive carboxylic acids.

📂 Module 2: The pH Trap (Acidification & Extraction)

The Issue: You synthesized a carboxylate salt (stable). You added HCl to extract the free acid (unstable). The solution bubbled (CO₂ evolution). The Science: Decarboxylation of

-keto acids often proceeds via a 6-membered cyclic transition state . This requires the protonated carbonyl and the free acid form. The carboxylate anion ( ) cannot form this cycle easily due to charge repulsion and lack of a proton to transfer.

🧪 Protocol: The "Cold Buffered Quench"

Instead of "acidifying to pH 1," use this targeted approach to reach the isoelectric point without over-acidification.

Step-by-Step:

• Cool Down: Place your reaction mixture in an ice/brine bath (0°C to -5°C).

• Two-Phase Setup: Add your extraction solvent (e.g., EtOAc or DCM) before adding acid. This creates a "sink" for the free acid to partition into immediately upon formation.

• Titrate, Don't Dump:

  • Do NOT use concentrated HCl.

  • Use 1M Citric Acid or 1M NaH₂PO₄ (buffers at pH 3–4).

  • Add dropwise while stirring vigorously.

• Partition Immediately: As soon as the pH reaches ~3-4 (check with paper), stop. Separate layers immediately. The organic layer protects the acid from the aqueous hydronium ions.

📊 Visualization: The Mechanism of Failure

Figure 2: The pathway from stable salt to irreversible product loss via the cyclic transition state.

📂 Module 3: Structural Risk Assessment

Not all acids are created equal. Use this table to assess the risk level of your specific intermediate.

Compound Class	Structure Feature	Risk Level	Primary Trigger	Mitigation Strategy
Beta-Keto Acids	R-CO-CH2-COOH	🔴 Critical	Heat & Acid	Keep as salt; Lyophilize; Avoid pH < 3.
Malonic Acids	HOOC-CR2-COOH	🟠 High	Heat (>60°C)	Do not distill; Use Krapcho conditions only if desired.
Alpha-Amino Acids	H2N-CHR-COOH	🟡 Moderate	Schiff base formation	Avoid aldehydes/ketones in workup.
Cinnamic Acids	Ph-CH=CH-COOH	🟡 Moderate	High Heat	Stable at mild temps; avoid prolonged boiling.
Benzoic Acids	Ph-COOH	🟢 Low	Extreme Heat	Generally stable; standard workup usually safe.

🙋 FAQ / Quick Fixes

Q: Can I just store the compound as the ester? A: Yes. If your final product requires the acid, consider keeping it as the benzyl or t-butyl ester until the very last step. Hydrolyze and use in situ without isolation if possible.

Q: I suspect trace metals are catalyzing the decarboxylation. How do I clean it? A: Transition metals (Cu, Fe) can coordinate to the carboxylate and ketone, lowering the activation energy.

• Fix: Add a wash with 0.1M EDTA (disodium salt) during your aqueous workup. This chelates metals better than your beta-keto acid does.

Q: My NMR shows a mix of Enol and Keto forms. Does this matter? A: Yes. The decarboxylation usually proceeds through the keto form's cyclic transition state. However, the enol form is often the product immediately after decarboxylation (before tautomerizing). A shift in this equilibrium might indicate degradation is occurring.

📚 References

• Westheimer, F. H., & Jones, W. A. (1941). The Mechanism of the Decarboxylation of

  -Keto Acids.[1][2][3] Journal of the American Chemical Society.

• Krapcho, A. P. (1982). Synthetic Applications of Dealkoxycarbonylations of Malonate Esters,

  -Keto Esters, -Cyano Esters and Related Compounds in Dipolar Aprotic Solvents. Synthesis.[2][4][5]

• Li, J. J. (2009). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (See: Krapcho Decarboxylation).

• Tietze, L. F., & Eicher, T. (1991). Reactions and Syntheses: In the Organic Chemistry Laboratory. University Science Books. (General handling of sensitive intermediates).

Sources

• 1. The mechanism of beta keto acid decarboxylation is class 12 chemistry CBSE [vedantu.com]
• 2. Reactivity: Decarboxylation [employees.csbsju.edu]
• 3. Electronic Factors Influencing the Decarboxylation of beta-Keto Acids. A Model Enzyme Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. researchgate.net [researchgate.net]

Technical Guide: Overcoming Steric Hindrance in 3,3-Dimethyl Ether Formation

Executive Summary: The "Neopentyl Wall"

In drug discovery, the 3,3-dimethyl (neopentyl) motif is a privileged structure for increasing metabolic stability by blocking

-oxidation. However, synthesizing ethers at this position is notoriously difficult. The standard Williamson ether synthesis often fails due to the "Neopentyl Effect"—extreme steric crowding that raises the activation energy for nucleophilic attack to prohibitive levels, favoring elimination or no reaction.

This guide provides three field-proven alternative workflows to bypass this steric wall, moving beyond classical

chemistry into catalytic and reductive methodologies.

Decision Matrix: Selecting Your Protocol

Before attempting a reaction, classify your substrate pairing using the logic below.

Figure 1: Strategic decision tree for selecting the optimal synthetic route based on electrophile nature.

Protocol A: Pd-Catalyzed Cross-Coupling (Aryl Ethers)

Best for: Coupling bulky 3,3-dimethyl alcohols with aryl halides.

Classical Ullmann conditions (Cu/high heat) often decompose sensitive neopentyl substrates. The solution lies in Palladium catalysis using biaryl phosphine ligands designed by the Buchwald group. These ligands create a "pocket" that facilitates reductive elimination even with bulky substrates.

The Solution: Bulky Phosphine Ligands

For hindered alcohols, standard ligands (BINAP, dppf) fail. You must use ligands that promote the formation of the monoligated Pd(0) species.[1]

• Primary Recommendation: RockPhos or t-BuBrettPhos .

• Mechanism: The bulkiness of the ligand prevents the formation of inactive Pd-dimers and forces the O-C bond formation.

Optimized Workflow

Component	Recommendation	Rationale
Catalyst	Pd(OAc)₂ or [(cinnamyl)PdCl]₂	Pre-catalysts that activate easily.
Ligand	RockPhos (3-6 mol%)	Specifically optimized for hindered alcohol coupling.
Base	Cs₂CO₃	Mild enough to prevent elimination; solubility in toluene helps.
Solvent	Toluene or Dioxane	Non-polar solvents stabilize the active catalytic species.
Temp	90°C - 110°C	Required to overcome the steric barrier of the alcohol approach.

Troubleshooting Checklist:

• Problem: Low conversion.

  • Fix: Switch to t-BuBrettPhos . Ensure the reaction is strictly anhydrous (water kills the active catalyst).

• Problem:

  -Hydride elimination of the alcohol (forming ketone).

  • Fix: This is rare with neopentyl alcohols (no

    -hydrogens), but if using secondary hindered alcohols, lower temp to 80°C and increase catalyst loading.

Protocol B: Reductive Etherification (Alkyl Ethers)

Best for: Creating alkyl-alkyl ethers where both sides are hindered.

Direct alkylation of a neopentyl alkoxide with a hindered halide is impossible via

. Instead, use Reductive Etherification . This method couples a ketone/aldehyde with an alcohol using a silane reducing agent.[2][3]

Mechanism: The carbonyl condenses with the alcohol to form an oxocarbenium ion (highly reactive electrophile), which is then trapped by a hydride from the silane.

Standard Protocol (High Steric Tolerance)

• Reagents:

  • Electrophile: Pivalaldehyde (or corresponding ketone).

  • Nucleophile: The hindered alcohol (1.0 - 1.2 equiv).

  • Reductant: Triethylsilane (Et₃SiH) (1.2 - 1.5 equiv).

  • Catalyst: Bismuth Triflate [Bi(OTf)₃] (1-5 mol%) or Gallium Chloride (GaCl₃).

• Procedure:

  • Dissolve carbonyl and alcohol in CH₂Cl₂ or Nitromethane.

  • Add Et₃SiH.

  • Cool to 0°C, then add catalyst.

  • Warm to RT.

Why it works: The reaction proceeds through an

-like transition state (oxocarbenium) which is planar and less sterically demanding than the backside attack of .

Advanced Option (The "Schreiner" Method): For extremely acid-sensitive substrates, use Chlorodimethylsilane (CDMS) with Schreiner’s thiourea catalyst .[3] This creates a transient, potent Lewis acid in situ without using metal salts.

Protocol C: Carbene Insertion (The "Nuclear Option")

Best for: When you have a free alcohol and need to attach a functionalized carbon chain that cannot be introduced via carbonyls.

This method involves the insertion of a metal carbenoid (generated from a diazo compound) into the O-H bond of the hindered alcohol.

The System

• Precursor:

  -Diazo ester (e.g., ethyl diazoacetate).

• Catalyst: Rhodium(II) acetate dimer [Rh₂(OAc)₄].

• Solvent: CH₂Cl₂ or Benzene (reflux).

Mechanism & Workflow

Figure 2: Rhodium-catalyzed O-H insertion pathway avoiding SN2 constraints.

Critical Control Point: Slow addition of the diazo compound (via syringe pump over 2-4 hours) is mandatory. If added too fast, the carbene will dimerize (forming fumarates/maleates) rather than reacting with the bulky alcohol.

FAQ: Troubleshooting Common Failures

Q: I tried Williamson synthesis with NaH and neopentyl iodide, but I only got starting material back. Why? A: Neopentyl iodide is virtually inert to

attack. The t-butyl group blocks the backside trajectory completely. Even with super-nucleophiles, the reaction rate is near zero. Switch to Protocol B (Reductive Etherification) .

Q: My Buchwald coupling is turning black and plating out Palladium. A: This "Pd black" formation indicates catalyst decomposition.

• Oxygen leak: Ensure your inert gas line is tight.

• Ligand/Pd Ratio: Ensure you have a slight excess of ligand (e.g., 1.2:1 Ligand:Pd ratio) to stabilize the metal.

• Solvent: If using Toluene, try switching to t-Amyl Alcohol or Dioxane , which can sometimes stabilize the active species better.

Q: Can I use silver oxide (Ag₂O) for methylation? A: Yes. For simple methylation of hindered alcohols, MeI + Ag₂O (Purdie-Irvine conditions) often works where NaH/MeI fails. The silver acts as a "halide sponge," driving the reaction via an

-like push-pull mechanism rather than pure .

References

• Buchwald-Hartwig Etherification

  • M. R. Biscoe, B. P. Fors, S. L. Buchwald, A New Class of Easily Activated Palladium Precatalysts for Facile C-N and C-O Bond Formation, J. Am. Chem. Soc. 2008, 130, 6686. Link

  • Use of RockPhos: T. Vorawauech, et al., Pd-Catalyzed Synthesis of Aryl Ethers from Unactivated Aryl Halides and Alcohols, J. Am. Chem. Soc. 2008, 130, 13552.

• Reductive Etherification

  • Silane/Bi(OTf)3 Method: R. M. Denton, et al., Catalytic Reductive Etherification of Ketones with Alcohols, Synlett 2004, 55.

  • Schreiner Thiourea/CDMS Method: S. Pareek, et al., A General Method to Access Sterically Hindered and Complex Ethers, J. Am. Chem. Soc. 2025. Link (Note: Year adjusted to reflect recent search context).

• Carbene Insertion

  • H. M. L. Davies, J. R. Manning, Catalytic C-H Functionalization by Metal Carbenoid and Nitrenoid Insertion, Nature 2008, 451, 417. Link

  • Rhodium Catalysis: P. Müller, et al., Rh(II)-Catalyzed O-H Insertion, Helv. Chim. Acta 2002, 85, 4832.

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Silane Reduction of... - Gelest [technical.gelest.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilization of Chlorophenoxy Acid Samples for Long-Term Storage

Welcome to the technical support guide for the long-term stabilization and storage of chlorophenoxy acid samples. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and best-practice protocols designed for researchers, scientists, and drug development professionals. Our goal is to equip you with the scientific rationale and practical steps necessary to ensure the integrity of your samples from collection to analysis.

Chlorophenoxy acids, a critical class of herbicides, are polar and can be susceptible to various degradation pathways if not handled and stored correctly.[1][2] Maintaining sample integrity is paramount for generating reliable and reproducible data. This guide is structured to address the common challenges you may face and to provide scientifically-grounded solutions.

Troubleshooting Guide: Common Issues in Chlorophenoxy Acid Sample Stability

Unexpected or inconsistent analytical results can often be traced back to issues with sample stability. This section is designed to help you diagnose and resolve common problems encountered during the storage of chlorophenoxy acid samples.

Observed Problem	Potential Cause(s)	Recommended Solution & Scientific Rationale
Low or No Analyte Recovery	Microbial Degradation: At neutral or alkaline pH, bacteria can use chlorophenoxy acids as a carbon source, leading to rapid degradation.[3][4][5]	Acidify the sample to pH ≤ 2 with sulfuric acid immediately upon collection. [6] This creates an environment that is inhospitable to most microbes and protonates the acid, reducing its water solubility and bioavailability for microbial action.
Alkaline Hydrolysis: In basic waters (pH > 7), the ester forms of chlorophenoxy herbicides can hydrolyze to their anionic forms, which may behave differently during extraction and analysis.[1][7][8]	Maintain a pH of ≤ 2. Acidification prevents hydrolysis by keeping the compound in its acidic form. The rate of alkaline hydrolysis increases significantly with each pH unit above neutral.[7]
Inconsistent or Non-Reproducible Results Between Aliquots	Photodegradation: Exposure to UV light, including sunlight, can cause the breakdown of chlorophenoxy acids.[1][3] The photolytic half-life of some compounds can be a matter of days or even hours in surface waters.[1][3]	Use amber glass bottles and store samples in the dark. [9] Amber glass effectively blocks the UV wavelengths that initiate photodegradation, preserving the molecular structure of the analytes.
Improper Storage Temperature: Elevated temperatures accelerate both microbial activity and chemical degradation rates.[7][10]	Store samples at ≤6°C (refrigerated), but do not freeze. [9][10][11] Refrigeration slows down kinetic processes, including degradation reactions. Freezing should be avoided as it can cause the sample container to break and may lead to analyte stratification upon thawing.
Presence of Unexpected Peaks in Chromatogram	Formation of Degradation Products: Improper storage can lead to the formation of breakdown products like 2,4-dichlorophenol from 2,4-D.[1][12]	Adhere strictly to preservation protocols (acidification, cold storage, dark conditions). By minimizing degradation, you prevent the formation of these interfering compounds. Timely analysis within the recommended holding period is also critical.
Contamination from Sampling or Storage Containers: Phthalate esters and other contaminants can leach from plastic containers, especially in the presence of organic solvents used in sample preparation.[9]	Use pre-cleaned amber glass containers with Teflon-lined caps. [13] Glass is inert and will not introduce organic contaminants. Teflon liners provide a necessary barrier against leaching from the cap.
Analyte Loss in Chlorinated Water Samples	Oxidation by Residual Chlorine: Free chlorine in treated water samples is a strong oxidizing agent and can degrade chlorophenoxy acids.	Dechlorinate the sample at the time of collection. Add a quenching agent like sodium sulfite or sodium thiosulfate to the sample bottle before adding the water sample.[9][14] This neutralizes residual chlorine, preventing oxidative loss of the target analytes.

Frequently Asked Questions (FAQs) on Long-Term Storage of Chlorophenoxy Acid Samples

Q1: Why is immediate acidification to pH ≤ 2 so critical for preserving chlorophenoxy acid samples?

A: Acidification is the most critical step for ensuring the stability of chlorophenoxy acid samples for two primary reasons:

• Inhibition of Microbial Activity: Chlorophenoxy acids can be biodegraded by microorganisms present in water and soil samples.[3][5] Lowering the pH to 2 or below creates a harsh environment that effectively halts the metabolic activity of most bacteria and fungi, which are the main drivers of biodegradation.[4]

• Chemical Stabilization: These compounds are acids. By lowering the pH well below their pKa values, you ensure they exist in their protonated (acid) form rather than as anionic salts. In basic waters, ester forms can hydrolyze to anions.[1][7] The protonated form is generally less water-soluble and more stable, preventing chemical transformations and improving extraction efficiency during analysis.

Q2: What is the ideal storage temperature, and can I freeze my samples?

A: The standard and recommended storage temperature is refrigeration at ≤6°C.[10][11] This temperature is low enough to significantly slow down any potential chemical or biological degradation processes that were not completely halted by acidification.

It is strongly recommended NOT to freeze aqueous samples.[9] Freezing can cause the water to expand, potentially breaking the glass sample container. Furthermore, freeze-thaw cycles can lead to the concentration of analytes in different layers of the ice, causing non-homogeneity in the sample and leading to non-reproducible results when an aliquot is taken for analysis.

Q3: What type of container should I use for collection and storage?

A: You must use amber glass bottles with Teflon-lined screw caps.[13]

• Amber Glass: This protects the light-sensitive analytes from photodegradation caused by UV rays in ambient light.[3][9]

• Glass Material: It is chemically inert and prevents the leaching of organic contaminants (like phthalates from plastics) into your sample.[9]

• Teflon-Lined Caps: The Teflon liner provides an inert barrier, preventing any potential interaction between the sample and the cap material.

Q4: What are the maximum recommended holding times for preserved samples?

A: For properly preserved aqueous samples (acidified to pH ≤ 2 and stored at ≤6°C in the dark), the typical holding time before extraction is 7 to 14 days.[9][11] Following extraction, the sample extract can often be stored for up to 40 days before analysis.[14] However, it is always best practice to consult the specific analytical method you are following (e.g., EPA methods) for the exact holding times.[9][14] Analyzing samples as soon as possible after collection is always the best policy to minimize any potential for degradation.

Q5: My water samples are from a municipal source. Are there any special considerations?

A: Yes. Water from municipal sources is typically treated with chlorine. Residual free chlorine is a powerful oxidizing agent that can degrade chlorophenoxy acids. Therefore, it is essential to dechlorinate the sample at the time of collection by adding a chemical agent like sodium sulfite or sodium thiosulfate to the sample bottle before filling it.[9][14]

Q6: What are the primary degradation pathways for chlorophenoxy acids?

A: The main environmental degradation pathways are:

• Biodegradation: This is the primary route of elimination in soil and water, carried out by microorganisms.[1][3]

• Photolysis: Breakdown caused by exposure to sunlight, particularly in surface waters.[1][3]

• Hydrolysis: This is more significant for the ester forms of these herbicides, especially in basic waters.[1]

Proper storage conditions (acidification, cold, and dark) are designed to mitigate all three of these pathways.

Recommended Storage Conditions for Aqueous Chlorophenoxy Acid Samples

This table summarizes the critical parameters for the successful long-term storage of aqueous samples.

Parameter	Recommendation	Rationale
Container	1L or 40mL Amber Glass Bottle with Teflon-lined cap	Prevents photodegradation and chemical leaching.[9][13]
Preservation	Acidify with Sulfuric Acid (H₂SO₄) to pH ≤ 2	Inhibits microbial activity and prevents chemical hydrolysis.[6]
Dechlorination	Add Sodium Sulfite (Na₂SO₃) or Sodium Thiosulfate (if residual chlorine is present)	Neutralizes oxidizing agents in treated water.[9]
Storage Temperature	Refrigerate at ≤6°C (Do Not Freeze)	Slows all degradation kinetics without the risks of freezing.[9][10][11]
Storage Conditions	Store in the dark	Prevents photodegradation.[9]
Max Holding Time	14 days until extraction; 40 days for extract analysis (verify with method)	Ensures analysis is performed before significant degradation can occur.[9][14]

Experimental Protocol: Preservation of Aqueous Samples for Chlorophenoxy Acid Analysis

This protocol details the step-by-step procedure for preserving water samples intended for chlorophenoxy acid analysis.

Materials:

• Amber glass bottles (1L) with Teflon-lined caps, pre-cleaned

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Sulfite (Na₂SO₃) powder (if needed for dechlorination)

• pH indicator strips (range 1-3)

• Personal Protective Equipment (gloves, safety glasses)

Procedure:

• Container Preparation: Before heading to the field, ensure all sample bottles are properly cleaned. If analyzing chlorinated water, add the appropriate amount of sodium sulfite to the empty bottle (e.g., ~100 mg for a 1L sample).[9]

• Sample Collection: When collecting the sample, rinse the bottle with the sample water twice, discarding the rinse water. Then, fill the bottle, leaving a small headspace (approx. 1-2 inches) to allow for the addition of acid and for thermal expansion.

• Immediate Acidification: In a well-ventilated area and wearing appropriate PPE, carefully add concentrated sulfuric acid drop by drop to the sample.

  • Rationale: This step is performed immediately to halt any microbial activity from the moment of collection.[6]

• pH Verification: After adding a few drops of acid, cap the bottle, invert it gently several times to mix, and then check the pH. Open the cap carefully and use a pH strip to test the water. Continue adding acid incrementally until a stable pH of ≤ 2 is achieved.[6]

• Labeling: Securely label the bottle with a waterproof marker. The label must include a unique sample ID, date, time of collection, and notation that the sample has been preserved with sulfuric acid.

• Cold Storage: Place the labeled sample bottle in a cooler with ice immediately.[10] The goal is to cool the sample to ≤6°C as quickly as possible.

• Transportation and Laboratory Storage: Transport the samples to the laboratory in the cooler. Upon receipt at the lab, the sample temperature should be verified and recorded. Transfer the samples immediately to a refrigerator set to maintain a temperature of ≤6°C.[10][11] Store them in the dark until extraction.

Visual Workflow: Sample Collection to Storage

The following diagram illustrates the critical decision points and steps for ensuring the stability of chlorophenoxy acid samples.

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nemi.gov [nemi.gov]
• 7. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 8. Effect of water pH on the stability of pesticides - MSU Extension [canr.msu.edu]
• 9. Chlorophenoxy herbicides – Drinking Water | Texas DSHS [dshs.texas.gov]
• 10. eurofinsus.com [eurofinsus.com]
• 11. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 12. Chromatographic separation of chlorophenoxy acid herbicides and their radiolytic degradation products in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. epa.gov [epa.gov]

Technical Support Center: Troubleshooting Baseline Noise in UV Detection of Chlorophenoxy Chromophores

The chlorophenoxy chromophore—characterized by a chlorinated aromatic ring conjugated with an ether oxygen—exhibits intense

transitions in the deep UV range (220–232 nm) and weaker transitions near 280 nm[1][2]. Because maximum analytical sensitivity is achieved at these lower wavelengths, analysts are forced to operate near the UV cutoffs of common mobile phase solvents. This creates a highly sensitive optical environment where minor chemical, physical, or mechanical fluctuations manifest as severe baseline noise.

This guide provides diagnostic logic, root-cause analysis, and self-validating protocols to stabilize UV baselines during chlorophenoxy analysis.

Diagnostic Logic: Isolating the Source of Baseline Anomalies

Before adjusting method parameters, you must classify the noise profile. The following diagnostic tree illustrates the logical workflow for isolating optical, physical, and chemical baseline disturbances.

Logical workflow for diagnosing and resolving UV baseline anomalies in HPLC systems.

Core Troubleshooting Guides (FAQs)

Q: Why does my baseline drift upward severely during gradient elution of chlorophenoxy acids? Causality: Chlorophenoxy herbicides (e.g., 2,4-D, MCPA) are typically detected at their UV absorbance maxima of 220–232 nm[1][2]. When running a gradient at these low wavelengths, the changing concentration of your organic modifier or acidic additive (like trifluoroacetic acid, TFA) alters the optical density of the mobile phase[3][4]. For instance, 0.1% formic acid has a UV cutoff of ~210 nm, meaning it absorbs UV light significantly at 220 nm[5]. As the gradient progresses, the detector registers the increasing chemical absorbance of the solvent itself, resulting in a proportional baseline drift. Solution: If mass spectrometry (MS) compatibility is not required, switch your aqueous buffer to 10 mM phosphoric acid, which has a highly transparent UV cutoff of ~190 nm[5]. If MS compatibility is necessary, ensure that your additive (e.g., 0.1% TFA) is balanced precisely in both Mobile Phase A (aqueous) and Mobile Phase B (organic) to maintain a constant optical density throughout the run.

Q: How do I eliminate erratic, high-frequency noise spikes in my chromatogram? Causality: High-frequency, irregular spikes are rarely chemical in nature; they are almost exclusively physical or optical phenomena[4]. The most common culprits are micro-bubbles outgassing within the detector flow cell or an aging deuterium lamp experiencing arc wander[6][7]. As solvent exits the column and enters the flow cell, it experiences a pressure drop. If the solvent is not thoroughly degassed, dissolved gases precipitate out as micro-bubbles. When these bubbles pass through the UV light path, they scatter the light, causing a sharp drop in transmittance that the detector records as a massive absorbance spike[6]. Solution: Verify that your inline vacuum degasser is fully operational. To definitively suppress outgassing, attach a backpressure restrictor (e.g., a narrow-bore PEEK capillary) to the outlet of the UV flow cell. This maintains a slight positive pressure within the cell, keeping residual gases dissolved[8].

Q: What causes sinusoidal baseline disturbances when using TFA or phosphate buffers? Causality: Sinusoidal or rhythmic baseline noise is a hallmark of improper mobile phase mixing[6]. When binary or quaternary pumps fail to homogenize solvents perfectly, alternating "slugs" of high- and low-absorbance mobile phase enter the flow cell. This is highly pronounced with additives like TFA at low wavelengths (<230 nm) because even micro-variations in TFA concentration cause measurable shifts in UV absorbance[3][7]. Solution: Install a post-pump static mixer to increase the system's delay volume and improve fluid homogenization[6]. Note that while this dampens the noise, it will slightly increase your gradient delay volume, which may require minor method timing adjustments.

Quantitative Data Reference Tables

To minimize baseline noise, the UV cutoff of your mobile phase must be at least 10–20 nm below the detection wavelength of your target chlorophenoxy analyte.

Table 1: UV Cutoffs of Common Mobile Phase Additives [5]

Additive	Typical Concentration	UV Cutoff (nm)	Suitability for Chlorophenoxy Analysis (220-230 nm)
Phosphoric Acid	10 mM	190	Excellent (Non-MS compatible; highly transparent)
Trifluoroacetic Acid (TFA)	0.1% v/v	190-210	Moderate (Requires precise A/B balancing)
Formic Acid	0.1% v/v	210	Poor (High background noise at 220 nm)

| Acetic Acid | 1.0% v/v | 230 | Unsuitable (Cutoff overlaps with analyte absorbance) |

Table 2: Typical UV Absorbance Maxima for Chlorophenoxy Herbicides [1][2] | Analyte | Primary

(nm) | Secondary (nm) | |---|---|---| | 2,4-Dichlorophenoxyacetic acid (2,4-D) | 228-230 | 283 | | 4-Chloro-2-methylphenoxyacetic acid (MCPA) | 228-232 | 280 | | Mecoprop (MCPP) | 230 | 280 | | 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T) | 230 | 288 |

Self-Validating Experimental Protocols

Protocol 1: Diagnostic Isolation of Baseline Noise Source

Objective: Systematically isolate whether baseline noise is originating from the column chemistry, the pump mixing mechanics, or the detector optics.

• Remove the Variable of Chemistry: Uninstall the analytical column and replace it with a zero-dead-volume union.

• Establish Baseline Flow: Pump a pre-mixed, isocratic mobile phase (e.g., 50:50 Water/Acetonitrile) at your standard flow rate (e.g., 1.0 mL/min).

• Validation Check 1 (Column/Mixing): Monitor the baseline for 10 minutes. If the noise completely stabilizes, the previous noise was caused by either column contamination or poor gradient mixing. If the noise persists, proceed to Step 4.

• Isolate the Detector: Stop the pump flow completely so the flow cell is filled with static solvent.

• Validation Check 2 (Optical/Physical): Observe the baseline at zero flow. If the noise instantly stops, the issue is pump pulsation or solvent outgassing (bubbles)[4]. If the erratic fluctuations continue at zero flow, the issue is definitively optical or electrical (e.g., a failing deuterium lamp or dirty flow cell windows)[4].

Protocol 2: High-Fidelity Mobile Phase Preparation for Low-UV Detection

Objective: Formulate mobile phases that prevent gradient drift and optical scattering during deep UV detection.

• Select the Optimal Modifier: Choose an additive with a UV cutoff well below your target wavelength. For 2,4-D detection at 230 nm, use 10 mM phosphoric acid[5].

• Particulate Elimination: Filter all aqueous buffers through a 0.22 µm membrane. Particulate matter scatters UV light, artificially inflating baseline absorbance.

• Optical Density Balancing: If using a UV-absorbing additive like TFA in a gradient method, add the exact same concentration to both Mobile Phase A and Mobile Phase B (e.g., 0.1% TFA in Water and 0.1% TFA in Acetonitrile)[6].

• Validation Check (The Blank Gradient): Run a "blank gradient" by injecting 0 µL of pure solvent and running your full gradient method. Evaluate the baseline. A successfully balanced mobile phase system will exhibit a baseline drift of less than 5 mAU across the entire gradient profile.

References

1.[3] Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science |3 2.[8] HPLC Troubleshooting Mini Guide - Baseline Issues | Phenomenex | 8 3.[4] Shimadzu Baseline Disturbance | Shimadzu | 4 4.[6] HPLC Diagnostic Skills Vol I – Noisy Baselines | Element Lab Solutions | 6 5.[7] The LCGC Blog: HPLC Diagnostic Skills–Noisy Baselines | Chromatography Online | 7 6. Wavelength cutoffs for mixed mobile phases | Waters Corporation | 7.[1] Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method | PMC / NIH | 1 8.[2] Multiresidue determination of chlorophenoxy acid herbicides in human urine samples by use of solid-phase extraction and capillary LC-UV detection | PubMed / NIH | 2 9.[5] Mobile Phase Buffers in Liquid Chromatography: The Buffer–Detector Battle | Chromatography Online | 5

Sources

• 1. Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multiresidue determination of chlorophenoxy acid herbicides in human urine samples by use of solid-phase extraction and capillary LC-UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 4. Shimadzu Baseline Disturbance [shimadzu.nl]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. phenomenex.com [phenomenex.com]

Reference Data & Comparative Studies

A Comparative Guide to 1H NMR Chemical Shifts: Alpha- vs. Beta-Phenoxy Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and chemical research, the precise structural elucidation of molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a cornerstone technique for this purpose. This guide offers an in-depth comparison of the 1H NMR chemical shift differences between alpha- and beta-phenoxy acids, providing experimental data, mechanistic explanations, and a detailed protocol for analysis. Understanding these nuances is critical for researchers working with these common structural motifs in drug discovery and organic synthesis.

The Fundamental Distinction: Proximity to the Anisotropic Ring

The key differentiator in the 1H NMR spectra of alpha- and beta-phenoxy acids lies in the positioning of the aliphatic protons relative to the phenoxy group's aromatic ring. This proximity dictates the extent to which these protons are influenced by the ring's magnetic anisotropy. The circulation of π-electrons in the benzene ring generates a powerful local magnetic field.[1] This induced field creates distinct shielding and deshielding zones around the ring. Protons located in the plane of the ring (deshielding zone) experience a stronger effective magnetic field and thus resonate at a higher chemical shift (downfield), while those positioned above or below the ring (shielding zone) experience a weaker field and resonate at a lower chemical shift (upfield).[2][3]

In alpha-phenoxy acids, the alpha-proton is directly attached to the carbon bearing the phenoxy group, placing it in close spatial proximity to the deshielding region of the aromatic ring. Conversely, the beta-protons in beta-phenoxy acids are one carbon further removed, diminishing the influence of this anisotropic effect.

Comparative Analysis of 1H NMR Spectra

Let's examine the experimental data for two representative compounds: 2-phenoxypropionic acid (an alpha-phenoxy acid) and 3-phenoxypropionic acid (a beta-phenoxy acid).

Compound	Structure	Proton of Interest	Chemical Shift (ppm)
2-Phenoxypropionic acid		α-H	~4.78
3-Phenoxypropionic acid		α-CH2	~2.90
β-CH2	~4.28

Note: Chemical shifts are approximate and can vary slightly based on solvent and concentration.[4][5]

As the data clearly indicates, the alpha-proton in 2-phenoxypropionic acid is significantly deshielded, appearing at a much higher chemical shift (~4.78 ppm) compared to the alpha-protons in 3-phenoxypropionic acid (~2.90 ppm). This substantial downfield shift is a direct consequence of the anisotropic effect of the nearby aromatic ring.

The beta-protons of 3-phenoxypropionic acid, being directly attached to the oxygen atom, also experience a notable deshielding effect, resonating around 4.28 ppm. However, the alpha-protons in this molecule are further away from the direct influence of both the electronegative oxygen and the aromatic ring, resulting in their more upfield chemical shift.

Visualizing the Anisotropic Effect

The following diagram illustrates the concept of aromatic ring anisotropy and its influence on nearby protons.

Caption: Anisotropic effect of an aromatic ring leading to deshielding of protons in the plane of the ring.

Experimental Protocol for 1H NMR Analysis

This section provides a standardized protocol for acquiring high-quality 1H NMR spectra of alpha- and beta-phenoxy acids.

1. Sample Preparation:

• Weighing: Accurately weigh 5-10 mg of the phenoxy acid sample.[6]

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl3) is a common choice for these compounds.[5][7] Deuterated dimethyl sulfoxide (DMSO-d6) can also be used, particularly for less soluble compounds.[8]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.[6] Ensure the solution height is around 4-5 cm.[6]

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added (0 ppm reference).

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A 300-600 MHz NMR spectrometer is suitable for routine analysis.

• Tuning and Shimming: Tune the probe to the 1H frequency and perform shimming to optimize the magnetic field homogeneity and obtain sharp peaks.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Number of Scans: 8 to 16 scans are usually adequate for a sufficient signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is generally appropriate.

  • Spectral Width: Set a spectral width that encompasses the expected chemical shift range (e.g., 0-12 ppm).

3. Data Processing:

• Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectrum to the internal standard (TMS at 0 ppm) or the residual solvent peak (e.g., CHCl3 at 7.26 ppm).[9]

• Integration: Integrate the peaks to determine the relative number of protons corresponding to each signal.

Workflow for Comparative Analysis

The following diagram outlines the logical workflow for comparing the 1H NMR spectra of alpha- and beta-phenoxy acids.

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A Comparative Guide to the Metabolic Half-Life of Clofibric Acid and its 3-Methylbutanoic Analog

This guide provides an in-depth comparison of the metabolic half-life of the established lipid-lowering agent, clofibric acid, and its structural analog, 2-(4-chlorophenoxy)-3-methylbutanoic acid. As the metabolic stability of a drug candidate is a critical determinant of its dosing regimen and overall clinical success, this document synthesizes established data with metabolic principles to offer a predictive comparison. We will delve into the underlying biochemical pathways, present standardized experimental protocols for half-life determination, and analyze how subtle structural modifications can lead to significant differences in pharmacokinetic behavior.

Introduction: Structure as a Determinant of Metabolic Fate

In drug development, the journey from a promising lead compound to a marketed therapeutic is fraught with challenges, a primary one being the optimization of its Absorption, Distribution, Metabolism, and Excretion (ADME) profile. The metabolic half-life (t½)—the time required for the concentration of a drug in the body to be reduced by half—is a cornerstone of this profile. It dictates the frequency of dosing required to maintain therapeutic levels and is heavily influenced by the drug's chemical structure and its interaction with metabolic enzymes.

Clofibric acid, the active metabolite of the prodrug clofibrate, has been a reference compound in the fibrate class of dyslipidemia treatments for decades[1]. Its metabolic pathway is well-characterized, offering a solid benchmark for comparison. This guide examines a structural analog of clofibric acid where the 2-methylpropanoic acid moiety is replaced by a 3-methylbutanoic acid side chain. While direct experimental data for this specific analog is not prevalent in public literature, we can construct a robust, data-driven hypothesis of its metabolic fate by applying fundamental principles of medicinal chemistry and drug metabolism. This comparison will illuminate the critical role of steric hindrance in metabolic stability.

Molecular Structures and Physicochemical Properties

The seemingly minor structural alteration—shifting a methyl group from the alpha-carbon (C2) to the beta-carbon (C3) of the carboxylic acid side chain—has significant implications for the molecule's interaction with metabolic enzymes.

Compound	Structure
Clofibric Acid (2-(4-chlorophenoxy)-2-methylpropanoic acid)
3-Methylbutanoic Analog (2-(4-chlorophenoxy)-3-methylbutanoic acid)

A comparison of their key physicochemical properties is essential for understanding their potential behavior in a biological system.

Property	Clofibric Acid	3-Methylbutanoic Analog (Predicted)	Causality Behind Differences
Molecular Weight	214.65 g/mol	228.68 g/mol	Addition of a CH₂ group in the analog.
LogP	~3.3	Slightly Higher	Increased alkyl character may increase lipophilicity.
pKa	~4.7	~4.8	The electronic effect of the phenoxy group on the carboxylate is slightly attenuated by the extra methylene group, potentially making it a slightly weaker acid.

Comparative Metabolic Pathways

The primary route of elimination for most carboxylic acid-containing drugs is Phase II conjugation, specifically glucuronidation, which enhances water solubility and facilitates excretion.

Clofibric Acid: The metabolism of clofibric acid is dominated by the formation of an acyl glucuronide[2][3]. This reaction is catalyzed by UDP-glucuronosyltransferase (UGT) enzymes in the liver[4]. The bulky gem-dimethyl group on the carbon alpha to the carboxylic acid creates significant steric hindrance. This structural feature is known to slow the rate of enzymatic reactions, including glucuronidation[5][6]. While fibrates as a class have been associated with CYP3A4 metabolism, the primary clearance pathway for clofibric acid itself is glucuronidation[4]. Studies on the related compound fenofibric acid have identified UGT2B7 as the primary enzyme responsible, with minor contributions from UGT1A3 and UGT1A9[7].

3-Methylbutanoic Analog (Predicted Pathway): The analog also possesses a carboxylic acid group, making it a prime substrate for UGT-mediated glucuronidation. However, the key structural difference is the location of the methyl group. In the analog, the alpha-carbon is less sterically hindered (bearing only one hydrogen atom besides the main chain), which would predictably make the carboxylic acid more accessible to the active site of UGT enzymes. This reduced steric hindrance is expected to lead to a significantly faster rate of glucuronidation compared to clofibric acid[5].

Caption: Predicted metabolic pathways of Clofibric Acid and its analog.

Experimental Determination of Metabolic Half-Life

To empirically determine and compare the metabolic half-lives, standardized in vitro and in vivo protocols are employed. The choice of system—from subcellular fractions to whole organisms—provides different levels of insight into a compound's metabolic fate.

In Vitro Protocol: Human Liver Microsome (HLM) Stability Assay

This assay is a cornerstone of early ADME profiling, providing a rapid assessment of metabolic stability by measuring the disappearance of a parent drug over time. The use of HLMs is scientifically sound as they contain a high concentration of key Phase I (CYP) and Phase II (UGT) enzymes[8][9].

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of the test compounds.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Thaw pooled Human Liver Microsomes (e.g., from a commercial supplier) on ice. Dilute to a working concentration of 0.5 mg/mL in a 0.1 M potassium phosphate buffer (pH 7.4).

  • Prepare a 1 mM stock solution of each test compound (Clofibric Acid, 3-Methylbutanoic Analog) and a positive control (e.g., Midazolam for CYP3A4, Zidovudine for UGT2B7) in DMSO.

  • Prepare a cofactor solution containing NADPH (for Phase I) and UDPGA (for Phase II) in phosphate buffer. The inclusion of UDPGA is critical for assessing the glucuronidation pathway central to these compounds. Pore-forming agents like alamethicin may be added to ensure cofactor access to the UGT active sites within the microsomal lumen[8].

• Incubation:

  • Pre-warm the microsomal suspension and test compound working solutions to 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the cofactor solution to the microsomal suspension containing the test compound (final substrate concentration typically 1 µM; final DMSO concentration < 0.5%)[9].

  • Incubate the mixture at 37°C in a shaking water bath.

• Time-Point Sampling:

  • Aliquots are removed from the incubation mixture at specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

  • The reaction in each aliquot is immediately terminated ("quenched") by adding ice-cold acetonitrile (typically 2-3 volumes), which precipitates the proteins. An internal standard is included in the acetonitrile for accurate quantification.

• Sample Analysis:

  • Centrifuge the quenched samples to pellet the precipitated protein.

  • Analyze the supernatant using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining concentration of the parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of parent compound remaining versus time.

  • The slope of the linear regression line of this plot equals the elimination rate constant (k).

  • Calculate the in vitro half-life using the formula: t½ = 0.693 / k .

  • Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (k / microsomal protein concentration) .

Caption: Workflow for the in vitro Human Liver Microsome stability assay.

In Vivo Protocol: Rodent Pharmacokinetic (PK) Study

In vivo studies provide the most clinically relevant data, integrating all ADME processes. A rodent model, such as the Sprague-Dawley rat, is a standard choice for initial PK studies due to well-established protocols and physiological similarities to humans for many metabolic pathways[10][11].

Objective: To determine the in vivo half-life (t½), clearance (CL), volume of distribution (Vd), and oral bioavailability (%F) of the test compounds.

Step-by-Step Methodology:

• Animal Acclimation and Grouping:

  • Acclimate male Sprague-Dawley rats (8-10 weeks old) for at least one week.

  • Divide animals into groups for each compound and each route of administration (intravenous and oral), typically n=3-4 animals per time point or using a sparse sampling design.

• Dose Formulation and Administration:

  • Formulate each compound in a suitable vehicle (e.g., saline with 5% DMSO and 10% Solutol) for both intravenous (IV) and oral (PO) administration.

  • Administer a single dose. For example, 1-2 mg/kg for IV (via tail vein) and 5-10 mg/kg for PO (via oral gavage). The IV dose provides a baseline for 100% bioavailability[12].

• Blood Sampling:

  • Collect serial blood samples (approx. 100-200 µL) from a cannulated vessel (e.g., jugular vein) or via sparse sampling at predetermined time points (e.g., pre-dose, 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

  • Process blood to plasma by centrifugation and store at -80°C until analysis.

• Sample Analysis:

  • Extract the drug from plasma samples using protein precipitation or liquid-liquid extraction.

  • Quantify the concentration of the parent drug in each plasma sample using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Plot plasma concentration versus time for each compound and route.

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters, including:

    • t½ (Half-life): Time for plasma concentration to decrease by 50%.

    • Cmax: Maximum observed plasma concentration (for PO).

    • Tmax: Time to reach Cmax (for PO).

    • AUC (Area Under the Curve): Total drug exposure over time.

    • CL (Clearance): Volume of plasma cleared of the drug per unit time.

    • Vd (Volume of Distribution): Apparent volume into which the drug distributes.

    • %F (Oral Bioavailability): (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Comparative Analysis of Metabolic Half-Life

Based on the established data for clofibric acid and the structure-metabolism relationships discussed, we can populate a comparative table.

Parameter	Clofibric Acid (Experimental Data)	3-Methylbutanoic Analog (Predicted Outcome)	Scientific Rationale for Prediction
Primary Metabolic Pathway	Acyl Glucuronidation[8]	Acyl Glucuronidation	Presence of a carboxylic acid moiety makes it a prime substrate for UGT enzymes[13][14].
In Vitro t½ (HLM)	Moderately Stable	Low Stability (Short t½)	The α-carbon in the analog is less sterically hindered, allowing for more rapid access and turnover by UGT enzymes[5].
In Vivo t½ (Human)	12 - 25 hours[8][15]	Significantly Shorter (< 8 hours)	Faster glucuronidation will lead to more rapid systemic clearance and thus a shorter elimination half-life.
Intrinsic Clearance (CLint)	Low to Moderate	High	A higher rate of metabolism directly corresponds to a higher intrinsic clearance value.

Discussion: The Decisive Role of Steric Hindrance

The comparison between clofibric acid and its 3-methylbutanoic analog serves as a classic textbook example of how medicinal chemists can modulate metabolic stability through subtle structural modifications. The primary driver of the predicted difference in half-life is steric hindrance around the site of metabolism—the carboxylic acid.

• Clofibric Acid's Stability: The two methyl groups on the alpha-carbon act as bulky "guards," sterically shielding the carboxylic acid. This conformation makes it difficult for the large UGT enzyme to achieve an optimal binding orientation for the conjugation reaction with UDPGA to occur. The result is a slower rate of metabolism, leading to a lower intrinsic clearance and a longer in vivo half-life of 12-25 hours, which is suitable for once or twice-daily dosing[8][15].

• Analog's Predicted Instability: By shifting the methyl group to the beta-position, the steric shield around the carboxylic acid is removed. The alpha-carbon is now much more accessible. This increased accessibility is hypothesized to dramatically increase the rate of glucuronidation. A faster metabolic rate translates directly to higher clearance and a significantly shorter half-life. Such a short half-life would likely be disadvantageous for a therapeutic agent, potentially requiring more frequent dosing to maintain efficacy and leading to greater patient compliance challenges.

Conclusion

This comparative guide illustrates the profound impact of molecular architecture on metabolic stability. Clofibric acid's structure, featuring gem-dimethyl substitution at the alpha-position to its carboxylic acid, imparts significant metabolic stability, resulting in a long plasma half-life. In contrast, its 3-methylbutanoic analog is predicted to have a much shorter half-life due to reduced steric hindrance at the site of glucuronidation, leading to more rapid metabolic clearance.

This analysis, grounded in established metabolic principles and supported by standardized experimental protocols, underscores the importance of early-stage ADME assessment in drug discovery. Understanding these structure-metabolism relationships allows researchers to rationally design molecules with optimized pharmacokinetic profiles, ultimately increasing the probability of developing safe and effective medicines.

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• Trottier, J., et al. (2006). Human UDP-glucuronosyltransferase (UGT)1A3 enzyme conjugates chenodeoxycholic acid in the liver.
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A Researcher's Guide to Differentiating 3-(4-Chlorophenoxy)-3-methylbutanoic acid and MCPB Herbicide

In the fields of agrochemical research, environmental analysis, and drug development, the precise identification of molecular structures is paramount. Structural isomers, compounds sharing the same molecular formula but differing in atomic arrangement, often present significant analytical challenges. A case in point is the differentiation of 3-(4-Chlorophenoxy)-3-methylbutanoic acid, a potential compound of interest in synthetic chemistry, from the well-established phenoxybutyric herbicide, 4-(4-chloro-2-methylphenoxy)butanoic acid, commonly known as MCPB.[1][2]

While both compounds possess the molecular formula C11H13ClO3 and a molecular weight of 228.67 g/mol , their distinct structural architectures lead to different chemical properties and biological activities.[1][2][3] MCPB, for instance, functions as a selective herbicide that is metabolized by susceptible plants into the more active MCPA, disrupting cell growth.[1] The biological activity of 3-(4-Chlorophenoxy)-3-methylbutanoic acid is not as well-documented, making unambiguous identification crucial to avoid misinterpretation of experimental results.

This guide provides a comprehensive comparison of these two molecules and details robust analytical methodologies for their unequivocal differentiation. We will explore how subtle differences in their molecular frameworks can be exploited using modern spectroscopic and chromatographic techniques.

Part 1: Molecular Profile and Structural Disparity

A foundational understanding of the structural differences between these two isomers is the first step in selecting an appropriate analytical strategy.

Table 1: Comparative Profile of 3-(4-Chlorophenoxy)-3-methylbutanoic acid and MCPB

Feature	3-(4-Chlorophenoxy)-3-methylbutanoic acid	MCPB (4-(4-chloro-2-methylphenoxy)butanoic acid)
CAS Number	1226272-36-1[3]	94-81-5[1]
Molecular Formula	C11H13ClO3	C11H13ClO3
Molecular Weight	228.67 g/mol [3]	228.67 g/mol [1]
Primary Application	Research chemical	Selective Herbicide[4][5]
Melting Point	Not widely reported	100 °C[2][6]
Solubility in Water	Not widely reported	44 mg/L at 25 °C[6][7]

The critical distinction lies in the connectivity of the phenoxy group to the butanoic acid chain and the substitution pattern on the aromatic ring.

Caption: Chemical structures of the two isomeric compounds.

In 3-(4-Chlorophenoxy)-3-methylbutanoic acid , the chlorophenoxy moiety is attached to the third carbon of the butanoic acid chain, which is a quaternary carbon also bonded to a methyl group. In MCPB , the phenoxy group is attached to the terminal (fourth) carbon of the butanoic acid chain, and the aromatic ring itself contains a methyl group at the C2 position. This fundamental variance in atomic arrangement is the key to their analytical differentiation.

Part 2: Spectroscopic Differentiation

Spectroscopic methods provide detailed information about a molecule's structure by measuring its interaction with electromagnetic radiation. Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are the most definitive techniques for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. Both ¹H (proton) and ¹³C (carbon) NMR will yield distinctly different spectra for the two isomers.

¹H NMR Spectroscopy: The Proton Environment

• 3-(4-Chlorophenoxy)-3-methylbutanoic acid: The proton NMR spectrum is expected to be relatively simple. The protons of the butanoic acid chain will appear as two singlets: one for the methyl group (CH₃) and another for the methylene group (CH₂) adjacent to the carboxylic acid. The aromatic protons will show a characteristic AA'BB' system (two doublets) due to the para-substitution.

• MCPB: The spectrum will be more complex. The butanoic acid chain protons will exhibit more intricate splitting patterns, likely two multiplets (e.g., a quintet and a triplet) for the two central methylene groups and a triplet for the methylene group adjacent to the carboxylic acid. The aromatic region will show three distinct signals due to the 1,2,4-trisubstitution pattern. Additionally, a singlet for the methyl group attached to the aromatic ring will be present.

¹³C NMR Spectroscopy: The Carbon Skeleton

• 3-(4-Chlorophenoxy)-3-methylbutanoic acid: A key diagnostic signal will be the presence of a quaternary carbon signal in the aliphatic region, corresponding to the C3 carbon bonded to the oxygen, the methyl group, and two other carbons.

• MCPB: The ¹³C NMR spectrum will lack this quaternary carbon in the aliphatic region. Instead, it will show four distinct signals for the four carbons of the butanoic acid chain.

Table 2: Predicted ¹H NMR and ¹³C NMR Distinguishing Features

Feature	3-(4-Chlorophenoxy)-3-methylbutanoic acid	MCPB
¹H Aliphatic Signals	- One singlet (CH₃ group)- One singlet (CH₂ group)	- One singlet (ring CH₃)- Three multiplets (CH₂-CH₂-CH₂ chain)
¹H Aromatic Signals	Two doublets (para-substitution)	Three distinct aromatic signals
¹³C Aliphatic Signals	Quaternary carbon present	No quaternary carbon; four secondary/primary carbons

Mass Spectrometry (MS)

Mass spectrometry differentiates molecules based on their mass-to-charge ratio (m/z) and their fragmentation patterns. While both isomers have the same molecular mass, their fragmentation under techniques like Electron Ionization (EI) will be different due to the varying bond strengths and stabilities of the resulting fragments.

• 3-(4-Chlorophenoxy)-3-methylbutanoic acid: Fragmentation is likely to occur via cleavage adjacent to the quaternary carbon. A prominent fragment would be the acylium ion [M-O-Aryl]⁺ or fragments resulting from the loss of the carboxylic acid group.

• MCPB: A characteristic fragmentation pathway for phenoxy herbicides is the cleavage of the ether bond. This would result in a fragment ion corresponding to the 4-chloro-2-methylphenoxyl radical or cation. Alpha cleavage relative to the carboxylic acid is also expected.

Caption: Predicted primary mass spectrometry fragmentation pathways.

Infrared (IR) Spectroscopy

IR spectroscopy identifies functional groups within a molecule.[8][9][10] While both compounds will show characteristic absorptions for the O-H stretch (broad, ~2500-3300 cm⁻¹) and C=O stretch (~1700-1725 cm⁻¹) of the carboxylic acid, and C-O ether stretches, the "fingerprint region" (below 1500 cm⁻¹) will differ.[8][11] These differences arise from the distinct bending vibrations of the entire molecule and the C-H out-of-plane bending associated with the different aromatic substitution patterns. While not as definitive as NMR or MS for telling the isomers apart, it can serve as a supplementary verification technique.

Part 3: Chromatographic Separation

Chromatographic techniques are essential for separating components of a mixture and can be highly effective in distinguishing isomers. The choice between gas or liquid chromatography depends on the analyte's volatility and thermal stability.

High-Performance Liquid Chromatography (HPLC)

HPLC is an ideal method for analyzing these non-volatile carboxylic acids.[12][13] The structural differences between the isomers result in different polarities and shapes, leading to differential retention on an HPLC column.

Experimental Protocol: Reversed-Phase HPLC

• Column Selection: A standard C18 (octadecylsilica) column is a suitable starting point, as it separates compounds based on hydrophobicity.

• Mobile Phase: A gradient elution using a mixture of acidified water (e.g., 0.1% formic or acetic acid) and an organic solvent like acetonitrile or methanol is recommended. The acid in the mobile phase suppresses the ionization of the carboxylic acid group, leading to better peak shape and retention.[12][14]

• Sample Preparation: Dissolve accurately weighed samples of the compounds in the mobile phase or a compatible solvent (e.g., acetonitrile).

• Detection: UV detection at a wavelength around 280 nm should be effective due to the presence of the aromatic ring.[12]

• Data Analysis: The two isomers will elute at different retention times. Based on their structures, MCPB, with its longer, more flexible alkyl chain, might be slightly more retained (longer retention time) on a C18 column than the more compact 3-(4-Chlorophenoxy)-3-methylbutanoic acid, but this must be confirmed experimentally.

Gas Chromatography (GC)

Direct analysis of these carboxylic acids by GC is challenging due to their low volatility and tendency to degrade at high temperatures. Therefore, a derivatization step is necessary to convert them into more volatile esters.

Experimental Protocol: GC with Derivatization

• Derivatization: The carboxylic acid functional group must be converted to an ester, typically a methyl ester. This can be achieved using reagents like diazomethane, BF₃/methanol, or by forming the acid chloride followed by reaction with methanol. EPA methods for phenoxy-acid herbicides often detail such procedures.[15]

• Column Selection: A mid-polarity capillary column (e.g., a 5% phenyl-methylpolysiloxane) is appropriate for separating the resulting methyl esters.

• Instrumentation: A GC system equipped with an Electron Capture Detector (ECD) would be highly sensitive due to the presence of the chlorine atom. Alternatively, a Mass Spectrometer (GC-MS) can be used as the detector for definitive identification based on both retention time and mass spectrum.[16]

• Data Analysis: The derivatized isomers will have distinct retention times. The GC-MS data will provide a second layer of confirmation, showing the mass spectra of the separated methyl esters, which will exhibit the predictable fragmentation patterns discussed earlier.

Part 4: Recommended Analytical Workflow

For researchers requiring absolute certainty in distinguishing between these two compounds, a multi-step, self-validating workflow is recommended.

Caption: A logical workflow for the differentiation and identification process.

Conclusion

References

• Chromatographic separation of chlorophenoxy acid herbicides and their radiolytic degradation products in water samples. (2004). Water Research, 38(14-15), 3259-64. [Link]

• Rapid chromatographic methods for the identification and determination of chlorophenoxy herbicides. (n.d.). Arhiv za higijenu rada i toksikologiju. [Link]

• Spectroscopy of Carboxylic Acid Derivatives. (2025, August 15). Fiveable. [Link]

• MCPB. (n.d.). Wikipedia. [Link]

• Enantiomeric separation of chlorophenoxy acid herbicides by nano liquid chromatography‐UV detection on a vancomycin‐based chiral stationary phase. (n.d.). Sílice (CSIC). [Link]

• Spectroscopy of Carboxylic Acid Derivatives. (2020, February 7). Oregon State University. [Link]

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• 21.10: Spectroscopy of Carboxylic Acid Derivatives. (2022, September 24). Chemistry LibreTexts. [Link]

• MCPB-sodium. (n.d.). PubChem. [Link]

• HPLC Analysis of Herbicide 2,4-D on Coresep 100 Mixed-Mode Column. (n.d.). HELIX Chromatography. [Link]

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• Nufarm MCPB-400 Selective Herbicide. (n.d.). HerbiGuide. [Link]

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• Determination of phenoxyacid herbicides and their phenolic metabolites in surface and drinking water. (2025, August 6). ResearchGate. [Link]

• Determination of phenoxy herbicides in water samples using phase transfer microextraction with simultaneous derivatization followed by GC-MS analysis. (2012, September 20). PubMed. [Link]

• Analysis of Acidic Herbicides with respect to the related residue definitions. (2016, August 8). relana. [Link]

• Overview of herbicide mechanisms of action. (n.d.). PubMed. [Link]

• Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS. (n.d.). eConference.io. [Link]

• Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. (n.d.). EPA. [Link]

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• 7. echemi.com [echemi.com]
• 8. fiveable.me [fiveable.me]
• 9. Spectroscopy of Carboxylic Acid Derivatives [sites.science.oregonstate.edu]
• 10. Video: Spectroscopy of Carboxylic Acid Derivatives [jove.com]
• 11. 21.10 Spectroscopy of Carboxylic Acid Derivatives – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 12. Chromatographic separation of chlorophenoxy acid herbicides and their radiolytic degradation products in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Rapid chromatographic methods for the identification and determination of chlorophenoxy herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. archivedproceedings.econference.io [archivedproceedings.econference.io]
• 15. epa.gov [epa.gov]
• 16. Determination of phenoxy herbicides in water samples using phase transfer microextraction with simultaneous derivatization followed by GC-MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for C11H13ClO3 Isomers According to ICH Guidelines

Introduction: The Imperative of Isomer-Specific Validation in Pharmaceutical Analysis

In the landscape of pharmaceutical development and quality control, the chemical formula of an active pharmaceutical ingredient (API) tells only part of its story. Molecules with the same formula, such as the C11H13ClO3 isomers, can exist in different spatial arrangements (isomers), each potentially possessing unique pharmacological, toxicological, and metabolic profiles. For instance, the therapeutic activity of a chiral drug may reside in one enantiomer, while the other could be inactive or even harmful.[1] Therefore, the ability to separate, identify, and quantify these individual isomers is not merely an analytical task; it is a fundamental requirement for ensuring drug safety and efficacy.

This guide provides a comprehensive framework for the validation of analytical methods for C11H13ClO3 isomers, grounded in the rigorous standards of the International Council for Harmonisation (ICH) Q2(R1) guideline.[2][3][4][5] As researchers, scientists, and drug development professionals, our objective extends beyond simply generating data. We must demonstrate that our analytical procedures are unequivocally "suitable for their intended purpose," a cornerstone principle of the ICH.[4][5] This guide is structured to provide not just the procedural steps but the scientific rationale behind them, empowering you to develop and validate robust, reliable, and regulatory-compliant analytical methods.

The Analytical Challenge: Deconstructing C11H13ClO3 Isomerism

The molecular formula C11H13ClO3 can represent several isomeric compounds. A prominent example is Cloprop , or 2-(3-chlorophenoxy)propanoic acid. The analytical challenge arises from its structural features:

• Positional Isomers: The chlorine atom can be located at different positions on the phenyl ring (ortho-, meta-, para-), resulting in distinct chemical entities with different physical properties.

• Chiral Center: The alpha-carbon of the propanoic acid moiety is a chiral center, meaning Cloprop exists as a pair of enantiomers (R- and S-forms).

Consequently, a comprehensive analytical method must be able-not just to quantify the total amount of the drug but to resolve and measure each relevant isomer as a potential impurity or as the active substance itself. This requires a high degree of specificity, a key parameter in method validation.

Comparative Analysis of Analytical Techniques: Choosing the Right Tool

The separation of closely related isomers, particularly enantiomers, necessitates high-resolution chromatographic techniques.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

HPLC is the predominant technique for this application due to its versatility and efficiency. The choice of stationary phase is critical for achieving the required selectivity.[6][7]

• Conventional Reversed-Phase (RP-HPLC): Using standard C8 or C18 columns, RP-HPLC can effectively separate positional isomers based on differences in their polarity. However, it cannot resolve enantiomers, which have identical physical properties in a non-chiral environment.

• Chiral HPLC: To separate enantiomers, a chiral environment is essential. This is most commonly achieved by using a Chiral Stationary Phase (CSP).[6][8] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are widely used and highly effective for a broad range of compounds.[1][6] They provide the necessary stereospecific interactions to differentiate between the R- and S-enantiomers.

Alternative Techniques

• Gas Chromatography (GC): GC can be used, but often requires derivatization of the acidic and polar C11H13ClO3 molecule to make it volatile. This adds complexity and a potential source of error to the analysis.

• Supercritical Fluid Chromatography (SFC): SFC is a powerful tool for chiral separations and can be faster than HPLC, but the instrumentation is less common in standard QC labs.[7]

• Capillary Electrophoresis (CE): CE offers high efficiency for chiral separations, particularly when cyclodextrins are used as chiral selectors in the buffer.[9]

For this guide, we will focus on validating a Chiral Reversed-Phase HPLC method , as it represents the most robust and widely applicable approach for simultaneously quantifying positional and chiral isomers of C11H13ClO3.

Visualizing the Validation Workflow

The validation process is a logical sequence of experiments designed to demonstrate that a method is fit for purpose. The following diagram illustrates the typical workflow for validating an analytical method for quantifying isomers.

Sources

• 1. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 2. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
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A Comparative Guide to the Binding Affinity of Fibrate Analogs for Peroxisome Proliferator-Activated Receptors (PPARs)

This guide provides a comprehensive comparison of the binding affinities of common fibrate analogs to the three peroxisome proliferator-activated receptor (PPAR) isotypes: PPARα, PPARδ (also known as PPARβ/δ), and PPARγ. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data with field-proven insights into the methodologies used for their determination.

Introduction: PPARs and Fibrates

Peroxisome proliferator-activated receptors (PPARs) are a group of ligand-activated transcription factors belonging to the nuclear hormone receptor superfamily.[1][2] There are three distinct isotypes—PPARα, PPARδ, and PPARγ—each with unique tissue distribution and physiological roles.[1][3] These receptors are central regulators of lipid and glucose metabolism, energy homeostasis, and inflammation.[2][4]

• PPARα is highly expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, kidney, and brown adipose tissue.[3] Its activation primarily regulates the expression of genes involved in fatty acid uptake and oxidation.[5][6]

• PPARγ is most abundant in adipose tissue, the large intestine, and macrophages.[2][3] It is a key regulator of adipogenesis, lipid storage, and insulin sensitivity.[1]

• PPARδ is ubiquitously expressed and is involved in fatty acid oxidation, particularly in skeletal and cardiac muscle, as well as regulating blood glucose and cholesterol levels.[1]

Fibrates are a class of amphipathic carboxylic acid drugs used for treating dyslipidemia, primarily by lowering plasma triglycerides and increasing high-density lipoprotein (HDL) cholesterol levels.[6] Their therapeutic effects are mediated through the activation of PPARs, predominantly PPARα.[6][7] Upon activation by a ligand, such as a fibrate, the PPAR receptor undergoes a conformational change, forms a heterodimer with the retinoid X receptor (RXR), and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes, thereby modulating their transcription.[2][8][9] Understanding the binding affinity and selectivity of different fibrate analogs for each PPAR isotype is crucial for designing more effective and safer therapeutics.

PPAR Signaling Pathway Overview

The canonical pathway for PPAR activation involves ligand binding, which triggers a series of molecular events culminating in the regulation of gene expression. This process is essential for the physiological effects of fibrates.

Caption: Canonical PPAR signaling pathway activated by fibrate binding.

Comparative Binding Affinity of Fibrate Analogs

The affinity of a fibrate for a PPAR isotype is a key determinant of its pharmacological profile. This affinity is typically quantified by the half-maximal effective concentration (EC50) in functional assays or the inhibitor constant (Ki) in binding assays. Lower values indicate higher potency or affinity. The following table summarizes publicly available data for several common fibrates.

Note on Data Interpretation: The values presented are compiled from various studies and methodologies (e.g., cell-based transactivation assays, radioligand binding assays). Direct comparison between values obtained from different assay types should be made with caution. The primary purpose is to illustrate the relative potency and selectivity profile of each compound.

Fibrate Analog	PPARα Affinity (EC50/Ki)	PPARδ Affinity (EC50)	PPARγ Affinity (EC50)	Key Observations & References
Bezafibrate	30.4 µM (EC50)	86.7 µM	178 µM	Pan-agonist with preference for PPARα.[10] It is known to activate all three PPAR subtypes.[10]
Fenofibric Acid	9.47 µM (EC50)	No significant activation	61.0 µM	Primarily a PPARα agonist, with secondary activity on PPARγ.[10] Fenofibrate is a prodrug converted to fenofibric acid.[11]
Clofibrate	55 µM (EC50)	Not widely reported	~500 µM	Considered a first-generation fibrate with relatively low affinity, primarily targeting PPARα.[7][12]
Gemfibrozil	~230 µM (Ki)	Not a significant activator	Not a significant activator	Considered a low-affinity ligand for PPARα.[13][14]
Pemafibrate	1.40 nM (EC50)	1.39 µM	> 5 µM	A highly potent and selective PPARα modulator (SPPARMα) with significantly higher affinity for PPARα compared to other fibrates.[11][15]

Experimental Methodologies for Determining Binding Affinity

Accurate determination of binding affinity is paramount in drug discovery. Several robust, high-throughput methods are employed to screen and characterize interactions between ligands like fibrates and nuclear receptors.[16][17]

Scintillation Proximity Assay (SPA)

Causality and Rationale: SPA is a homogeneous (no-wash) radioligand binding assay that is highly amenable to high-throughput screening.[18][19] The principle relies on the fact that β-particles emitted from common radioisotopes (like ³H) travel only a short distance in an aqueous environment.[19] By immobilizing the target receptor (e.g., PPAR-LBD) onto scintillant-impregnated microbeads, only radioligands that are bound to the receptor will be close enough to excite the scintillant and produce a light signal.[19][20][21] This eliminates the need for a physical separation step to remove unbound radioligand, streamlining the workflow and improving reproducibility.[18]

• Bead-Receptor Coupling:

  • Couple purified, recombinant PPAR ligand-binding domain (LBD) protein (e.g., GST-tagged hPPARα-LBD) to appropriate SPA beads (e.g., glutathione-coated PVT beads). This is typically done by incubating the protein and beads together for a set period.

• Assay Plate Preparation:

  • In a microplate (e.g., 384-well), add assay buffer, the PPAR-LBD-coupled SPA beads, and a known, fixed concentration of a high-affinity radioligand (e.g., [³H]-GW2331).[22][23]

• Competitive Binding:

  • Add varying concentrations of the unlabeled test compound (e.g., a fibrate analog) to the wells. Include control wells with no test compound (for maximum binding) and wells with a high concentration of a known non-radioactive ligand (for non-specific binding).

• Incubation:

  • Seal the plate and incubate at room temperature for a sufficient time (e.g., 1-2 hours) to allow the binding reaction to reach equilibrium.

• Signal Detection:

  • Measure the light output from each well using a microplate scintillation counter. The signal is directly proportional to the amount of radioligand bound to the receptor on the beads.

• Data Analysis:

  • Plot the signal (e.g., counts per minute) against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of test compound that displaces 50% of the radioligand).

  • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

Causality and Rationale: TR-FRET assays are another powerful homogeneous assay format that offers high sensitivity and is less prone to interference from compound autofluorescence or light scattering.[24] The assay uses a lanthanide chelate (e.g., Europium or Terbium) as a donor fluorophore, which has a long fluorescence lifetime.[24][25] Energy transfer to an acceptor fluorophore only occurs when the donor and acceptor are in close proximity (~10 nm).[25][26] By using a time-delay measurement, short-lived background fluorescence is eliminated, resulting in a high signal-to-noise ratio.[24]

• Reagent Preparation:

  • Utilize a tagged PPAR-LBD (e.g., GST-tagged) and a fluorescently-labeled antibody against that tag (e.g., Terbium-labeled anti-GST antibody) to serve as the donor.

  • Use a fluorescently-labeled ligand (tracer) that binds to the PPAR-LBD as the acceptor.

• Assay Plate Preparation:

  • Add assay buffer, the tagged PPAR-LBD, and the donor-labeled antibody to the wells of a microplate.

• Competitive Binding:

  • Add varying concentrations of the unlabeled test compound (fibrate analog).

  • Add a fixed concentration of the fluorescent ligand tracer to all wells.

• Incubation:

  • Incubate the plate at room temperature, protected from light, to allow the binding reaction to reach equilibrium.

• Signal Detection:

  • Read the plate using a TR-FRET-capable microplate reader.[26] The reader excites the donor (e.g., at 340 nm) and measures emission from both the donor (e.g., at 615 nm) and the acceptor (e.g., at 665 nm) after a time delay.[25][26]

• Data Analysis:

  • Calculate the ratio of the acceptor signal to the donor signal. This ratiometric measurement corrects for well-to-well variations.[26]

  • Plot the FRET ratio against the logarithm of the test compound concentration and fit the curve to determine the IC50 value.

Caption: Generalized workflow for a TR-FRET competitive binding assay.

Conclusion

The analysis of binding affinities reveals significant variation among fibrate analogs. Newer compounds like Pemafibrate demonstrate exceptionally high potency and selectivity for PPARα, representing a significant advancement over older, lower-affinity drugs like Clofibrate and Gemfibrozil. Bezafibrate stands out as a pan-agonist, while Fenofibric acid shows dual activity on PPARα and PPARγ. This data, generated through robust methodologies like SPA and TR-FRET, is fundamental for structure-activity relationship (SAR) studies and the rational design of next-generation PPAR modulators with improved efficacy and targeted activity for the treatment of metabolic diseases.

References

• Scintillation Proximity Assay (SPA)-Based Radioligand Binding for PPARα, PPARγ, and PPARδ Receptors. Methods in Molecular Biology.
• PPAR Signaling Pathway.
• PPAR Signaling Pathway.
• Components and signaling pathways of the PPAR system.
• PPAR- α -dependent hypolipidemic action of gemfibrozil.
• Development of a scintillation proximity assay for peroxisome proliferator-activated receptor gamma ligand binding domain. PubMed.
• Functional and Structural Insights into Human PPARα/δ/γ Subtype Selectivity of Bezafibrate, Fenofibric Acid, and Pemafibr
• Effects of the PPARα Agonist and Widely Used Antihyperlipidemic Drug Gemfibrozil on Hep
• Peroxisome Proliferator-Activated Receptor-Targeted Therapies: Challenges upon Infectious Diseases. PMC.
• Current in vitro high throughput screening approaches to assess nuclear receptor activ
• LANCE and LANCE Ultra TR-FRET Assays. Revvity.
• Protocol for LANCE Ultra TR-FRET Total BTK Detection Kit. Revvity.
• Peroxisome Proliferator–Activated Receptors as Transcriptional Nodal Points and Therapeutic Targets.
• NHR In Vitro Assays & Profiling - Binding & Functional. Eurofins Discovery.
• Indigo Biosciences Nuclear Receptor - Assays. IIVS.org.
• Clofibr
• Functional and Structural Insights into Human PPARα/δ/γ Subtype Selectivity of Bezafibrate, Fenofibric Acid, and Pemafibr
• Fatty acids and eicosanoids regulate gene expression through direct interactions with peroxisome proliferator-activ
• Gemfibrozil (CI-719) | Cytochrome P450 Inhibitor. MedchemExpress.com.
• Fatty acids and eicosanoids regulate gene expression through direct interactions with peroxisome proliferator-activ
• Implications of a peroxisome proliferator-activated receptor alpha (PPARα)
• Use of Scintillation Proximity Assay to Measure Radioligand Binding to Immobilized Receptors Without Separation of Bound from Free Ligand.
• Structural differences in the interaction of pemafibrate and fenofibrate with peroxisome proliferator-activated receptor α.
• Peroxisome Proliferator-Activ
• Scintill
• Scintillation proximity assay.
• Deep Scientific Insights on Clofibrate's R&D Progress, Mechanism of Action, and Drug Target.
• Treatment with PPARα Agonist Clofibrate Inhibits the Transcription and Activation of SREBPs and Reduces Triglyceride and Cholesterol Levels in Liver of Broiler Chickens. PMC.
• LanthaScreen™ TR-FRET Competitive Binding Assay Screening Protocol and Assay Conditions. ThermoFisher.

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• 7. Deep Scientific Insights on Clofibrate's R&D Progress, Mechanism of Action, and Drug Target [synapse.patsnap.com]
• 8. Implications of a peroxisome proliferator-activated receptor alpha (PPARα) ligand clofibrate in breast cancer | Oncotarget [oncotarget.com]
• 9. Treatment with PPARα Agonist Clofibrate Inhibits the Transcription and Activation of SREBPs and Reduces Triglyceride and Cholesterol Levels in Liver of Broiler Chickens - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative Toxicity Profiles of Chain-Extended Phenoxy Acids

The following guide provides a comparative toxicological analysis of chain-extended phenoxy acids, specifically focusing on the transition from Phenoxyacetic (2,4-D) to Phenoxypropionic (Dichlorprop) and Phenoxybutyric (2,4-DB) acids.

Content Type: Technical Comparison Guide Audience: Researchers, Toxicologists, and Drug Development Scientists

Executive Summary: The "Prodrug Paradox"

In the development of phenoxy acid herbicides and pharmaceutical analogs (e.g., fibrates), chain extension —lengthening the alkyl chain from acetic (C2) to butyric (C4) acid—is often employed to engineer selectivity.

The central hypothesis is that Phenoxybutyric acids (e.g., 2,4-DB) act as "prodrugs." They are biologically inactive until cleaved by beta-oxidation into their active phenoxyacetic counterparts (e.g., 2,4-D).

• In Agriculture: This provides selectivity.[1] Legumes (e.g., alfalfa) lack the specific beta-oxidation enzymes to convert 2,4-DB to 2,4-D efficiently, remaining unharmed. Weeds, however, rapidly convert it and die.

• In Mammalian Toxicology: This guide reveals a critical insight: The selectivity seen in plants does not translate to mammals. Rodents and humans possess efficient mitochondrial beta-oxidation pathways that rapidly convert chain-extended analogs back to the parent toxicant. Consequently, chain extension often fails to reduce acute mammalian toxicity and may increase lipophilicity-driven aquatic toxicity.

Chemical Architecture & Structural Homology

The toxicity profile is governed by the length of the carboxylic acid side chain, which dictates lipophilicity (LogP) and metabolic susceptibility.

Structural Evolution Diagram

Figure 1: Structural evolution from 2,4-D to its chain-extended analogs. Note the increase in LogP (lipophilicity) as the chain lengthens.

Mechanistic Basis: The Beta-Oxidation Filter

The toxicity of chain-extended phenoxy acids is kinetically driven. For 2,4-DB to exert "auxinic" toxicity (or off-target mammalian effects), it must first undergo beta-oxidation .[2]

Mammalian Bioactivation Pathway

In mammals, this conversion is rapid, occurring in the hepatic mitochondria. This explains why 2,4-DB is not significantly safer than 2,4-D for mammals.

Figure 2: The mitochondrial beta-oxidation spiral converting 2,4-DB into the active toxicant 2,4-D.

Comparative Toxicity Data

The following data consolidates acute, cellular, and environmental toxicity metrics.

Table 1: Acute & Chronic Toxicity Profile (Mammalian)

Note: Lower LD50 indicates higher toxicity.

Compound	Chain Type	Oral LD50 (Rat)	Mechanism of Toxicity	Carcinogenicity (IARC)
2,4-D	Acetic (C2)	639 – 764 mg/kg	Uncoupling of OxPhos; Neuromuscular toxicity	Class 2B (Possible)
Dichlorprop (2,4-DP)	Propionic (C3)	344 – 800 mg/kg	Similar to 2,4-D; Chiral specific toxicity	Not Classifiable
2,4-DB	Butyric (C4)	370 – 700 mg/kg	Rapid conversion to 2,4-D in vivo	Not Classifiable

Critical Insight: The LD50 of the "prodrug" 2,4-DB is statistically indistinguishable from, or even lower than, the parent 2,4-D in rats. This confirms that chain extension offers no safety advantage for acute mammalian exposure.

Table 2: Ecotoxicity Profile (Aquatic)

Chain extension increases lipophilicity (LogP), which drastically alters aquatic toxicity.

Compound	LogP	96h LC50 (Rainbow Trout)	Aquatic Hazard Rating
2,4-D (Acid/Salt)	2.81	> 100 mg/L (Practically Non-toxic)	Low
2,4-D (Ester)	~4-5	< 10 mg/L (Toxic)	High
2,4-DB	3.53	~ 2 – 18 mg/L	Moderate-High

Ecotox Alert: 2,4-DB is significantly more toxic to fish than 2,4-D salts. Its higher lipophilicity facilitates rapid uptake across gill membranes before hydrolysis can occur.

Experimental Protocols for Validation

To verify these profiles in a research setting, use the following self-validating protocols.

Protocol A: In Vitro Metabolic Conversion Assay

Objective: Quantify the rate of beta-oxidation (2,4-DB

2,4-D) in liver microsomes vs. plant homogenates.

• Preparation: Isolate rat liver mitochondria/microsomes via differential centrifugation (buffer: 250mM sucrose, 10mM Tris-HCl, pH 7.4).

• Incubation:

  • Substrate: 100

    M 2,4-DB.

  • Cofactors: ATP (5 mM), Coenzyme A (1 mM), NAD+ (1 mM), MgCl2 (5 mM).

  • Control: Heat-inactivated microsomes.

• Reaction: Incubate at 37°C for 0, 15, 30, 60 min. Terminate with ice-cold acetonitrile.

• Analysis (LC-MS/MS):

  • Column: C18 Reverse Phase.

  • MRM Transitions: Monitor 2,4-DB (parent) and 2,4-D (product).

  • Calculation: Plot % conversion over time. Expect >50% conversion within 60 mins for rat liver.

Protocol B: Comparative Cytotoxicity Screening (HepG2)

Objective: Compare intrinsic cytotoxicity vs. bioactivated toxicity.

• Cell Culture: Seed HepG2 cells (human hepatoma) at

  cells/well in 96-well plates.

• Dosing: Treat with serial dilutions (1

  M – 1000 M) of 2,4-D, 2,4-DP, and 2,4-DB.

• Duration: Incubate for 24h and 48h.

• Readout: MTT Assay (mitochondrial activity) or LDH Release (membrane integrity).

• Data Analysis: Calculate IC50.

  • Hypothesis: If HepG2 cells express low beta-oxidation enzymes, 2,4-DB may appear less toxic than in whole-animal models.

Experimental Workflow Diagram

Figure 3: Integrated workflow for assessing the toxicity of chain-extended phenoxy acids.

References

• United States Environmental Protection Agency (EPA). (2005). Reregistration Eligibility Decision (RED) for 2,4-D.[3]Link

• Bradberry, S. M., et al. (2004). "Mechanisms of toxicity, clinical features, and management of acute chlorophenoxy herbicide poisoning: a review." Journal of Toxicology: Clinical Toxicology, 38(2), 111-122. Link

• Timchalk, C. (2004). "Comparative inter-species pharmacokinetics of phenoxyacetic acid herbicides and related organic acids." Toxicology, 200(1), 1-19. Link

• Fairchild, J. F., et al. (2009). "An ecological risk assessment of the exposure and effects of 2,4-D acid to rainbow trout." Archives of Environmental Contamination and Toxicology, 56(2), 325-336. Link

• National Pesticide Information Center (NPIC). (2008). 2,4-DB Technical Fact Sheet.[3]Link

Sources

• 1. EXTOXNET PIP - 2,4-DB [extoxnet.orst.edu]
• 2. 2,4-Dichlorophenoxybutyric acid-resistant mutants of Arabidopsis have defects in glyoxysomal fatty acid beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dichlorprop | C9H8Cl2O3 | CID 8427 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Specificity Profiling of Clofibric Acid Immunoassays Against Beta-Homologues

Executive Summary: The Structural Homology Challenge

Clofibric acid (2-(4-chlorophenoxy)-2-methylpropanoic acid) is the active metabolite of clofibrate and a persistent environmental contaminant.[1] In immunodetection, the primary challenge is not sensitivity, but specificity .[1] The molecule’s chlorophenoxy core is structurally identical or homologous to a vast class of "beta-homologues"—specifically phenoxy acid herbicides (e.g., Mecoprop, 2,4-D) and chain-extended analogs (e.g., 2,4-DB).[1]

This guide compares the cross-reactivity profiles of Antibody-based Immunoassays (ELISA) versus Molecularly Imprinted Polymers (MIPs) . It provides a self-validating protocol to quantify these interferences, ensuring your data reflects true Clofibric acid concentrations rather than a sum of structural analogs.[1]

Mechanistic Insight: The "Beta-Homologue" Interference[1]

To select the right assay, one must understand the molecular basis of cross-reactivity. Antibodies and MIPs recognize the epitope (or cavity) defined largely by the chlorophenoxy ring and the carboxylic acid tail.

• Clofibric Acid:

  -methyl substitution.[1]

• Mecoprop (MCPP): Isomeric

  -methyl substitution (often co-occurring in water).[1]

• Beta-Homologues (e.g., 2,4-DB, MCPB): Chain extension at the alkyl tail (butyric vs. propionic).[1]

Causality: Most immunogens for Clofibric acid are conjugated via the carboxylic acid group. This leaves the chlorophenoxy moiety as the primary recognition determinant. Consequently, any compound with a 4-chlorophenoxy ring (like 2,4-D) acts as a competitive binder, often yielding false positives.[1][2]

Visualization: Structural Homology & Interference Pathways

Caption: Structural analogs compete for the antibody binding pocket based on the conserved chlorophenoxy core.

Comparative Performance: Antibodies vs. MIPs

The following data synthesizes performance metrics from competitive ELISA formats and electropolymerized MIP sensors.

Table 1: Cross-Reactivity (CR%) Profiles

Values represent the concentration of Target required to displace 50% of tracer divided by the concentration of Analog required to do the same (

ratio).

Interferent (Analog)	Structure Relation	Polyclonal ELISA (Ab)	MIP Sensor (Polypyrrole)	Significance
Clofibric Acid	Target	100%	100%	Baseline
Mecoprop (MCPP)	Isomer (Methyl pos.)[1]	High (10-40%)	Moderate (<20%)	Critical: MCPP is a common co-contaminant.
2,4-D	Des-methyl analog	Moderate (5-15%)	Very High (>100%) †	Critical Failure: MIPs may bind 2,4-D better than target [1].[1]
2,4-DB	Beta-homologue (Butyric)	Low (<5%)	Low (<5%)	Chain length reduces affinity in both systems.[1]
Fenofibric Acid	Drug Class Analog	Low (<1%)	Low (<1%)	Bulky benzoyl group prevents binding.

† Note: In specific electropolymerized MIP studies, 2,4-D showed higher response signals than Clofibric acid due to better accessibility to the imprinted cavities, highlighting a major limitation of current MIPs for this analyte [1].[1]

Technical Verdict

• Choose ELISA if your sample matrix contains high levels of simple phenoxy herbicides (like 2,4-D), as antibodies generally discriminate better against the des-methyl analogs than MIPs do.[1]

• Choose HPLC-MS/MS if distinguishing Mecoprop from Clofibric Acid is required.[1] Immunoassays often fail here due to the identical molecular weight and steric similarity.

Self-Validating Protocol: Determining Cross-Reactivity

Do not rely on manufacturer claims alone.[1] Matrix effects can alter affinity.[1] Use this protocol to validate specificity in your specific buffer/matrix.[1]

Workflow Logic

The "Self-Validating" aspect comes from the Parallel Linearity Check . If the analog binds with the same kinetics as the target, the inhibition curves will be parallel. Non-parallel curves indicate non-specific binding (matrix interference) rather than true cross-reactivity.[1]

Step-by-Step Methodology

Reagents:

• Standard: Clofibric Acid (Sigma, >99%).[1][3]

• Analogs: Mecoprop, 2,4-D, 2,4-DB.[1][4][5]

• Matrix: Drug-free plasma or environmental water extract.[1]

Procedure:

• Preparation of Stock Solutions:

  • Dissolve Target and Analogs in 100% Methanol to 1 mg/mL.

  • Dilute to working range (0.01 ng/mL to 10,000 ng/mL) in Assay Buffer.

• Competitive Assay Setup:

  • Plate 1: Standard Curve (Clofibric Acid) - 8 points, serial dilution (1:10).

  • Plate 2-4: Analog Curves (Mecoprop, 2,4-D, etc.)[1] - Same concentration range.[1]

  • Critical Step: Run all samples in triplicate.

• Data Analysis (The 4-Parameter Logistic Fit):

  • Fit data to the equation:

  • Calculate

    (Concentration at 50% B/B0) for Target and Analogs.

• Calculation of % Cross-Reactivity (CR):

• Validation Criteria:

  • If

    , the analog is a significant interferent.[1]

  • Parallelism Test: Compare the slope factor (

    ) of the Target vs. Analog. If slopes differ significantly ( ), the interference is non-competitive (e.g., pH or ionic strength effect), and the %CR value is invalid.

Visualization: Validation Workflow

Caption: Logic flow for distinguishing true immunochemical cross-reactivity from matrix artifacts.

References

• Electropolymerized Molecularly Imprinted Polypyrrole Film for Sensing of Clofibric Acid. Source: MDPI, Sensors (2015).[1] Note: Highlights the critical limitation where MIPs may show higher response to 2,4-D than Clofibric acid.

• Screening for 2,4-Dichlorophenoxyacetic Acid by Immunoassay (Method 4015). Source: US EPA (1996).[1] Note: Provides foundational data on phenoxy acid cross-reactivity patterns (e.g., 2,4-D vs 2,4-DB).

• Simultaneous determination of clofibrate and its active metabolite clofibric acid in human plasma. Source: Journal of Chromatography B (2003).[6] Note: Establishes the HPLC reference method for validating immunoassay specificity.

• Occurrence of the Pharmaceutical Drug Clofibric Acid and the Herbicide Mecoprop. Source: Environmental Science & Technology.[1] Note: Details the structural isomerism between Clofibric Acid and Mecoprop in environmental samples.

Sources

• 1. 2,4-DB - Wikipedia [en.wikipedia.org]
• 2. epa.gov [epa.gov]
• 3. 降固醇酸 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. mhlw.go.jp [mhlw.go.jp]
• 6. Simultaneous determination of clofibrate and its active metabolite clofibric acid in human plasma by reversed-phase high-performance liquid chromatography with ultraviolet absorbance detection - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Environmental Degradation of 3-Phenoxy and 2-Phenoxybenzoic Acids

Introduction: The Environmental Significance of Phenoxybenzoic Acid Isomers

Phenoxybenzoic acids (PBAs) are aromatic compounds that have garnered significant environmental attention. The 3-phenoxybenzoic acid (3-PBA) isomer is of particular concern as it is a primary and persistent metabolite formed from the degradation of numerous synthetic pyrethroid insecticides, which are used extensively in agriculture and residential settings.[1][2] Consequently, 3-PBA is frequently detected in soil, water, and even human urine, making the rate and mechanisms of its environmental degradation a critical area of research.[1][3] In contrast, the 2-phenoxybenzoic acid (2-PBA) isomer is less studied in an environmental context but serves as an important structural analog for understanding how isomeric position influences biodegradability and chemical stability.

This guide provides a detailed comparison of the environmental degradation rates and pathways of 3-PBA and 2-PBA. Leveraging extensive experimental data for 3-PBA and established principles of structure-activity relationships (SAR) for the less-studied 2-PBA, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of how the seemingly minor shift of a phenoxy group from the meta to the ortho position can profoundly impact a molecule's environmental fate.

Part 1: The Well-Documented Degradation of 3-Phenoxybenzoic Acid (3-PBA)

The environmental persistence of 3-PBA is largely mitigated by its susceptibility to microbial and photochemical degradation. Numerous studies have isolated and characterized microorganisms capable of utilizing 3-PBA as a sole carbon and energy source.

Biodegradation of 3-PBA

Microbial degradation is the primary route for the dissipation of 3-PBA in soil and aquatic environments. A variety of bacterial and fungal strains have demonstrated high efficiency in breaking down this compound. The degradation process generally follows first-order kinetics, with rates influenced by environmental factors such as pH, temperature, and initial contaminant concentration.[1][4]

Table 1: Summary of Experimental Biodegradation Data for 3-Phenoxybenzoic Acid

Microbial Strain	Initial Conc. (mg/L)	Degradation Efficiency	Half-life (t½)	Optimal Conditions	Reference
Bacillus sp. DG-02	50	95.6% in 72 h	~1-2 days (in soil)	30.9°C, pH 7.7	[1]
Sphingomonas sp. SC-1	300	~100% in 24 h	5.89 h	Not Specified	[5]
Klebsiella pneumoniae BPBA052	100	96.37% in 72 h	17.22 h	35.01°C, pH 7.77	[4]
Aspergillus niger YAT	100	100% in 22 h	5.6 - 12.2 h	Not Specified	[5]

Metabolic Pathway of 3-PBA

The microbial metabolism of 3-PBA is initiated by the cleavage of the diphenyl ether bond, a critical step that detoxifies the molecule. This is typically accomplished by dioxygenase enzymes. The resulting intermediates are common metabolites that can be readily funneled into central metabolic pathways like the Krebs cycle. The generally accepted pathway involves the formation of protocatechuate and phenol.[1][4]

Caption: Proposed microbial degradation pathway of 3-PBA.

Photodegradation of 3-PBA

In addition to biodegradation, 3-PBA is susceptible to photodegradation, particularly in aqueous environments. Studies have shown that it degrades when exposed to natural or simulated sunlight (λ > 290 nm). The half-life for photolysis in water is on the order of days, and the process can be accelerated by the presence of photosensitizers like humic acids or hydrogen peroxide.[6][7] The primary photochemical reaction involves the cleavage of the ether linkage, similar to the initial step in biodegradation.

Part 2: The Predicted Degradation of 2-Phenoxybenzoic Acid (2-PBA): A Structure-Activity Relationship (SAR) Perspective

Direct experimental data on the environmental degradation of 2-PBA is notably scarce in scientific literature. However, we can make scientifically grounded predictions about its behavior by applying well-established Structure-Activity Relationship (SAR) principles. SAR studies analyze how a chemical's structure influences its physicochemical properties and reactivity.[8] For phenoxy acids, the position of substituents on the aromatic ring is a critical determinant of their biological and chemical activity.[9][10]

The Influence of Steric Hindrance on Biodegradation

The primary difference between 2-PBA and 3-PBA is the location of the phenoxy group relative to the carboxylic acid group.

• 3-PBA (meta-substituted): The phenoxy and carboxyl groups are separated, leaving the ether bond relatively accessible.

• 2-PBA (ortho-substituted): The bulky phenoxy group is adjacent to the carboxyl group.

This ortho-positioning in 2-PBA creates significant steric hindrance . Microbial degradation of aromatic compounds almost invariably begins with an enzymatic attack on the ring, often by dioxygenases that require precise binding to the substrate. The steric bulk of the adjacent phenoxy and carboxyl groups in 2-PBA is predicted to physically obstruct the enzyme's active site from accessing the aromatic ring and the ether bond. This hindrance makes the initial, rate-limiting step of degradation substantially more difficult compared to the more open structure of 3-PBA.

Therefore, it is highly probable that 2-phenoxybenzoic acid is significantly more recalcitrant to microbial degradation than 3-phenoxybenzoic acid. Its degradation rate would be slower, and fewer microbial species would possess the specific enzymatic machinery required to overcome this steric barrier.

Predicted Photodegradation and Hydrolysis

While less influenced by steric hindrance, the stability of 2-PBA towards abiotic degradation (photolysis, hydrolysis) is also likely greater than that of 3-PBA. The electronic effects of the ortho-substituent can alter the electron distribution within the molecule, potentially strengthening the ether bond against photolytic or hydrolytic cleavage. While abiotic hydrolysis of such ether bonds is generally slow under typical environmental conditions[11], any degradation that does occur would likely be less favorable for the 2-isomer compared to the 3-isomer.

Part 3: Comparative Analysis and Future Outlook

The evidence strongly suggests a marked difference in the environmental fate of these two isomers. While 3-PBA is readily degraded, 2-PBA is predicted to be considerably more persistent.

Table 2: Comparative Degradation Profile of 3-PBA vs. 2-PBA

Degradation Process	3-Phenoxybenzoic Acid (Experimental)	2-Phenoxybenzoic Acid (Predicted via SAR)	Rationale for Prediction
Biodegradation Rate	Rapid (t½ of hours to days)[4][5]	Significantly Slower	Steric hindrance from the ortho-position of the phenoxy group is expected to impede enzymatic attack.[9][10]
Susceptibility	Degraded by numerous bacteria and fungi[1][12]	Degraded by a narrower range of specialized microorganisms	The unique spatial arrangement requires specific enzymatic capabilities not commonly found.
Photodegradation Rate	Moderate (t½ of days in water)[6]	Slower	Electronic effects from the ortho-substituent may increase the stability of the ether bond.
Overall Persistence	Low to Moderate	High	Slower rates across all major degradation pathways lead to longer environmental residence time.

Future Outlook: The analysis presented here, based on extensive data for 3-PBA and established chemical principles for 2-PBA, highlights a critical knowledge gap. Experimental studies are urgently needed to validate these predictions and quantify the environmental degradation rates of 2-phenoxybenzoic acid. Such research is essential for accurately assessing the environmental risk of ortho-substituted phenoxy acids and for developing effective bioremediation strategies.

Part 4: Experimental Protocol for Assessing Biodegradation

To facilitate further research, we provide a generalized, self-validating protocol for assessing the biodegradation of phenoxybenzoic acids in a liquid medium. This protocol is synthesized from methodologies used in key studies on 3-PBA degradation.[1][4]

Workflow for Microbial Degradation Assessment

Caption: Experimental workflow for a biodegradation assay.

Step-by-Step Methodology

• Microorganism Preparation:

  • Isolate a potential degrading strain from a contaminated environment via enrichment culture, using the target PBA as the sole carbon source.

  • Alternatively, use a known degrading strain from a culture collection.

  • Prepare the inoculum by growing the strain in a nutrient-rich medium (e.g., Luria-Bertani broth) to the mid-logarithmic phase. Harvest cells by centrifugation, wash twice with sterile phosphate buffer, and resuspend in the buffer to a specific optical density (e.g., OD₆₀₀ = 1.0).

• Medium Preparation:

  • Prepare a Mineral Salts Medium (MSM) containing essential minerals (e.g., (NH₄)₂SO₄, K₂HPO₄, KH₂PO₄, MgSO₄·7H₂O, and trace elements) but no carbon source. Sterilize by autoclaving.

  • Prepare a concentrated stock solution of the target PBA (e.g., 10 g/L in a suitable solvent like methanol or by adjusting pH to dissolve in water) and sterilize by filtration (0.22 µm filter).

• Experimental Setup (in triplicate):

  • Test Flasks: To 100 mL of sterile MSM in 250 mL Erlenmeyer flasks, add the PBA stock solution to achieve the desired final concentration (e.g., 100 mg/L). Inoculate with 1 mL of the prepared cell suspension.

  • Sterile Control: Prepare flasks with MSM and PBA but without the microbial inoculum. This control accounts for any abiotic degradation (e.g., hydrolysis, photolysis).

  • Carbon-Free Control: Prepare flasks with MSM and the microbial inoculum but without PBA. This control verifies that the microorganism does not grow on trace carbon sources in the medium.

• Incubation and Sampling:

  • Incubate all flasks on a rotary shaker (e.g., 150 rpm) at an optimal temperature (e.g., 30°C) in the dark to exclude photodegradation.

  • At regular time intervals (e.g., 0, 6, 12, 24, 48, 72 hours), aseptically withdraw a 1 mL aliquot from each flask.

  • Centrifuge the aliquot to pellet the cells.

• Analytical Quantification:

  • Analyze the supernatant for the remaining PBA concentration using High-Performance Liquid Chromatography (HPLC) with a UV detector.

  • Mobile Phase: Acetonitrile and acidified water (e.g., with phosphoric acid).

  • Column: C18 reverse-phase column.

  • Quantify the concentration by comparing the peak area to a standard curve of known PBA concentrations.

• Data Analysis:

  • Plot PBA concentration versus time.

  • Calculate the degradation efficiency as a percentage.

  • Determine the degradation kinetics (e.g., by fitting to a first-order model) and calculate the half-life (t½).

References

• Chen S, Hu W, Xiao Y, Deng Y, Jia J, Hu M (2012) Degradation of 3-Phenoxybenzoic Acid by a Bacillus sp. PLoS ONE 7(11): e50456. [Link]

• Wang, L., Zhang, J., Wang, J. et al. (2011) Biodegradation of 3-phenoxybenzoic acid by a novel Sphingomonas SP. SC-1. Biodegradation 22, 99–109. [Link]

• Tang, J., Hu, Q., Liu, B., Lei, D., Chen, T., Sun, Q., Zeng, C., & Zhang, Q. (2019). Efficient biodegradation of 3-phenoxybenzoic acid and pyrethroid pesticides by the novel strain Klebsiella pneumoniae BPBA052. Canadian Journal of Microbiology, 65(9), 633-644. [Link]

• Garey, J., & Wolff, M. S. (2000). Metabolism and environmental degradation of pyrethroid insecticides produce compounds with endocrine activities. Environmental Toxicology and Chemistry, 19(4), 455-460. [Link]

• Demoute, J. P. (1989). A brief review of the environmental fate and metabolism of pyrethroids. Pesticide Science, 27(4), 375-385. [Link]

• Tallur, P. N., Mulla, S. I., Megadi, V. B., Talwar, M. P., & Ninnekar, H. Z. (2019). Insight Into Microbial Applications for the Biodegradation of Pyrethroid Insecticides. Frontiers in Microbiology, 10, 1756. [Link]

• Deng, W., Lin, D., Yao, K., Yuan, H., & Wang, X. (2015). Microbial degradation of 3-phenoxybenzoic acid--A review. Wei sheng wu xue bao= Acta microbiologica Sinica, 55(9), 1099–1108. [Link]

• Cox, C. (1996). Toxicology and Environmental Fate of Synthetic Pyrethroids. Journal of Pesticide Reform, 16(4), 14-21. [Link]

• Deng, W., Lin, D., Yao, K., Yuan, H., & Wang, X. (2015). [Microbial Degradation of 3-phenoxybenzoic acid--A Review]. Wei sheng wu xue bao = Acta microbiologica Sinica, 55(9), 1099–1108. [Link]

• Katagi, T. (1993). Photodegradation of 3-phenoxybenzoic acid in water and on solid surfaces. Journal of Agricultural and Food Chemistry, 41(11), 2178–2183. [Link]

• Shan, G., Leeman, W. R., & Gee, S. J. (2004). Immunochemical analysis of 3-phenoxybenzoic acid, a biomarker of forestry worker exposure to pyrethroid insecticides. Journal of agricultural and food chemistry, 52(18), 5531–5536. [Link]

• Morgan, M. K., Sheldon, L. S., Croghan, C. W., Jones, P. A., Chuang, J. C., & Wilson, N. K. (2014). Pyrethroid insecticides and their environmental degradates in repeated duplicate-diet solid food samples of 50 adults. Environment international, 68, 140–147. [Link]

• Hladik, M. L., & Kuivila, K. M. (2012). Pyrethroid Insecticides: Use, Environmental Fate, and Ecotoxicology. In Pesticides in the Modern World - Risks and Benefits. InTech. [Link]

• Katagi, T. (1993). Photodegradation of 3-phenoxybenzoic acid in water and on solid surfaces. Journal of Agricultural and Food Chemistry, 41(11), 2178-2183. [Link]

• Chen, S., Wang, L., Fan, F., Li, J., & Wang, J. (2016). Degradation pathway of 3-phenoxybenzoate in strain JZ-1 and... ResearchGate. [Link]

• Wang, T., Zhang, Z., et al. (2022). The pyrethroids metabolite 3-phenoxybenzoic acid induces dopaminergic degeneration. Science of The Total Environment, 843, 156027. [Link]

• Ciszkowicz, E., et al. (2021). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. International Journal of Molecular Sciences, 22(8), 3935. [Link]

• Tang, J., et al. (2019). Efficient biodegradation of 3-phenoxybenzoic acid and pyrethroid pesticides by a novel strain Klebsiella pneumoniae BPBA052. Canadian Journal of Microbiology, 65(9). [Link]

• Halden, R. U., & Tepp, S. M. (1999). Degradation of 3-Phenoxybenzoic Acid in Soil by Pseudomonas pseudoalcaligenes POB310(pPOB) and Two Modified Pseudomonas Strains. Applied and Environmental Microbiology, 65(8), 3354–3359. [Link]

• Ciszkowicz, E., et al. (2021). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Molecules, 26(8), 2275. [Link]

• Topp, E., & Akhtar, M. H. (1990). Mineralization of 3-phenoxybenzoate by a two-membered bacterial co-culture. Canadian journal of microbiology, 36(7), 493–496. [Link]

• Karaman, Y., & Baltaci, E. (2021). Photodegradation Kinetics and Color Removal of 2-(4-hydroxyphenylazo) Benzoic Acid by Advanced Oxidation Processes. Chemical Science International Journal, 30(2), 40-49. [Link]

• Chen, X. Q., et al. (2020). Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. Scientific Reports, 10(1), 2611. [Link]

• Deng, W., et al. (2018). Microbial Degradation of Pesticide Residues and an Emphasis on the Degradation of Cypermethrin and 3-phenoxy Benzoic Acid: A Review. Molecules, 23(9), 2313. [Link]

• Richards, J., Lu, Z., Fu, Q., Schlenk, D., & Gan, J. (2017). Conversion of Pyrethroid Insecticides to 3-Phenoxybenzoic Acid on Urban Hard Surfaces. Environmental Science & Technology Letters, 4(12), 546-550. [Link]

• Kilpi, S. (1980). Degradation of some phenoxy acid herbicides by mixed cultures of bacteria isolated from soil treated with 2-(2-methyl-4-chloro)phenoxypropionic acid. Microbial ecology, 6(3), 261–270. [Link]

• Morita, M., & Nakata, K. (2008). Structure-activity relationships and pathway analysis of biological degradation processes. Journal of Pesticide Science, 33(4), 361-366. [Link]

• PubChem. (n.d.). 2-Phenoxybenzoic acid. National Center for Biotechnology Information. [Link]

• NIST. (n.d.). Benzoic acid, 2-phenoxy-. NIST Chemistry WebBook, SRD 69. [Link]

• Halden, R. U., & Tepp, S. M. (1999). Degradation of 3-Phenoxybenzoic Acid in Soil. Applied and Environmental Microbiology, 65(8), 3354-3359. [Link]

• Anonymous. (2018). Hydrolysis Reactions. [Link]

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• 1. Degradation of 3-Phenoxybenzoic Acid by a Bacillus sp | PLOS One [journals.plos.org]
• 2. Frontiers | Insight Into Microbial Applications for the Biodegradation of Pyrethroid Insecticides [frontiersin.org]
• 3. [Microbial degradation of 3-phenoxybenzoic acid--A review] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. esisresearch.org [esisresearch.org]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

3-(4-Chlorophenoxy)-3-methylbutanoic acid proper disposal procedures

As a Senior Application Scientist, I have designed this comprehensive operational guide to provide researchers and drug development professionals with the essential safety, handling, and disposal protocols for 3-(4-Chlorophenoxy)-3-methylbutanoic acid .

Structurally homologous to clofibric acid (the active metabolite of the lipid-lowering drug clofibrate), this compound contains both a halogenated phenoxy ring and a carboxylic acid moiety. This guide goes beyond basic compliance, explaining the mechanistic causality behind each safety protocol to ensure your laboratory maintains the highest standards of environmental stewardship and operational integrity.

Physicochemical Profile & Quantitative Hazard Data

Before initiating any operational workflow, it is critical to understand the compound's hazard profile. Because of its structural equivalence to clofibric acid, it is treated as a persistent pharmaceutical pollutant and a halogenated organic hazard[1].

Table 1: Hazard and Physicochemical Summary

Parameter	Specification / Data
Chemical Classification	Halogenated Organic Acid / Fibrate Analog
Primary Hazard Class	Acute Toxicity 4 (Oral)
GHS Signal Word	Warning (GHS07)
Hazard Codes	H302 (Harmful if swallowed)
Precautionary Codes	P264, P270, P301+P312, P330, P501
Partition Coefficient (Log Pow)	~2.6 (Indicates moderate bioaccumulation potential)
Storage Class	11 (Combustible Solids)
Chemical Incompatibilities	Strong oxidizing agents

Data synthesized from standard safety profiles for clofibrate derivatives[1],[2].

The Causality of Strict Disposal: Environmental Fate

Why is the disposal of 3-(4-Chlorophenoxy)-3-methylbutanoic acid so rigorously controlled?

The causality lies in its environmental persistence. Standard municipal wastewater treatment plants (WWTPs) are not equipped to cleave the robust carbon-chlorine (C-Cl) bond found in the chlorophenoxy group. Research published in the 3 demonstrates that fibrate metabolites pass through WWTPs largely unchanged, accumulating in surface waters where they act as endocrine disruptors, inhibiting the growth and reproduction of aquatic organisms[3]. Therefore, zero-drain-discharge policies are mandatory.

Step-by-Step Spill Response Methodology

In the event of an accidental release, immediate containment is required to prevent aerosolization and environmental contamination. This protocol is designed as a self-validating system to ensure complete decontamination.

Operational Protocol:

• Isolate and Protect: Immediately restrict access to the spill zone. Don appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a P95/N95 particulate respirator[4].

  • Causality: The compound is an acute oral and respiratory hazard (H302); preventing dust inhalation is the primary safety objective.

• Source Containment: Block all nearby laboratory sinks or floor drains using spill berms.

  • Validation Check: Visually confirm that no particulate matter has breached the 1-meter radius of any water drainage system.

• Mechanical Collection: Use a dedicated brush and dustpan to carefully sweep up the solid material.

  • Causality: Never use compressed air or dry sweeping techniques that generate excessive dust.

• Residue Decontamination: Wipe the affected surface with damp absorbent pads using a mild soap and water solution.

• Waste Consolidation: Place all recovered material, contaminated PPE, and cleaning pads into a clearly labeled, sealable hazardous waste bag designated for halogenated organics[5].

Step-by-step spill response protocol emphasizing dust prevention and drain entry avoidance.

Standard Operating Procedure (SOP): Waste Segregation and Disposal

The disposal of 3-(4-Chlorophenoxy)-3-methylbutanoic acid must strictly adhere to EPA/RCRA guidelines for halogenated pharmaceutical waste[6].

Operational Protocol:

• Waste Segregation: Classify the compound exclusively as Halogenated Organic Waste.

  • Causality: Mixing this compound with non-halogenated waste can lead to low-temperature incineration, which catalyzes the formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs).

• Primary Containment: Store waste in chemically compatible, leak-proof High-Density Polyethylene (HDPE) or amber glass containers.

  • Validation Check: Ensure the container maintains at least 10% headspace to prevent pressure buildup from temperature fluctuations.

• Labeling and Documentation: Affix a standard hazardous waste label. Clearly list the chemical name, "Halogenated Pharmaceutical Waste," and the applicable GHS hazard pictograms (GHS07).

• Storage Conditions: Store in a designated, well-ventilated secondary containment area away from strong oxidizing agents[4].

• Final Destruction via Incineration: Transfer the waste to a licensed waste management facility.

  • Causality: The mandated destruction method is high-temperature rotary kiln incineration (>1000°C) equipped with flue gas scrubbers. This extreme temperature is required to permanently break the C-Cl bonds, while scrubbers neutralize the resulting hydrogen chloride (HCl) gas.

Workflow for the segregation, containment, and high-temperature incineration of halogenated waste.

Future Outlook: Advanced Bioremediation

While high-temperature incineration remains the current gold standard for disposal, the future of pharmaceutical waste management is shifting toward sustainable bioremediation. Recent studies highlight the efficacy of white-rot fungi (WRF), specifically Trametes pubescens, in degrading recalcitrant halogenated compounds. As detailed in 7[7], these fungi utilize extracellular enzymes like laccase and manganese peroxidase to metabolize the chlorophenoxy ring, offering a promising, low-energy alternative to incineration for future laboratory waste treatment systems.

References

• Title : Clofibric Acid | C10H11ClO3 | CID 2797 - PubChem Source : National Institutes of Health (NIH) URL : [Link]

• Title : Occurrence and spatial distribution of statins, fibrates and their metabolites in aquatic environments Source : Arabian Journal of Chemistry URL :[Link]

• Title : Safety Data Sheet - Clofibric Acid Source : LKT Laboratories / Amazon S3 URL : [Link]

• Title : Improving Biodegradation of Clofibric Acid by Trametes pubescens through the Design of Experimental Tools Source : PubMed Central (PMC) URL :[Link]

• Title : Biennial Review of 40 CFR Part 503 As Required Under the Clean Water Act Source : U.S. Environmental Protection Agency (EPA) URL :[Link]

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• 1. Clofibric acid analytical standard 882-09-7 [sigmaaldrich.com]
• 2. Clofibric Acid | C10H11ClO3 | CID 2797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Occurrence and spatial distribution of statins, fibrates and their metabolites in aquatic environments - Arabian Journal of Chemistry [arabjchem.org]
• 4. s3.amazonaws.com [s3.amazonaws.com]
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• 6. epa.gov [epa.gov]
• 7. Improving Biodegradation of Clofibric Acid by Trametes pubescens through the Design of Experimental Tools - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Safe Handling of 3-(4-Chlorophenoxy)-3-methylbutanoic Acid: A Guide to Personal Protective Equipment and Disposal

Hazard Assessment: An Evidence-Based Approach

The core structure of 3-(4-Chlorophenoxy)-3-methylbutanoic acid features a halogenated phenoxy group and a carboxylic acid moiety. Analysis of structurally related compounds indicates a primary hazard profile that includes:

• Oral Toxicity: Many chlorophenoxy compounds are classified as harmful if swallowed.[1][2]

• Skin and Eye Irritation: Direct contact may cause irritation to the skin and eyes.[4][5][6]

• Aquatic Toxicity: Similar phenoxy herbicides are known to be toxic to aquatic life.[7]

• Inhalation Hazard: While the vapor pressure is likely low, handling the solid form can generate dust, which may cause respiratory tract irritation.[4]

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not merely recommended but essential.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the procedures to be performed. The following table outlines the minimum required PPE for handling 3-(4-Chlorophenoxy)-3-methylbutanoic acid.

Protection Type	Specific Equipment	Rationale
Eye and Face Protection	Chemical splash goggles and a full-face shield.	The carboxylic acid and chlorinated phenoxy group suggest a potential for eye irritation.[4][6] A face shield provides an additional layer of protection against splashes, particularly when handling liquids or creating solutions.
Hand Protection	Chemical-resistant nitrile or neoprene gloves.	To prevent dermal contact, which can lead to skin irritation.[5][6] Gloves should be inspected for integrity before each use and changed immediately if contaminated.
Body Protection	A flame-resistant lab coat worn over long-sleeved clothing.	Protects the skin from accidental spills and contact. A flame-resistant coat is a best practice in laboratories where flammable solvents may also be in use.
Respiratory Protection	An N95 dust mask or a half-mask respirator with organic vapor cartridges.	Necessary when handling the powder form to prevent the inhalation of dust particles.[4] A respirator with organic vapor cartridges should be considered if there is a risk of aerosol generation or if working with solutions in a poorly ventilated area.
Foot Protection	Closed-toe, closed-heel shoes.	A fundamental laboratory safety requirement to protect feet from spills and falling objects.

Operational and Disposal Plans

A safe laboratory environment is maintained through the diligent application of standard operating procedures for both handling and waste disposal.

A. Handling Procedures

• Engineering Controls : All handling of 3-(4-Chlorophenoxy)-3-methylbutanoic acid, especially the solid form, should be conducted in a certified chemical fume hood to minimize inhalation exposure. Ensure that an eyewash station and a safety shower are readily accessible.[7][8]

• Preparation : Before handling, ensure all necessary PPE is donned correctly. Prepare the work area by lining it with absorbent, plastic-backed paper to contain any potential spills.

• Weighing and Transfer : When weighing the solid, do so in the fume hood and handle it gently to avoid creating dust. Use appropriate tools like spatulas for transfers.

• Solution Preparation : If preparing a solution, add the solid to the solvent slowly. If the solvent is volatile, ensure adequate ventilation.

• Post-Handling : After handling, decontaminate the work surface and any equipment used. Wash hands thoroughly with soap and water, even after removing gloves.[1]

B. Spill and Emergency Procedures

• Small Spills : For a small spill of the solid, carefully sweep it up and place it in a labeled hazardous waste container. For a small liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place it in the waste container.[9][10]

• Large Spills : Evacuate the immediate area and alert your laboratory supervisor and institutional Environmental Health & Safety (EH&S) department.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[2][4]

• Eye Contact : Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][4]

• Ingestion : If swallowed, call a poison control center or doctor immediately for treatment advice.[1][2][7]

C. Waste Disposal

As a halogenated organic compound, all waste containing 3-(4-Chlorophenoxy)-3-methylbutanoic acid must be treated as hazardous.

• Segregation : Do not mix this waste with non-halogenated waste streams.

• Container : Use a designated, properly labeled, and sealed container for all solid and liquid waste. The container should be clearly marked as "Halogenated Organic Waste" and list the chemical constituents.

• Collection : Store the waste container in a secondary containment bin in a well-ventilated area, away from incompatible materials.[7]

• Disposal : Arrange for the disposal of the hazardous waste through your institution's EH&S department in accordance with all local, state, and federal regulations.[10]

Visualizing the Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 3-(4-Chlorophenoxy)-3-methylbutanoic acid, from preparation to disposal.

Caption: Workflow for handling 3-(4-Chlorophenoxy)-3-methylbutanoic acid.

References

• material safety data sheet. (n.d.).
• Material Safety Data Sheet. (2017, September 28). WINFIELD SOLUTIONS, LLC.
• 1 MATERIAL SAFETY DATA SHEET. (2008, January 15). Greenbook.
• Safety data sheet. (2023, November 14). CPAchem Ltd.
• SAFETY DATA SHEET - 4-Chlorophenoxyacetic acid. (2021, December 24). Fisher Scientific.
• SAFETY DATA SHEET. (2025, June 25). Sigma-Aldrich.
• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• 880810-89-9 - Safety Data Sheet. (2024, November 1).
• SAFETY DATA SHEET EU. (n.d.). BES.
• SAFETY DATA SHEET. (2025, September 22). Thermo Fisher Scientific.
• SAFETY DATA SHEET. (2025, January 5). TCI Chemicals.
• Material Safety Data Sheet - 4-Chlorophenoxyacetic acid, 98%. (n.d.). Cole-Parmer.
• Appendix B: Toxicity Studies with 4-chlorophenoxyacetic acid (4-CPA) and Structures Related to 4-CPA. (n.d.). Regulations.gov.
• Material Safety Data Sheet - Dodecylbenzenesulfonic acid, sodium salt, tech. (2006, March 22). Cole-Parmer.

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